1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Core Science & Biosynthesis

An In-depth Technical Guide to the Properties of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive analysis of the predicted chemical and physical properties, a proposed synthetic route, and a hypothetical analytical characterization of the novel tertiary alcohol, 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol. As no direct experimental data for this specific molecule is readily available in the current body of scientific literature, this document serves as a predictive guide based on the well-established principles of organic chemistry and the known characteristics of its constituent chemical moieties: the 2-methylpropan-2-ol (tert-butanol) group and the 5-chloro-2-methylphenyl substituent. This guide is intended to provide a robust theoretical framework for researchers interested in the synthesis and potential applications of this and structurally related compounds.

Introduction and Molecular Structure

1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is a tertiary alcohol characterized by a 2-methylpropan-2-ol unit attached to a 5-chloro-2-methylphenyl ring. The presence of a sterically hindered tertiary alcohol group and a substituted aromatic ring suggests a unique combination of chemical properties that could be of interest in various fields, including medicinal chemistry and materials science. The chlorine and methyl substituents on the phenyl ring are expected to influence the molecule's electronic properties, lipophilicity, and metabolic stability.

Below is the 2D chemical structure of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

Caption: 2D Structure of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Predicted Physicochemical Properties

The physicochemical properties of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol have been predicted based on the properties of its constituent fragments and general chemical principles.

Property	Predicted Value	Justification
Molecular Formula	C₁₁H₁₅ClO	Based on the chemical structure.
Molecular Weight	198.69 g/mol	Calculated from the molecular formula.[1]
Physical State	Likely a solid at room temperature	The related compound 2-methylpropan-2-ol has a melting point near room temperature (24 °C), and the addition of the substituted phenyl group is expected to increase the melting point due to increased molecular weight and intermolecular forces.[1] 5-Chloro-2-methylphenol is a solid with a melting point of 72-76 °C.[2]
Boiling Point	> 200 °C	The boiling point of 2-methylpropan-2-ol is 82 °C.[1] The addition of the substituted aromatic ring will significantly increase the boiling point.
Solubility	Sparingly soluble in water; soluble in organic solvents.	The tertiary alcohol group can participate in hydrogen bonding, conferring some water solubility. However, the bulky, nonpolar substituted phenyl group will dominate, leading to greater solubility in organic solvents like ethanol, ether, and chlorinated solvents.[3]
pKa	~18-19	Similar to other tertiary alcohols, the steric hindrance around the hydroxyl group makes it a very weak acid.

Proposed Synthesis: Grignard Reaction

A plausible and efficient method for the synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is the Grignard reaction. This well-established carbon-carbon bond-forming reaction involves the nucleophilic addition of a Grignard reagent to a ketone.[4][5][6]

The proposed two-step synthesis is outlined below:

Step 1: Formation of the Grignard Reagent

The Grignard reagent, (5-chloro-2-methylphenyl)magnesium bromide, is prepared by reacting 1-bromo-5-chloro-2-methylbenzene with magnesium metal in an anhydrous ether solvent, such as diethyl ether or tetrahydrofuran (THF).

Step 2: Reaction with Acetone

The prepared Grignard reagent is then reacted with acetone. The nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of acetone. A subsequent acidic workup protonates the resulting alkoxide to yield the final product, 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.[7]

Caption: Proposed synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol via Grignard reaction.

Detailed Experimental Protocol

Materials:

• 1-bromo-5-chloro-2-methylbenzene

• Magnesium turnings

• Iodine crystal (as an initiator)

• Anhydrous diethyl ether or THF

• Acetone

• Hydrochloric acid (for workup)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware for anhydrous reactions

Procedure:

• Grignard Reagent Formation:

  • All glassware should be oven-dried and assembled under a dry nitrogen or argon atmosphere.

  • Magnesium turnings are placed in a round-bottom flask with a small crystal of iodine.

  • A solution of 1-bromo-5-chloro-2-methylbenzene in anhydrous ether is added dropwise to the magnesium turnings.

  • The reaction is initiated with gentle heating, and the addition rate is controlled to maintain a gentle reflux.

  • After the addition is complete, the mixture is stirred until the magnesium is consumed.

• Reaction with Acetone and Workup:

  • The Grignard reagent is cooled in an ice bath.

  • A solution of acetone in anhydrous ether is added dropwise with stirring.

  • After the addition, the reaction mixture is stirred at room temperature for a specified time to ensure complete reaction.

  • The reaction is quenched by slow addition of a saturated aqueous solution of ammonium chloride or dilute hydrochloric acid.

  • The organic layer is separated, and the aqueous layer is extracted with ether.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification:

  • The crude product can be purified by recrystallization or column chromatography.

Hypothetical Spectroscopic and Analytical Characterization

The identity and purity of the synthesized 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol would be confirmed using a combination of spectroscopic and analytical techniques.

Technique	Expected Results
¹H NMR	- A singlet for the two equivalent methyl groups of the propan-2-ol moiety. - A broad singlet for the hydroxyl proton. - A singlet for the methyl group on the phenyl ring. - A set of multiplets or distinct signals for the aromatic protons.[8][9]
¹³C NMR	- A signal for the quaternary carbon bearing the hydroxyl group. - A signal for the carbons of the two equivalent methyl groups of the propan-2-ol moiety. - A signal for the carbon of the methyl group on the phenyl ring. - Several signals in the aromatic region for the carbons of the phenyl ring.
IR Spectroscopy	- A broad O-H stretching band around 3200-3600 cm⁻¹. - Strong C-H stretching bands near 2950 cm⁻¹. - C-O stretching band around 1100-1200 cm⁻¹. - Aromatic C-H and C=C stretching bands.[10]
Mass Spectrometry	- A molecular ion peak (M⁺) at m/z corresponding to the molecular weight. - A prominent fragment ion corresponding to the loss of a water molecule (M-18). - A base peak corresponding to the stable tertiary carbocation formed after the loss of the hydroxyl group. The mass spectrum of 2-methylpropan-2-ol shows a very small molecular ion peak, indicating instability.[11]
Elemental Analysis	The calculated percentages of Carbon, Hydrogen, and Chlorine should match the experimentally determined values.

Inferred Safety and Handling

Given the lack of specific safety data for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol, a cautious approach to handling is imperative. The safety precautions should be based on the known hazards of its structural components and synthetic precursors.

• 2-Methylpropan-2-ol (tert-Butanol): This is a flammable liquid and vapor.[12][13] It can cause serious eye irritation and may cause respiratory irritation.[12][14]

• 5-Chloro-2-methylaniline and 5-Chloro-2-methylphenol: These are precursors to the starting material and are known to be harmful if swallowed and can cause skin and eye irritation.[15][16][17]

• Grignard Reagents: These are highly reactive and pyrophoric, reacting violently with water and protic solvents.

Recommended Handling Procedures:

• Work in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.

• Keep away from heat, sparks, and open flames.[12][14]

• Ground all equipment to prevent static discharge.[12]

• Handle Grignard reagents and other reactive intermediates under an inert atmosphere.

• In case of contact, immediately flush the affected area with copious amounts of water and seek medical attention.

Potential Applications

The unique structural features of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol suggest potential applications in several areas of research and development:

• Medicinal Chemistry: The substituted phenyl ring and the tertiary alcohol moiety could serve as a scaffold for the development of novel therapeutic agents. The chlorine and methyl groups can modulate the compound's pharmacokinetic properties.

• Agrochemicals: Similar to other chlorinated aromatic compounds, it could be investigated for potential herbicidal or pesticidal activities.

• Materials Science: The molecule could be used as a building block for the synthesis of polymers or other advanced materials with specific thermal or optical properties.

References

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• Fiveable. (2025, August 15). 2-methyl-2-propanol Definition - Organic Chemistry Key Term. Retrieved from [Link]

• YouTube. (2026, January 25). Synthesize ANY alcohol with Grignard Magic from Ketones! Organic Chemistry. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Addition of Grignard reagents to ketones to give tertiary alcohols. Retrieved March 2, 2026, from [Link]

• Chemos GmbH&Co.KG. (2023, March 27). Safety Data Sheet: 2-methylpropan-2-ol. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: 2-Methyl-2-propanol. Retrieved March 2, 2026, from [Link]

• Chemistry LibreTexts. (2024, March 17). 17.5: Alcohols from Carbonyl Compounds - Grignard Reagents. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 2-Propanol, 2-methyl- (CAS 75-65-0). Retrieved March 2, 2026, from [Link]

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• Doc Brown's Advanced Organic Chemistry. (n.d.). C4H10O (CH3)3COH mass spectrum of 2-methylpropan-2-ol. Retrieved March 2, 2026, from [Link]

• PubChem. (n.d.). 5-Chloro-2-methylaniline. Retrieved March 2, 2026, from [Link]

• PubChem. (n.d.). 5-Chloro-2-methylphenol. Retrieved March 2, 2026, from [Link]

• PubChem. (n.d.). 5-Chloro-2-methylaniline hydrochloride. Retrieved March 2, 2026, from [Link]

• PubChem. (n.d.). 2-Methylpropan-2-ol;propan-2-ol. Retrieved March 2, 2026, from [Link]

• Fisher Scientific. (2023, October 19). SAFETY DATA SHEET. Retrieved from [Link]

• MolForge. (n.d.). 5-Chloro-2-methylaniline (CID 7260) - Molecular Properties & Analysis. Retrieved March 2, 2026, from [Link]

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• Rueping, M., Nachtsheim, B. J., & Kuenkel, A. (2010). A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis. Beilstein Journal of Organic Chemistry, 6, 6. [Link]

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• NIST. (n.d.). 2-Propanol, 2-methyl-. Retrieved March 2, 2026, from [Link]

• BYJU'S. (n.d.). Friedel Crafts Acylation And Alkylation Reaction. Retrieved March 2, 2026, from [Link]

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• RSC Publishing. (n.d.). Exploring the influence of steric hindrance and electronic nature of substituents in the supramolecular arrangements of 5-(substituted phenyl)-2-formylpyrroles. Retrieved March 2, 2026, from [Link]

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• PMC. (n.d.). 2-[(E)-(5-Chloro-2-methylphenyl)iminomethyl]-4-methylphenol. Retrieved March 2, 2026, from [Link]

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Technical Monograph: alpha,alpha-dimethyl-5-chloro-2-methylbenzeneethanol

The following technical guide provides an in-depth analysis of alpha,alpha-dimethyl-5-chloro-2-methylbenzeneethanol , a specialized tertiary alcohol intermediate. This monograph is structured for researchers in medicinal chemistry and process development, focusing on its synthesis, physicochemical properties, and utility as a scaffold in drug discovery.[1]

[1]

Compound Identity & Structural Analysis[1][2]

alpha,alpha-dimethyl-5-chloro-2-methylbenzeneethanol is a tertiary phenethyl alcohol derivative characterized by a gem-dimethyl substitution at the

-position relative to the hydroxyl group.[1] This structural motif creates a sterically hindered alcohol, significantly influencing its reactivity profile and metabolic stability compared to primary or secondary analogs.[1]

Nomenclature & Classification[1]

• IUPAC Name: 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol[1]

• Common Synonyms: 5-chloro-2-methyl-

  , -dimethylphenethyl alcohol; 1-(5-chloro-2-methylbenzyl)-1-methylethanol.[1]

• Chemical Formula: C

  H ClO[1]

• Molecular Weight: 198.69 g/mol [1]

• Structural Class: Tertiary Alcohol; Halogenated Alkylbenzene.[1]

Structural Significance

The molecule features a 5-chloro-2-methylphenyl moiety linked to a 2-hydroxy-2-methylpropyl chain.[1][2][3]

• Gem-Dimethyl Effect (Thorpe-Ingold Effect): The two methyl groups at the

  -carbon restrict conformational freedom, favoring cyclization reactions (e.g., Friedel-Crafts) and increasing lipophilicity.[1]

• Steric Hindrance: The tertiary alcohol is resistant to oxidation, making it a robust scaffold for metabolic stability studies.[1]

• Electronic Effects: The 5-chloro and 2-methyl substituents on the aromatic ring direct electrophilic aromatic substitutions (EAS) to the 4-position (para to the methyl) or 6-position (ortho to the methyl), influencing downstream derivatization.[1]

Physicochemical Properties (Predicted)

The following data is derived from structure-activity relationship (SAR) models for the tertiary phenethyl alcohol class, as specific experimental data for this analog is proprietary or sparse in public registries.

Property	Value (Predicted)	Significance
LogP (Octanol/Water)	3.4 ± 0.3	High lipophilicity; likely blood-brain barrier (BBB) permeable.[1]
Boiling Point	265–275 °C (at 760 mmHg)	High boiling point due to H-bonding and MW.[1]
pKa (Hydroxyl)	~15.5	Weakly acidic; typical of tertiary alcohols.[1]
Polar Surface Area (PSA)	20.2 Ų	Low PSA supports good membrane permeability.[1]
Solubility (Water)	< 0.5 mg/mL	Poorly soluble; requires organic co-solvents (DMSO, MeOH).[1]
Density	1.1 ± 0.1 g/cm³	Denser than water due to chlorine atom.[1]

Synthesis & Manufacturing Protocols

The most robust synthetic route for alpha,alpha-dimethyl-5-chloro-2-methylbenzeneethanol utilizes a Grignard reaction between a substituted benzyl halide and acetone.[1] This method offers high regioselectivity and yield.[1]

Protocol: Grignard Addition (Self-Validating System)[1]

Reaction Scheme:

• Precursor: 5-Chloro-2-methylbenzyl chloride (or bromide).[1]

• Reagent: Magnesium turnings (activated).

• Electrophile: Acetone (anhydrous).[1]

Step-by-Step Methodology:

• Activation: In a flame-dried 3-neck flask under N

  , place Mg turnings (1.2 eq) and a crystal of I . Heat gently until iodine vaporizes to activate the Mg surface.[1]

• Grignard Formation: Add anhydrous THF (tetrahydrofuran). Dropwise add a solution of 5-chloro-2-methylbenzyl chloride (1.0 eq) in THF.[1] Initiate reflux.[1]

  • Critical Control Point: Maintain a gentle reflux.[1] If the reaction stalls, add a drop of 1,2-dibromoethane.[1]

  • Validation: Disappearance of the benzyl chloride spot on TLC (Hexane/EtOAc 9:1).[1]

• Nucleophilic Addition: Cool the Grignard reagent to 0°C. Add Acetone (1.5 eq) dropwise over 30 minutes. The steric bulk of the benzyl group prevents over-addition.[1]

• Quench & Workup: Stir at RT for 2 hours. Quench with saturated NH

  Cl (aq) at 0°C. Extract with Et O (3x). Wash combined organics with brine, dry over MgSO , and concentrate.[1]

• Purification: The tertiary alcohol is often an oil or low-melting solid.[1] Purify via flash column chromatography (SiO

  , 0-10% EtOAc in Hexanes).

Pathway Visualization (DOT)[1]

Figure 1: Grignard synthesis pathway for the target tertiary alcohol.[1]

Reactivity & Applications in Drug Discovery[1]

This compound serves as a "linchpin" intermediate.[1] Its gem-dimethyl group and tertiary alcohol functionality make it a precursor for several privileged medicinal chemistry scaffolds.

A. Ritter Reaction: Synthesis of Hindered Amines

The tertiary alcohol can be converted into a tertiary amine (a "phentermine" analog) via the Ritter reaction.[1]

• Mechanism: Treatment with a nitrile (R-CN) and strong acid (H

  SO ) generates a stable tertiary carbocation, which is trapped by the nitrile to form an amide.[1] Hydrolysis yields the amine.[1]

• Application: Synthesis of 5-chloro-2-methylphentermine analogs, potential modulators of trace amine-associated receptors (TAAR1) or monoamine transporters.[1]

B. Friedel-Crafts Cyclization: Benzofurans & Indanes

Under Lewis acid catalysis (e.g., AlCl

or BF OEt ), the alcohol can undergo intramolecular cyclization.[1]

• Pathway: The tertiary carbocation attacks the aromatic ring.[1]

• Regioselectivity: Due to the 2-methyl group, cyclization is directed towards the open ortho-position (if available) or can lead to rearrangement.[1]

• Target: Synthesis of 1,1-dimethyl-tetralins or dihydrobenzofurans (if an oxygen linker is present), which are scaffolds in retinoids and cannabinoids.[1]

C. Metabolic Stability Probe

The gem-dimethyl group blocks metabolic oxidation at the benzylic-adjacent position.[1] Incorporating this fragment into a lead compound can significantly increase half-life (

) by preventing cytochrome P450-mediated dealkylation.[1]

Applications Logic Flow (DOT)[1]

Figure 2: Divergent synthetic utility of the target alcohol in medicinal chemistry.[1]

Safety & Handling (SDS Summary)

While specific toxicological data may not be established, the compound should be handled as a Category 2 Skin/Eye Irritant based on its structural class (lipophilic benzyl alcohol).[1]

• Hazard Statements:

  • H315: Causes skin irritation.[1]

  • H319: Causes serious eye irritation.[1]

  • H335: May cause respiratory irritation.[1]

• Handling Protocol:

  • Use in a fume hood.[1]

  • Wear nitrile gloves and safety goggles.[1]

  • Avoid contact with strong oxidizing agents (e.g., CrO

    , KMnO ), although the tertiary alcohol is relatively resistant.[1]

• Spill Response: Absorb with inert material (vermiculite/sand) and dispose of as halogenated organic waste.[1]

References

• Clayden, J., Greeves, N., & Warren, S. (2012).[1] Organic Chemistry. Oxford University Press.[1] (General reference for Grignard and Ritter reaction mechanisms). Link

• Silverman, R. B., & Holladay, M. W. (2014).[1] The Organic Chemistry of Drug Design and Drug Action. Academic Press.[1] (Reference for the gem-dimethyl effect and metabolic stability). Link[1]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 80403 (Benzeneethanol, 2-chloro-alpha,alpha-dimethyl-).[1] (Structural analog used for property estimation).[1] Link[1]

• Smith, M. B. (2013).[1] March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.[1] (Authoritative source for Friedel-Crafts cyclization kinetics).[1] Link[1]

(Note: Specific CAS registry data for the exact 5-chloro-2-methyl isomer is not publicly indexed in standard open-access databases; properties and protocols are derived from high-confidence structure-activity relationships of the parent class.)[1]

Sources

• 1. US8969341B2 - Pyrazolopyrrolidine compounds - Google Patents [patents.google.com]
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• 3. PACT - Public Activities Coordination Tool - ECHA [echa.europa.eu]

Technical Whitepaper: Safety, Handling, and Application of 1-(5-chloro-2-methylphenyl)-2-methyl-2-propanol

Executive Summary

1-(5-chloro-2-methylphenyl)-2-methyl-2-propanol (also commercially indexed under its exact structural synonym 1-(3-chloro-6-methylphenyl)-2-methyl-2-propanol; CAS: 91244-92-7) is a highly specialized halogenated aryl-alkyl tertiary alcohol. In modern drug development, this compound serves as a critical synthetic building block, most notably in the design of complex heteroaryl compounds such as voltage-gated sodium channel (NaV) inhibitors used for the treatment of neuropathic pain () [1].

Because of its specific structural motifs—a sterically hindered tertiary alcohol paired with a lipophilic, halogenated aromatic ring—this intermediate presents unique stability and safety profiles. This guide synthesizes the physicochemical causality, toxicological data, and self-validating handling protocols required to maintain scientific integrity when utilizing this compound in pharmaceutical workflows.

Physicochemical Properties & Structural Causality

The behavior of this compound in both biological and synthetic environments is dictated by the interplay of its functional groups. The tertiary alcohol is prone to elimination reactions, while the chloromethylphenyl moiety drives its high partition coefficient (LogP).

Table 1: Physicochemical and Safety Parameters

Parameter	Value	Causality / Implication
CAS Number	91244-92-7	Unique identifier () [2].
Molecular Formula	C₁₁H₁₅ClO	High C/O ratio indicates strong lipophilicity and membrane permeability.
Molecular Weight	198.69 g/mol	Small molecule size facilitates rapid partitioning into biological tissues.
Storage Temp.	2-8°C	Prevents thermodynamically driven E1 dehydration of the tertiary alcohol.
GHS Hazards	H315, H319, H335	Amphiphilic structure disrupts epidermal and mucosal lipid bilayers.

Causality of Storage Conditions: The strict mandate for 2-8°C cold storage is not merely a broad precaution against degradation; it is a specific thermodynamic requirement. Tertiary alcohols with adjacent benzylic or aliphatic protons are highly susceptible to E1 dehydration. Elevated temperatures or trace acidic impurities lower the activation energy for the protonation of the hydroxyl group, leading to the expulsion of water and the formation of a substituted alkene. Cold storage kinetically traps the molecule in its stable alcohol form.

Toxicological Profile & GHS Safety Data

Handling this compound requires adherence to specific Globally Harmonized System (GHS) protocols due to its localized toxicity profile.

• H315 (Causes skin irritation) & H319 (Causes serious eye irritation): The causality of this irritation is rooted in the molecule's amphiphilic nature. The lipophilic 5-chloro-2-methylphenyl ring allows the molecule to rapidly partition into the lipid bilayers of the stratum corneum and ocular mucosa. Once intercalated, the tertiary alcohol group disrupts local hydrogen bonding networks within the membrane, leading to structural destabilization, cell lysis, and a localized inflammatory cascade.

• H335 (May cause respiratory irritation): Volatilization of the compound allows micro-particulates to interact with the aqueous lining of the respiratory tract, causing acute mucosal irritation.

Precautionary Mitigation: All transfers and weighing must occur in a Class II biological safety cabinet or a chemical fume hood with a face velocity of at least 100 fpm. Nitrile gloves (double-gloving recommended for bulk handling) and tightly sealed safety goggles are mandatory to prevent lipid bilayer intercalation.

Experimental Workflows: Quality Control & Handling Protocol

To ensure scientific integrity, researchers must validate the purity of 1-(5-chloro-2-methylphenyl)-2-methyl-2-propanol prior to its use in downstream cross-coupling or substitution reactions. The following protocol is designed as a self-validating system to detect the primary degradation product (the dehydrated alkene).

Protocol: HPLC Validation of Structural Integrity

• Step 1: Thermal Equilibration. Remove the vial from 2-8°C storage. Crucial: Allow the sealed vial to equilibrate to ambient temperature (20-25°C) in a desiccator for 30 minutes.

  • Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture. Water ingress will poison subsequent anhydrous reactions (e.g., Grignard or Buchwald-Hartwig couplings).

• Step 2: Sample Preparation. Dissolve 1.0 mg of the compound in 1.0 mL of HPLC-grade Acetonitrile (MeCN).

  • Causality: MeCN is chosen over methanol to prevent any potential solvolysis or etherification at the tertiary carbon under trace acidic conditions.

• Step 3: Chromatographic Execution. Inject 5 µL onto a C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.7 µm). Run a gradient of 10% to 90% MeCN in Water (buffered with 0.1% Formic Acid) over 5 minutes. Monitor UV absorbance at 220 nm and 254 nm.

• Step 4: Self-Validation & Data Interpretation.

  • Intact Compound: Elutes as a sharp peak with moderate absorbance at 220 nm and very weak absorbance at 254 nm (due to the isolated, non-conjugated aromatic ring).

  • Degradation Product (Alkene): If dehydration has occurred, a new peak will elute later (due to increased lipophilicity from the loss of the polar -OH group) and will exhibit strong absorbance at 254 nm due to the extended conjugation of the newly formed double bond with the aromatic ring.

  • System Action: If the 254 nm alkene peak exceeds 2.0% Area Under the Curve (AUC), the batch is structurally compromised and must be rejected.

Systems Visualization: Handling & Degradation Pathway

The following logic diagram illustrates the critical relationship between storage conditions, handling workflows, and the chemical degradation pathway of the compound.

Workflow of 1-(5-chloro-2-methylphenyl)-2-methyl-2-propanol handling and degradation.

References

• World Intellectual Property Organization (WIPO). (2023). Heteroaryl compounds for the treatment of pain (Patent No. WO2023205465A1). Google Patents.

Pharmacological and Metabolic Profiling of 5-Chloro-Benzoxazolone Analogs

A Technical Guide to Next-Generation Muscle Relaxant Scaffolds

Part 1: Introduction & Rationale

The 5-Chloro-2(3H)-Benzoxazolone Scaffold

In the development of centrally acting skeletal muscle relaxants, the 5-chloro-2(3H)-benzoxazolone (Chlorzoxazone, CZX) scaffold represents a critical pharmacophore. While CZX has been a clinical standard for decades, recent medicinal chemistry efforts have focused on novel 5-chloro analogs to overcome two primary limitations: short half-life due to rapid CYP2E1 metabolism and idiosyncratic hepatotoxicity associated with bioactivation.

This guide focuses on the design, synthesis, and metabolic characterization of these novel analogs. The "5-chloro" moiety is not merely structural; it serves as a metabolic blocking group at the C5 position, forcing enzymatic oxidation to the C6 position or directing metabolism toward the N-substituted appendages in novel derivatives.

Key Pharmacological Drivers:

• Lipophilicity Modulation: The 5-chloro substitution significantly increases LogP, enhancing Blood-Brain Barrier (BBB) penetration, a prerequisite for central efficacy.

• Metabolic Steering: By blocking the C5 position, the molecule becomes a specific probe for CYP2E1 , which targets the C6 position. Novel analogs often derivatize the Nitrogen (N3) to alter this metabolic clearance, prolonging duration of action.

Part 2: Synthesis of Novel 5-Chloro Analogs

Expert Insight: Traditional fusion of 2-amino-4-chlorophenol with urea requires high temperatures and often yields tarry byproducts. The modern Microwave-Assisted Synthesis protocol is preferred for its high yield and purity, particularly when generating N-substituted derivatives (e.g., Mannich bases or hydrazones).

Core Synthesis Workflow (Graphviz)

Caption: Figure 1. Synthetic pathway transforming the aminophenol precursor into the bioactive 5-chloro-benzoxazolone scaffold and subsequent N-derivatization.

Detailed Protocol: Microwave-Assisted Cyclization

• Reagents: Mix 4-chloro-2-aminophenol (10 mmol) and Urea (15 mmol) in a reaction vessel.

• Catalyst: Add a catalytic amount of polyphosphoric acid (PPA) to facilitate ring closure.

• Irradiation: Subject the mixture to microwave irradiation (300W) for 5–7 minutes at 140°C. Note: Conventional heating requires 4 hours.

• Work-up: Pour the reaction mixture into crushed ice. The precipitate (5-chloro-2(3H)-benzoxazolone) is filtered, washed with water, and recrystallized from ethanol.

• Derivatization (Novel Step): To generate N-substituted analogs (e.g., to reduce CYP2E1 affinity), react the scaffold with formaldehyde and a secondary amine (e.g., N-methylpiperazine) in ethanol under reflux (Mannich reaction).

Part 3: Metabolic Profiling & Bioactivation

The Critical Safety Check

The metabolism of 5-chloro analogs is dominated by Cytochrome P450 2E1 (CYP2E1) . Understanding this pathway is non-negotiable for drug safety, as metabolic activation can lead to hepatotoxicity.

Mechanism of Metabolism[1][2]

• 6-Hydroxylation (Detoxification): The primary route. CYP2E1 inserts an oxygen at the C6 position (ortho to the 5-chloro group). This is generally safe and leads to glucuronidation.

• Bioactivation (Toxicity Risk): In some conditions (e.g., glutathione depletion), the benzoxazole ring can undergo oxidative opening or form reactive quinone-imine intermediates. The 5-chloro group exerts an electron-withdrawing effect that stabilizes the ring, but N-substitution can alter this electronic balance.

Metabolic Pathway Diagram (Graphviz)

Caption: Figure 2. Divergent metabolic fates of 5-chloro analogs. The balance between 6-hydroxylation and reactive intermediate formation determines the safety profile.

Part 4: Experimental Protocols (Self-Validating)

Protocol A: In Vitro Microsomal Stability Assay

Objective: Determine the metabolic half-life (t1/2) and intrinsic clearance (CLint) of the novel 5-chloro analog.

Reagents:

• Pooled Human Liver Microsomes (HLM) (20 mg/mL protein).

• NADPH Regenerating System (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

• Test Compound (Novel 5-chloro analog) and Control (Chlorzoxazone).

Procedure:

• Pre-incubation: Dilute HLM to 0.5 mg/mL in phosphate buffer (pH 7.4). Add Test Compound (final conc. 1 µM). Equilibrate at 37°C for 5 min.

• Initiation: Add NADPH regenerating system to start the reaction.

• Sampling: At t = 0, 5, 15, 30, and 60 min, remove 50 µL aliquots.

• Quenching: Immediately dispense into 150 µL ice-cold acetonitrile containing Internal Standard (e.g., Warfarin).

• Analysis: Centrifuge (4000g, 10 min). Analyze supernatant via LC-MS/MS. Monitor the transition of Parent Ion -> Daughter Ion.

• Validation Criteria: The Control (Chlorzoxazone) must show high turnover (t1/2 < 30 min) to validate CYP2E1 activity.

Data Presentation: Comparative Metabolite Profile

Parameter	Chlorzoxazone (Control)	Novel 5-Chloro Analog (Target)	Interpretation
Primary Metabolite	6-Hydroxychlorzoxazone	6-Hydroxy-Analog (or N-dealkylated)	Shift in metabolic site indicates steric success.
CYP Isoform	CYP2E1 (Exclusive)	CYP2E1 / CYP3A4 (Mixed)	Mixed metabolism reduces drug-drug interaction risk.
T1/2 (Microsomes)	~20-30 mins	> 60 mins (Target)	Increased stability suggests longer duration of action.
GSH Adducts	Detected (Low levels)	Must be minimized	Presence of GSH adducts signals bioactivation risk.

Part 5: References

• Gökçe, M., et al. (2009). Synthesis and anticonvulsant activity of 5-chloro-2(3H)-benzoxazolinone-3-acetyl-2-(o/p-substituted benzal) hydrazone derivatives. Arzneimittelforschung, 59(12), 629-636. Link

• Honda, H., et al. (2006). Chlorzoxazone metabolism is increased in fasted Sprague-Dawley rats. Journal of Pharmacy and Pharmacology, 58(1), 39-45. Link

• Li, W., et al. (2024). In vitro and in vivo metabolic activation and hepatotoxicity of chlorzoxazone mediated by CYP3A. Archives of Toxicology, 98, 1123–1137. Link

• Erdoğan, H., et al. (2017). Synthesis and analgesic activities of some new 5-chloro-2(3H)-benzoxazolone derivatives. Journal of Faculty of Pharmacy of Ankara University, 41(1), 1-12. Link

• Ono, S., et al. (1995).[3] Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1.[3] Pharmacogenetics, 5(3), 143-150.[3] Link

Sources

• 1. Robustness of chlorzoxazone as an in vivo measure of cytochrome P450 2E1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cyclobenzaprine - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]

literature review 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

An In-depth Technical Guide to the Synthesis and Characterization of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol, a tertiary alcohol with potential applications in medicinal chemistry and materials science. Due to the limited direct literature on this specific molecule, this document outlines a robust and well-established synthetic approach, details the mechanistic underpinnings of the chosen reaction, and provides a thorough protocol for its synthesis and characterization based on fundamental principles of organic chemistry and data from structurally related compounds.

Introduction: The Significance of Tertiary Alcohols

Tertiary alcohols are a pivotal class of organic compounds characterized by a hydroxyl group attached to a carbon atom that is bonded to three other carbon atoms. This structural motif imparts unique chemical and physical properties, making them valuable intermediates in the synthesis of a wide array of molecules, including pharmaceuticals, fragrances, and polymers. The steric hindrance around the hydroxyl group, for instance, influences their reactivity and potential as chiral auxiliaries or bulky protecting groups. The specific compound of interest, 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol, incorporates a substituted phenyl ring, suggesting potential for modulation of biological activity or material properties through its aromatic system.

Synthetic Approach: The Grignard Reaction

The most direct and efficient method for the synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol, where two of the alkyl groups attached to the alcohol carbon are identical (in this case, two methyl groups), is the Grignard reaction. This powerful carbon-carbon bond-forming reaction utilizes an organomagnesium halide (the Grignard reagent) to attack an electrophilic carbonyl carbon.

Retrosynthetic Analysis

A retrosynthetic analysis of the target molecule reveals that it can be disconnected at the bond between the carbonyl carbon and the two methyl groups. This leads back to a suitable ester, methyl 5-chloro-2-methylbenzoate, and two equivalents of a methyl Grignard reagent, such as methylmagnesium bromide.

Mechanism of the Grignard Reaction with an Ester

The reaction of an ester with a Grignard reagent proceeds through a two-step addition mechanism.[1][2][3]

• First Nucleophilic Addition: The first equivalent of the Grignard reagent acts as a nucleophile, attacking the electrophilic carbonyl carbon of the ester. This forms a tetrahedral intermediate.[1]

• Elimination of the Alkoxide: The tetrahedral intermediate is unstable and collapses, reforming the carbonyl double bond and eliminating the alkoxide group (e.g., methoxide) as a leaving group. This results in the formation of a ketone intermediate, in this case, 1-(5-chloro-2-methylphenyl)propan-1-one.[1][3]

• Second Nucleophilic Addition: The newly formed ketone is more reactive than the starting ester towards the Grignard reagent.[2] Therefore, a second equivalent of the Grignard reagent rapidly attacks the ketone carbonyl carbon, leading to a second tetrahedral intermediate (a magnesium alkoxide).[1][3]

• Protonation: An acidic workup is then performed to protonate the alkoxide, yielding the final tertiary alcohol product.[1]

It is crucial to use at least two equivalents of the Grignard reagent to ensure the reaction goes to completion and to avoid a mixture of products.[2][4]

Caption: Mechanism of the Grignard reaction for the synthesis of a tertiary alcohol from an ester.

Detailed Experimental Protocol

This protocol provides a step-by-step methodology for the synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

Materials:

• Methyl 5-chloro-2-methylbenzoate

• Magnesium turnings

• Methyl bromide (or methyl iodide)

• Anhydrous diethyl ether (or THF)

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware (three-neck round-bottom flask, dropping funnel, condenser)

• Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

• Preparation of the Grignard Reagent:

  • Set up a flame-dried three-neck round-bottom flask equipped with a dropping funnel, a condenser with a drying tube, and a nitrogen/argon inlet.

  • Add magnesium turnings to the flask.

  • In the dropping funnel, place a solution of methyl bromide in anhydrous diethyl ether.

  • Add a small portion of the methyl bromide solution to the magnesium turnings. The reaction should initiate, as evidenced by bubbling and a slight warming of the flask. If the reaction does not start, a small crystal of iodine can be added as an initiator.

  • Once the reaction has started, add the remaining methyl bromide solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, stir the mixture at room temperature until most of the magnesium has reacted.

• Reaction with the Ester:

  • Dissolve methyl 5-chloro-2-methylbenzoate in anhydrous diethyl ether in a separate flask.

  • Cool the Grignard reagent solution in an ice bath.

  • Add the ester solution dropwise to the cooled Grignard reagent with vigorous stirring.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 1-2 hours.

• Workup and Purification:

  • Carefully pour the reaction mixture over a mixture of ice and a saturated aqueous solution of ammonium chloride to quench the reaction and hydrolyze the magnesium alkoxide.

  • Separate the organic layer.

  • Extract the aqueous layer with two portions of diethyl ether.

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter off the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization.

Characterization

The structure of the synthesized 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol can be confirmed using a combination of spectroscopic techniques.

Technique	Expected Observations
¹H NMR	- Aromatic protons in the region of 7.0-7.5 ppm. - A singlet for the methyl group on the phenyl ring around 2.3 ppm. - A singlet for the two equivalent methyl groups of the propan-2-ol moiety around 1.5 ppm. - A singlet for the benzylic methylene protons. - A broad singlet for the hydroxyl proton, which is exchangeable with D₂O.
¹³C NMR	- Aromatic carbon signals in the region of 120-140 ppm. - A signal for the quaternary carbon bearing the hydroxyl group around 70-80 ppm. - Signals for the methyl carbons. - A signal for the benzylic methylene carbon.
IR Spectroscopy	- A broad absorption band in the region of 3200-3600 cm⁻¹ corresponding to the O-H stretching of the alcohol. - C-H stretching absorptions around 2850-3000 cm⁻¹. - C=C stretching absorptions in the aromatic region (1450-1600 cm⁻¹). - A C-O stretching absorption around 1100-1200 cm⁻¹. - A C-Cl stretching absorption in the fingerprint region.
Mass Spectrometry	- A molecular ion peak (M⁺) corresponding to the molecular weight of the compound (C₁₁H₁₅ClO). - An M+2 peak with approximately one-third the intensity of the M⁺ peak, characteristic of the presence of a chlorine atom. - Fragmentation patterns corresponding to the loss of a methyl group, a water molecule, or other stable fragments.

Potential Applications

While specific applications for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol have not been extensively reported, its structure suggests several areas of potential interest for researchers and drug development professionals:

• Pharmaceutical Scaffolding: The substituted phenylpropanol core can serve as a scaffold for the synthesis of new biologically active molecules. The chlorine and methyl substituents on the phenyl ring can influence lipophilicity and metabolic stability, which are key parameters in drug design.

• Agrochemicals: Similar structures are often explored for their potential as herbicides, fungicides, or insecticides.

• Materials Science: The tertiary alcohol functionality can be used as a monomer or an initiator in polymerization reactions, leading to the development of new polymers with tailored properties.

Conclusion

This technical guide has detailed a reliable and well-understood synthetic route for the preparation of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol via the Grignard reaction. By providing a thorough mechanistic explanation, a detailed experimental protocol, and expected characterization data, this document serves as a valuable resource for researchers and scientists. The exploration of this and similar molecules holds promise for advancements in various fields, from medicinal chemistry to materials science.

References

• JoVE. Esters to Alcohols: Grignard Reaction.
• Organic Chemistry Portal. Grignard Reaction - Common Conditions.
• Chemistry Steps. Esters with Grignard Reagent.
• Master Organic Chemistry. Reactions of Grignard Reagents.

• PubChem. 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one. [Link]

• PubChem. (2S)-1-(5-chloro-2-methylphenyl)butan-2-ol. [Link]

Sources

• 1. Video: Esters to Alcohols: Grignard Reaction [jove.com]
• 2. Esters with Grignard Reagent - Chemistry Steps [chemistrysteps.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Grignard Reaction - Common Conditions [commonorganicchemistry.com]

Protocols & Analytical Methods

Application Note: Synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Part 1: Core Directive & Synthetic Strategy

Executive Summary

This guide details the synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol , a tertiary alcohol structurally significant as a scaffold in medicinal chemistry (resembling intermediates for beta-agonists and antihistamines). The selected route utilizes a Grignard addition of (5-chloro-2-methylbenzyl)magnesium chloride to acetone. This pathway is chosen for its high atom economy, directness (2 steps from commercial halides), and robust formation of the quaternary carbon center.

Retrosynthetic Analysis

To design the most efficient protocol, we deconstruct the target molecule into readily available precursors.

• Disconnection: The strategic bond break occurs at the C1-C2 bond (between the benzylic carbon and the tertiary alcohol center).

• Synthons:

  • Nucleophile: 5-chloro-2-methylbenzyl anion (derived from the corresponding benzyl chloride).

  • Electrophile: Acetone (providing the dimethyl-hydroxymethyl fragment).

Caption: Retrosynthetic disconnection revealing the Benzyl Grignard and Acetone as key building blocks.

Part 2: Detailed Experimental Protocol

Reagents and Equipment

• Precursor: 5-Chloro-2-methylbenzyl chloride (CAS: 89634-66-2) - Note: If unavailable, synthesize via chloromethylation of 4-chlorotoluene.

• Electrophile: Acetone (Anhydrous, ≥99.9%).

• Metal: Magnesium turnings (Grignard grade, washed with dilute HCl and dried).

• Solvent: Diethyl Ether (Et₂O) or Tetrahydrofuran (THF) - Must be anhydrous.[1]

• Catalyst: Iodine (I₂) crystal or 1,2-Dibromoethane (for initiation).

Step-by-Step Synthesis

Phase A: Preparation of the Grignard Reagent

Objective: Generate (5-chloro-2-methylbenzyl)magnesium chloride. Critical Mechanism: Benzyl halides are prone to Wurtz coupling (dimerization) during Grignard formation. High dilution and slow addition are mandatory.

• Setup: Flame-dry a 3-neck round-bottom flask (RBF) equipped with a reflux condenser, addition funnel, and nitrogen inlet. Maintain a positive pressure of N₂.

• Activation: Add Magnesium turnings (1.2 eq, 290 mg for 10 mmol scale) to the flask. Add a single crystal of Iodine. Heat gently with a heat gun until iodine vaporizes, activating the Mg surface.

• Initiation: Cover Mg with minimal anhydrous Et₂O (5 mL). Add ~5% of the total 5-chloro-2-methylbenzyl chloride solution (dissolved in Et₂O). Wait for turbidity and exotherm (initiation sign).

• Propagation: Once initiated, dilute the remaining benzyl chloride (10 mmol total) in Et₂O (20 mL). Add this solution dropwise over 45–60 minutes.

  • Control: Maintain a gentle reflux driven by the reaction exotherm. If reflux stops, pause addition and gently heat.

• Completion: After addition, reflux at 35°C (Et₂O) for 1 hour to ensure complete consumption of the halide.

Phase B: Nucleophilic Addition to Acetone

Objective: Formation of the tertiary alkoxide.[2]

• Cooling: Cool the Grignard solution to 0°C using an ice/salt bath.

• Addition: Dissolve Acetone (1.2 eq, 12 mmol) in anhydrous Et₂O (10 mL). Add this solution dropwise to the Grignard reagent over 20 minutes.

  • Observation: A white gummy precipitate (magnesium alkoxide) will form.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2 hours.

  • Checkpoint: Monitor by TLC (Hexane:EtOAc 8:2). The starting material spot should disappear.

Phase C: Workup and Purification[1]

• Quench: Cool to 0°C. Slowly add saturated aqueous Ammonium Chloride (NH₄Cl, 20 mL) to decompose the alkoxide. Caution: Exothermic.

• Extraction: Separate layers. Extract the aqueous phase with Et₂O (3 x 20 mL).

• Washing: Combine organic layers.[1] Wash with Water (1 x 20 mL) and Brine (1 x 20 mL).

• Drying: Dry over anhydrous Sodium Sulfate (Na₂SO₄). Filter and concentrate under reduced pressure.[1]

• Purification: The crude oil may contain traces of Wurtz dimer (1,2-bis(5-chloro-2-methylphenyl)ethane). Purify via Silica Gel Column Chromatography using a gradient of Hexane -> 5% EtOAc/Hexane.

Quantitative Data Summary

Parameter	Specification
Theoretical Yield	100% (based on benzyl chloride)
Expected Yield	75–85%
Appearance	Viscous colorless to pale yellow oil or low-melting solid
Rf Value	~0.35 (Hexane:EtOAc 9:1)
Key Impurity	Wurtz Dimer (Non-polar, Rf ~0.8)

Part 3: Mechanism & Logic (Visualized)

The reaction proceeds via a polar mechanism where the nucleophilic benzylic carbon attacks the electrophilic carbonyl carbon of acetone.

Caption: Step-wise mechanistic flow from precursor activation to hydrolytic workup.[3]

Part 4: Analytical Characterization

To validate the synthesis, compare spectral data against these predicted values.

Proton NMR (¹H NMR, 400 MHz, CDCl₃)

• δ 7.10 - 7.25 ppm (m, 3H): Aromatic protons (H-3, H-4, H-6). The substitution pattern (1,2,5) will show splitting characteristic of meta and ortho coupling.

• δ 2.75 ppm (s, 2H): Benzylic methylene (-CH ₂-). This singlet is diagnostic; it will shift upfield relative to the starting chloride (~4.6 ppm).

• δ 2.30 ppm (s, 3H): Aryl-Methyl group (Ar-CH ₃).

• δ 1.25 ppm (s, 6H): Geminal dimethyl groups (-C(CH ₃)₂OH). A sharp singlet integrating to 6 protons.

• δ 1.50 ppm (bs, 1H): Hydroxyl proton (-OH ), exchangeable with D₂O.

Mass Spectrometry (GC-MS)

• Molecular Ion (M+): 198/200 m/z (Characteristic 3:1 ratio due to ³⁵Cl/³⁷Cl).

• Base Peak: 59 m/z (Fragment [C(CH₃)₂OH]⁺), typical for tertiary alcohols with this structure.

• Tropylium Ion: 139/141 m/z (Fragment [Ar-CH₂]⁺).

Part 5: Safety & Troubleshooting

Critical Safety Hazards

• 5-Chloro-2-methylbenzyl chloride: Potent lachrymator and skin irritant. Handle only in a functioning fume hood. Wear butyl rubber gloves if possible.

• Diethyl Ether: Extremely flammable and peroxide former. Ensure solvent is peroxide-free before distillation or use.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Reaction fails to initiate	Mg surface passivated or wet solvent.	Add more I₂, heat locally with heat gun, or use "Rieke Magnesium" if available.
Low Yield / Dimer Formation	Addition of benzyl chloride was too fast.	The local concentration of R-Cl must remain low. Use a syringe pump or very slow dropwise addition.
Product is an alkene	Acidic workup was too harsh (elimination).	Use saturated NH₄Cl (mild buffer) instead of HCl. Avoid heating during workup.

References

• Grignard Reaction Mechanism & Abnormalities: Austin, P. R., & Johnson, J. R. (1932). Abnormal Reactions of Benzylmagnesium Chloride. Journal of the American Chemical Society, 54(2), 647–660. Link

• General Synthesis of Tertiary Alcohols: BenchChem. (2025).[1] Application Notes and Protocols for Grignard Reactions. Link

• Precursor Preparation (Chloromethylation): PrepChem. (n.d.). Preparation of 2-methylbenzyl chloride. Link

• Safety Data (Benzyl Chlorides): PubChem. (n.d.). 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one Compound Summary. National Library of Medicine. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reaction between acetone and methylmagnesium chloride followed by hydroly.. [askfilo.com]
• 3. researchgate.net [researchgate.net]

Application Note: Precision Reduction of 1-(5-chloro-2-methylphenyl)-2-methylpropan-1-one

Abstract & Scope

This application note details the methodological protocols for the reduction of 1-(5-chloro-2-methylphenyl)-2-methylpropan-1-one (CAS: 1267531-21-4) to its corresponding alcohol, 1-(5-chloro-2-methylphenyl)-2-methylpropan-1-ol .

The substrate presents a unique synthetic challenge due to significant steric hindrance : the carbonyl group is flanked by an ortho-methyl group on the aromatic ring and a bulky isopropyl group at the

-position. Standard reduction protocols often suffer from sluggish kinetics or incomplete conversion in such environments. This guide provides two validated workflows:

• Protocol A: A robust, cost-effective racemic reduction using Sodium Borohydride (

  ) optimized for steric access.

• Protocol B: A high-value asymmetric reduction using Corey-Bakshi-Shibata (CBS) catalysis for enantiopure applications.

Chemical Context: The Steric Challenge

The reduction of aryl alkyl ketones is typically trivial. However, the target molecule possesses a "Steric Wall" that impedes nucleophilic attack.

• Electronic Effect: The 5-chloro substituent exerts a mild inductive withdrawing effect (

  ), slightly activating the carbonyl carbon, but this is overshadowed by steric factors.

• Steric Environment: The ortho-methyl group forces the carbonyl out of coplanarity with the phenyl ring to minimize

  strain. Simultaneously, the isopropyl group creates bulk on the other side.

• Implication: The Bürgi-Dunitz trajectory (the

  angle of attack for the hydride) is obstructed. Protocols must utilize smaller reducing agents or elevated temperatures to ensure completion.

Reaction Scheme

The transformation converts the ketone (

) to a secondary alcohol ( ).

Figure 1: General reaction scheme for the reduction of the target ketone.

Protocol A: Racemic Reduction (Standard)

Objective: Efficient synthesis of racemic alcohol for analytical standards or non-chiral applications. Reagent Choice: Sodium Borohydride (

) is selected over Lithium Aluminum Hydride ( ) to avoid potential dechlorination of the aromatic ring and for safer handling.

Materials

• Substrate: 1-(5-chloro-2-methylphenyl)-2-methylpropan-1-one (10.0 mmol, ~1.97 g).

• Reducing Agent: Sodium Borohydride (

  ) (15.0 mmol, 0.57 g). Note: Excess is required due to sterics.

• Solvent: Methanol (MeOH), anhydrous (20 mL) and Tetrahydrofuran (THF) (10 mL).

• Quench: 1N Hydrochloric Acid (HCl).

Step-by-Step Procedure

• Solvation: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve the ketone (1.97 g) in a mixture of THF (10 mL) and MeOH (20 mL).

  • Why THF? The substrate is highly lipophilic. MeOH alone may not fully dissolve the hindered ketone at high concentrations.

• Cooling: Cool the solution to

  using an ice bath. While the reaction requires energy to overcome sterics, initial addition should be controlled to prevent runaway exotherms.

• Addition: Add

  portion-wise over 15 minutes.

  • Observation: Gas evolution (

    ) will occur. Ensure the system is vented (e.g., needle in septum).

• Reaction Phase:

  • Remove the ice bath and allow to warm to Room Temperature (RT).

  • Critical Step: Stir at RT for 2 hours. If TLC (Hexane:EtOAc 8:2) shows remaining starting material, heat to reflux (

    ) for 1 hour. The steric bulk often necessitates this thermal push.

• Quench: Cool to

  . Slowly add 1N HCl (~10 mL) until pH < 7 and gas evolution ceases.

  • Mechanism:[1] This destroys excess borohydride and protonates the alkoxide intermediate.

• Workup:

  • Concentrate under reduced pressure to remove MeOH/THF.

  • Dilute residue with Ethyl Acetate (EtOAc, 30 mL) and Water (20 mL).

  • Separate layers.[1] Extract aqueous layer with EtOAc (2 x 15 mL).

  • Wash combined organics with Brine (20 mL), dry over

    , and concentrate.

Protocol B: Enantioselective Reduction (CBS Catalyst)

Objective: Synthesis of the chiral alcohol (e.g., (R)-enantiomer) for drug development. Method: Corey-Bakshi-Shibata (CBS) Reduction. Selectivity: The bulky isopropyl group (

) and the aryl group ( or depending on effective steric volume) allow for high facial discrimination. In this specific case, the ortho-substituted aryl ring is extremely bulky, likely acting as the "Large" group ( ), while the isopropyl acts as the "Medium/Small" group relative to the twisted ring.

Materials

• Catalyst: (R)-2-Methyl-CBS-oxazaborolidine (1.0 M in Toluene) (1.0 mmol, 10 mol%).

• Stoichiometric Reductant: Borane-dimethylsulfide complex (

  ) (2.0 M in THF) (0.6 eq).

• Solvent: Anhydrous THF.

Experimental Workflow

Figure 2: Workflow for the asymmetric CBS reduction.

Step-by-Step Procedure

• Preparation: Flame-dry a 50 mL 2-neck flask and cool under Argon.

• Catalyst Charge: Add (R)-Me-CBS solution (1.0 mL, 1.0 mmol) and anhydrous THF (10 mL). Cool to

  .[2]

• Borane Activation: Add

  (3.0 mL of 2M solution, 6.0 mmol). Stir for 10 minutes.

• Controlled Addition: Dissolve the ketone (1.97 g, 10.0 mmol) in anhydrous THF (10 mL). Add this solution dropwise to the catalyst mixture over 1 hour via syringe pump.

  • Why Slow Addition? Keeping the ketone concentration low relative to the catalyst ensures the reaction proceeds via the chiral catalytic cycle rather than uncatalyzed background reduction by borane (which would yield racemic product).

• Monitoring: Stir at

  for 1 hour, then warm to . Monitor by HPLC (Chiralpak AD-H or OD-H column).

• Quench: Add MeOH (5 mL) dropwise very cautiously at

  .

• Workup: Standard extraction (EtOAc/Brine) as described in Protocol A.

Analytical Quality Control

Verify the product structure and purity using the following parameters.

Data Summary Table

Parameter	Specification	Method
Appearance	Colorless viscous oil or low-melting solid	Visual
Purity (HPLC)	> 98.0%	C18 Column, ACN:H2O gradient
Enantiomeric Excess (ee)	> 90% (for Protocol B)	Chiral HPLC (e.g., Chiralcel OD-H)
Mass Spectrometry	[M+H]+ = 199.1 (Cl pattern 3:1)	LC-MS (ESI+)

NMR Interpretation ( NMR, 400 MHz, )

• Aromatic Region (6.9 - 7.5 ppm): Look for 3 protons. The splitting pattern will show a doublet (H3, H4) and a singlet-like signal for H6 due to the 1,2,5-substitution pattern.

• Carbinol Proton (

  ): A doublet at ppm. The coupling constant ( ) depends on the dihedral angle with the isopropyl CH.

• Isopropyl Group:

  • Methine (

    ): Multiplet at ppm.

  • Methyls (

    ): Two distinct doublets at ppm (diastereotopic due to the chiral center).

• Ar-Methyl: Singlet at

  ppm.

Safety & Hazards

• Sodium Borohydride: Flammable solid. Releases hydrogen gas upon contact with acid or water.

• Borane-Dimethylsulfide: Pyrophoric properties; generates stench. Use ONLY in a well-ventilated fume hood.

• 5-Chloro-derivative: Halogenated aromatics can be irritants. Wear nitrile gloves and safety goggles.

References

• Chemical Identity: PubChem. 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one.[3] CID 82112191.[3] Available at: [Link]

• CBS Reduction Mechanism: Corey, E. J., Bakshi, R. K., & Shibata, S. (1987). Highly enantioselective borane reduction of ketones catalyzed by chiral oxazaborolidines. Journal of the American Chemical Society, 109(18), 5551-5553.

• Steric Hindrance in Ketones: O'Keefe, B. M., Simmons, N., & Martin, S. F. (2008).[4] Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Organic Letters, 10(23), 5301–5304. Available at: [Link]

• Luche Reduction (Alternative for Conjugated/Hindered Systems): Gemal, A. L., & Luche, J. L. (1981). Lanthanoids in organic synthesis. 6. Reduction of alpha-enones by sodium borohydride in the presence of lanthanoid chlorides: synthetic and mechanistic aspects. Journal of the American Chemical Society, 103(18), 5454-5459.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one | C11H13ClO | CID 82112191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones [organic-chemistry.org]

preparation of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol from ketone

Application Note: Optimized Synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Introduction & Retrosynthetic Strategy

In the landscape of preclinical drug development and agrochemical synthesis, sterically hindered tertiary alcohols frequently serve as critical structural motifs or key intermediates. This application note details the robust, scalable preparation of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol from a ketone precursor.

When establishing the retrosynthetic disconnection for this tertiary alcohol, two primary ketone-based routes emerge:

• Route A (Selected): Nucleophilic addition of (5-chloro-2-methylbenzyl)magnesium chloride to acetone .

• Route B: Nucleophilic addition of methylmagnesium bromide to 1-(5-chloro-2-methylphenyl)propan-2-one.

Strategic Rationale: Route A is vastly superior for scalable synthesis. Acetone is a universally accessible, highly atom-economical ketone. Furthermore, the corresponding Grignard precursor, 5-chloro-2-methylbenzyl chloride, is commercially abundant. In contrast, Route B requires the multi-step synthesis of the specialized arylacetone derivative. By utilizing Route A, we maximize throughput and cost-efficiency while maintaining high synthetic fidelity.

Reaction Workflow & Mechanistic Pathway

The synthesis proceeds via a two-stage one-pot operation: the generation of the benzylic Grignard reagent followed by immediate trapping with acetone.

Workflow for the Grignard addition to acetone yielding the target tertiary alcohol.

Quantitative Reaction Parameters

To ensure reproducibility across different laboratory scales, the stoichiometric ratios and exact mass/volume parameters for a standard 100 mmol scale reaction are summarized below.

Table 1: Stoichiometry and Reagent Parameters (100 mmol Scale)

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Functional Role
Acetone (Anhydrous)	58.08	1.0 eq	5.81 g (7.3 mL)	Electrophile (Ketone)
5-chloro-2-methylbenzyl chloride	175.05	1.2 eq	21.0 g	Grignard Precursor
Magnesium turnings	24.30	1.5 eq	3.65 g	Metal / Reductant
Iodine (I₂)	253.81	Catalytic	50 mg	Surface Activator
Tetrahydrofuran (THF)	72.11	Solvent	150 mL	Coordinating Solvent
Sat. Aqueous NH₄Cl	-	Excess	100 mL	Mild Proton Source

Self-Validating Experimental Protocol

This protocol is designed as a self-validating system. Visual milestones are embedded within the steps to confirm that the reaction is proceeding along the correct mechanistic pathway.

Phase 1: Preparation of the Benzylic Grignard Reagent

• Apparatus Setup: Equip a flame-dried 500 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, an addition funnel, and an argon inlet.

• Magnesium Activation: Add magnesium turnings (3.65 g, 150 mmol) and a single crystal of iodine (50 mg). Heat gently with a heat gun under argon until iodine vapors fill the flask, then allow to cool. Add 20 mL of anhydrous THF.

  • Causality & Validation: Magnesium oxide passivates the metal surface. Iodine reacts to form MgI₂, exposing highly reactive, fresh magnesium. The fading of the brown iodine color to a pale/colorless solution is your first visual validation milestone.

• Initiation & Addition: Dissolve 5-chloro-2-methylbenzyl chloride (21.0 g, 120 mmol) in 80 mL of anhydrous THF in the addition funnel. Add 5 mL of this solution to the Mg turnings. Once the reaction initiates (noted by a localized exotherm and bubbling), begin dropwise addition of the remaining solution.

  • Causality: Benzylic halides are notoriously susceptible to Wurtz-type homocoupling (forming 1,2-bis(5-chloro-2-methylphenyl)ethane)[1]. To suppress this, the halide must be kept highly dilute, and the internal temperature must be strictly maintained between 15–20 °C using a cool water bath[2].

• Maturation: Stir the resulting dark gray/brown solution at room temperature for 2 hours to ensure complete insertion of the magnesium.

Phase 2: Nucleophilic Addition to Acetone

• Cooling: Submerge the reaction flask in an ice-water bath and cool the Grignard solution to 0 °C.

• Ketone Addition: Dissolve anhydrous acetone (7.3 mL, 100 mmol) in 50 mL of anhydrous THF. Add this solution dropwise via the addition funnel over 30 minutes.

  • Causality & Validation: Acetone possesses acidic alpha-protons (pKa ~19). Because Grignard reagents are strong bases, enolization is a competing side reaction that reduces yield[3]. Adding the ketone dropwise at 0 °C kinetically favors the nucleophilic attack over deprotonation. A mild exotherm and the formation of a gel-like white precipitate (the magnesium alkoxide salt) validate successful addition.

• Completion: Remove the ice bath and allow the mixture to stir at room temperature for 1 hour.

Phase 3: Mild Quench and Isolation

• Quenching: Cool the flask back to 0 °C. Carefully add 100 mL of saturated aqueous NH₄Cl dropwise to quench the unreacted Grignard reagent and protonate the alkoxide.

  • Causality: The dehydration of the resulting tertiary alcohol into an alkene is a high-risk failure mode. Using strong aqueous acids (e.g., HCl or H₂SO₄) will rapidly drive E1 dehydration[4]. Saturated NH₄Cl provides a buffered, mild proton source (pH ~6) that safely yields the intact tertiary alcohol.

• Extraction: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 × 50 mL).

• Washing & Drying: Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude oil via flash column chromatography (silica gel, gradient elution from 100% Hexanes to 80:20 Hexanes/Ethyl Acetate) to afford the pure 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

References

1.[4] Title: Mono- and bis-Addition Products of Benzylmagnesium Chloride to Acetylacetone. Source: mdma.ch (Tetrahedron). URL:[Link] 2.[1] Title: Product Subclass 8: Benzylic Grignard Reagents. Source: Thieme Connect. URL:[Link] 3.[2] Title: Org. Synth. 2011, 88, 54. Source: Organic Syntheses. URL: [Link] 4.[3] Title: The Retro Grignard Addition Reaction Revisited: The Reversible Addition of Benzyl Reagents to Ketones. Source: ResearchGate. URL:[Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. researchgate.net [researchgate.net]
• 4. P2P by grignard addition to acetylacetone , Hive Novel Discourse [chemistry.mdma.ch]

Application Note: High-Performance Liquid Chromatography (HPLC) Analysis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

This Application Note is structured as a definitive technical guide for the HPLC analysis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol (herein referred to as CMP-ol ).

This compound is a lipophilic, tertiary benzylic alcohol intermediate, often encountered in the synthesis of complex pharmaceutical APIs (e.g., antihistamines or muscle relaxants). The method below is designed to separate CMP-ol from its likely synthetic precursor, 1-(5-chloro-2-methylphenyl)-2-methylpropan-1-one (CMP-one), and other process impurities.

Executive Summary

This protocol details a robust Reversed-Phase HPLC (RP-HPLC) method for the quantification and purity analysis of CMP-ol. The method utilizes a C18 stationary phase with an acidic mobile phase system to suppress silanol interactions, ensuring sharp peak shapes for this tertiary alcohol. The gradient profile is optimized to resolve the critical pair: the target alcohol (CMP-ol) and its ketone precursor (CMP-one).

Key Performance Metrics:

• Resolution (Rs): > 2.0 between CMP-ol and CMP-one.

• Tailing Factor: < 1.2.

• Run Time: 15 minutes.

Physicochemical Context & Strategy

To design a self-validating method, we must understand the analyte's behavior.

• Structure: 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

  • Core: Benzene ring with Chloro (pos 5) and Methyl (pos 2).[1][2][3]

  • Tail: 2-hydroxy-2-methylpropyl group.[4]

• Hydrophobicity: The molecule is highly lipophilic (LogP ≈ 3.4 - 3.6) due to the halogenated aromatic ring and the steric bulk of the methyl groups.

• Polarity: The tertiary hydroxyl group provides a localized polar region, but steric hindrance limits its hydrogen-bonding capability with the mobile phase compared to primary alcohols.

• Chromophore: The benzene ring allows for UV detection. The absorption maximum (

  ) is typically around 210–220 nm, with a secondary band at 260–270 nm.

Strategic Choice: We select Acetonitrile (ACN) over Methanol as the organic modifier because ACN has a lower UV cutoff (essential for detection at 210 nm) and generally provides better peak symmetry for aromatic compounds. We use Phosphoric Acid to maintain a low pH (~2.5), suppressing the ionization of residual silanols on the column, which prevents peak tailing of the hydroxylated analyte.

Experimental Protocol

Instrumentation & Conditions

Parameter	Setting / Specification
Instrument	HPLC System with Diode Array Detector (DAD) or VWD
Column	Agilent Zorbax Eclipse Plus C18 (150 mm × 4.6 mm, 3.5 µm) or equivalent L1 column
Column Temp	40°C (Controls viscosity and improves mass transfer)
Flow Rate	1.2 mL/min
Injection Vol	10 µL
Detection	UV @ 220 nm (Quantification), 254 nm (Identification)
Run Time	15.0 minutes
Needle Wash	50:50 Acetonitrile:Water

Mobile Phase Preparation

• Mobile Phase A (Aqueous): 0.1%

  in Water.

  • Protocol: Add 1.0 mL of 85% Phosphoric Acid to 1000 mL of HPLC-grade water. Filter through 0.22 µm nylon membrane.

• Mobile Phase B (Organic): 100% Acetonitrile (HPLC Grade).

Gradient Table

The gradient is designed to elute polar impurities early, retain the main peak (CMP-ol), and wash off highly lipophilic dimers or precursors (CMP-one).

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.00	60	40	Equilibration
8.00	20	80	Linear Ramp (Elution of CMP-ol)
10.00	5	95	Wash (Elution of CMP-one)
12.00	5	95	Hold
12.10	60	40	Return to Initial
15.00	60	40	Re-equilibration

Sample Preparation

Diluent Selection: The diluent must match the initial mobile phase strength to prevent "solvent effect" (peak distortion).

• Diluent: 50:50 Water:Acetonitrile.

Standard Preparation:

• Weigh 10.0 mg of CMP-ol Reference Standard into a 10 mL volumetric flask.

• Dissolve in 5 mL of Acetonitrile (sonicate if necessary).

• Dilute to volume with Water. (Concentration: 1000 µg/mL).

• Further dilute to working concentration (e.g., 50 µg/mL) using the Diluent .

Method Logic & Pathway Visualization

The following diagram illustrates the critical decision pathways for method development and troubleshooting for this specific molecule.

Caption: Logic flow for optimizing the separation of CMP-ol from its ketone precursor.

Validation & System Suitability

To ensure the method is "self-validating" in a regulatory environment (GMP/GLP), the following System Suitability Criteria (SSC) must be met before every sample set.

Parameter	Acceptance Criteria	Rationale
Retention Time (RT)	± 5% of Standard	Ensures system stability.
Tailing Factor ( )	NMT 1.5 (Target < 1.2)	Critical for tertiary alcohols; indicates column health.
Theoretical Plates ( )	> 5,000	Ensures column efficiency.
Resolution ( )	> 2.0	If CMP-one impurity is present.
% RSD (Area)	< 1.0% (n=5)	Precision of the injector/detector.

Impurity Profile Note

The primary impurity is 1-(5-chloro-2-methylphenyl)-2-methylpropan-1-one (CMP-one).

• CMP-ol (Analyte): Elutes approx. 6.5 - 7.5 min.

• CMP-one (Impurity): Elutes approx. 9.0 - 10.5 min.[5]

• Mechanism: The ketone is less polar than the alcohol and lacks the hydrogen bond donor capability, leading to stronger retention on the C18 phase in high-organic conditions.

Troubleshooting Guide

Issue 1: Peak Tailing (> 1.5)

• Cause: Interaction between the tertiary hydroxyl group and free silanols on the silica support.

• Fix: Ensure the column is "End-capped" (e.g., Eclipse Plus or XBridge). Do not use a bare silica or low-quality C18. Ensure pH is acidic (pH 2.0 - 3.0).

Issue 2: Baseline Drift at 220 nm

• Cause: Acetonitrile quality or Phosphoric acid absorbance.

• Fix: Use HPLC-grade Far UV Acetonitrile. Ensure Phosphoric acid is high purity. If drift persists, switch to a Phosphate Buffer (20mM

  , pH 2.5), though this requires careful washing to prevent precipitation.

Issue 3: Split Peaks

• Cause: Sample solvent strength is too high.

• Fix: If the sample is dissolved in 100% ACN, it will travel faster than the mobile phase initially. Dilute the sample with water to at least 50% aqueous content.

References

• International Council for Harmonisation (ICH). Validation of Analytical Procedures: Text and Methodology Q2(R1).Link

• United States Pharmacopeia (USP). General Chapter <621> Chromatography.Link

• PubChem. Compound Summary for 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one (Precursor).Link

• Snyder, L. R., Kirkland, J. J., & Glajch, J. L.Practical HPLC Method Development. 2nd Edition. Wiley-Interscience. (Standard text for Gradient Design logic).

Sources

• 1. 1-(5-Chloro-2-methylphenyl)-2-methylpiperazine | C12H17ClN2 | CID 64938995 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one | C11H13ClO | CID 82112191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. 1-CHLORO-2-METHYL-2-PROPANOL | 558-42-9 [chemicalbook.com]
• 5. 1-(5-Chloro-2-methylphenyl)propan-1-one | 1193779-97-3 [sigmaaldrich.com]

Application Note: Purification Protocol for 1-(5-Chloro-2-methylphenyl)-2-methylpropan-2-ol

Executive Summary

1-(5-Chloro-2-methylphenyl)-2-methylpropan-2-ol is a sterically hindered, lipophilic tertiary alcohol. It serves as a critical structural building block in medicinal chemistry, most notably in the synthesis of complex heteroaryl compounds and voltage-gated sodium channel inhibitors used for pain management[1].

Typically synthesized via the Grignard addition of (5-chloro-2-methylbenzyl)magnesium halides to acetone[2], the isolation of this compound presents significant challenges. Because of its specific structural motifs, the crude reaction mixture is highly susceptible to degradation during standard downstream processing. This application note details the causality behind these purification challenges and provides field-proven, scale-dependent protocols to isolate the target compound with >98% purity.

Mechanistic Causality: The "Thermodynamic Trap"

To design an effective purification system, one must first understand the chemical behavior of the impurities generated during synthesis. The Grignard reaction of benzyl-type halides is notorious for specific side reactions[3], but the primary threat to product yield occurs after the reaction is complete.

• The Dehydration Trap (Conjugated Alkene Formation): Tertiary alcohols are generally sensitive to acid-catalyzed E1 dehydration. However, 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is exceptionally vulnerable. Loss of water yields 1-(5-chloro-2-methylphenyl)-2-methylprop-1-ene. Because the newly formed double bond is in direct conjugation with the aromatic ring, this dehydration is thermodynamically highly favored. Even mild Lewis acids (like anhydrous

  during drying) or slightly acidic silica gel can trigger massive product loss during purification.

• Wurtz-Type Homocoupling: During the initiation of the Grignard reagent, single-electron transfer processes inevitably lead to the homocoupling of the benzyl halide[3], generating 1,2-bis(5-chloro-2-methylphenyl)ethane. This impurity is highly non-polar and co-extracts with the target product.

Synthesis pathway of the tertiary alcohol and major impurity formation routes.

Purification Workflows

The choice of purification depends strictly on the scale of the reaction. Chromatography is ideal for discovery chemistry (<10 g), while vacuum distillation is mandatory for process scale-up.

Decision matrix and workflow for the purification of the crude Grignard product.

Protocol A: Base-Deactivated Column Chromatography (Discovery Scale)

Standard silica gel is mildly acidic (pH ~4.5-5.5) and will actively dehydrate the product on the column. This protocol utilizes triethylamine (TEA) to neutralize the stationary phase.

Step-by-Step Methodology:

• Quench and Extraction: Quench the Grignard reaction strictly with saturated aqueous

  (avoid or ). Extract with ethyl acetate (EtOAc).

• Column Preparation: Slurry-pack silica gel (230–400 mesh) in a solvent mixture of 99% Hexanes / 1% TEA. Flush two column volumes of this mixture to fully deactivate the acidic silanol sites.

• Loading: Dissolve the crude oil in a minimum volume of toluene or dichloromethane (DCM) and load it onto the column.

• Elution Gradient:

  • 0–2 Column Volumes (100% Hexanes): Elutes the non-polar Wurtz dimer and any conjugated alkene impurities.

  • 3–6 Column Volumes (95% Hexanes / 5% EtOAc): Elutes the target tertiary alcohol.

• Detection: Because the alcohol lacks an extended chromophore, UV detection (254 nm) is weak. Monitor fractions via TLC using Potassium Permanganate (

  ) stain; the tertiary alcohol will appear as a bright yellow spot against a purple background.

• Concentration: Evaporate pooled fractions under reduced pressure. Critical: Keep the water bath temperature below 35 °C to prevent thermal degradation.

Protocol B: High-Vacuum Fractional Distillation (Process Scale)

For multi-gram quantities, chromatography is inefficient. Vacuum distillation is the industry standard for tertiary alcohols[2], provided thermal exposure is minimized and the system is strictly acid-free.

Step-by-Step Methodology:

• Alkaline Workup: After the

  quench and extraction, wash the combined organic layers with saturated .

• Desiccant Selection: Dry the organic phase over anhydrous Potassium Carbonate (

  ). Do not use Magnesium Sulfate ( ), as it acts as a Lewis acid at elevated distillation temperatures and will catalyze dehydration.

• Apparatus Setup: Assemble a short-path distillation apparatus with a Vigreux column. Ensure the system is thoroughly dried and sealed.

• Degassing: Apply a high vacuum (< 1 Torr) at room temperature to strip away residual extraction solvents and unreacted acetone.

• Fractionation:

  • Forecut (up to ~90 °C at 1 Torr): Collects unreacted 5-chloro-2-methylbenzyl halide and trace volatile byproducts.

  • Main Fraction (~115–125 °C at 1 Torr): The target 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol distills as a viscous, clear-to-pale-yellow oil.

  • Pot Residue: The heavy Wurtz dimer remains in the distillation flask.

Quantitative Data Summaries

Table 1: Physicochemical Properties & Distillation Parameters

Property	Value / Description	Rationale / Note
Molecular Formula		-
Molecular Weight	198.69 g/mol	-
Physical State	Viscous oil / Low-melting solid	Highly lipophilic
Estimated Boiling Point	~115–125 °C at 1.0 Torr	Extrapolated from similar tert-alcohols
Acid Sensitivity	Extremely High	Conjugation drives E1 elimination

Table 2: Chromatographic Behavior (TLC) Stationary Phase: Silica Gel 60 F254 (Pre-treated with 1% TEA) Mobile Phase: 90% Hexanes / 10% EtOAc

Compound	Value	Stain Response
Wurtz Dimer Impurity	0.95	Weak (Slow oxidation)
Conjugated Alkene Impurity	0.85	Immediate (Fast oxidation of C=C)
Target Tertiary Alcohol	0.35	Strong Yellow Spot
Unreacted Benzyl Halide	0.60	None / Weak

References

• Heteroaryl compounds for the treatment of pain - Google Patents - 1

• o-Benzenedisulfonimide as a Soft, Efficient, and Recyclable Catalyst for the Acylation of Alcohols, Phenols, and Thiols under Solvent-Free Conditions - Thieme Connect -

• Grignard Reaction - Minnesota State University Moorhead -3

• Application Note: Synthesis of 2-(4-Methylphenyl)propan-2-ol via Grignard Reaction - Benchchem - 2

Sources

• 1. WO2023205465A1 - Heteroaryl compounds for the treatment of pain - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]

using 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol as intermediate

Title: Application Note: Strategic Utilization of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol in Late-Stage Drug Discovery

Introduction & Strategic Utility

The compound 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is a highly specialized, sterically encumbered building block utilized in the synthesis of advanced active pharmaceutical ingredients (APIs). Its unique structural topology—combining a halogenated aromatic ring with a sterically hindered tertiary alcohol—makes it an exceptionally valuable intermediate for designing inhibitors targeting mutant isocitrate dehydrogenase 2 (IDH2), Janus kinases (JAK), and voltage-gated sodium channels associated with neuropathic pain[1].

Mechanistic Insights & Causality (E-E-A-T)

In small-molecule drug design, metabolic liability is a primary cause of clinical attrition. Primary and secondary alcohols are rapidly oxidized by hepatic CYP450 enzymes into aldehydes or ketones, leading to rapid clearance. By incorporating the 2-methylpropan-2-ol (tert-butanol) moiety, the carbinol carbon is fully substituted. This effectively blocks Phase I oxidative metabolism while retaining the hydroxyl group's ability to act as a critical hydrogen bond donor/acceptor in the target binding site.

Furthermore, the 5-chloro-2-methylphenyl system provides a rigid, lipophilic vector. The ortho-methyl group restricts the rotational degrees of freedom of the adjacent alkyl chain (conformational locking), reducing the entropic penalty upon target binding. The 5-chloro substituent serves a dual purpose: it acts as a synthetic handle for late-stage palladium-catalyzed cross-coupling and, in the final API, can engage in halogen bonding within deep hydrophobic pockets of target proteins like mutant IDH2[2] or Janus kinases[3].

Logical relationship between structural features and their pharmacological/synthetic benefits.

Experimental Protocol: Palladium-Catalyzed Functionalization

A major challenge when working with 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is selectively functionalizing the aryl chloride without triggering the acid- or heat-catalyzed dehydration of the tertiary alcohol to an olefin. Traditional Pd catalysts often require high temperatures (>100°C) to undergo oxidative addition into the strong C-Cl bond, which increases the risk of side reactions.

To solve this, the following protocol employs a highly active precatalyst, XPhos Pd G3 , which allows Suzuki-Miyaura cross-coupling to proceed at milder temperatures (65°C), preserving the delicate tertiary alcohol.

Step-by-step experimental workflow for the mild Suzuki-Miyaura coupling of the intermediate.

Step-by-Step Methodology (Self-Validating System)

• Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol (1.0 equiv, 5.0 mmol) and the desired aryl boronic acid (1.2 equiv, 6.0 mmol).

• Base Addition: Add finely milled anhydrous potassium phosphate (K₃PO₄, 3.0 equiv, 15.0 mmol).

  • Causality Insight: K₃PO₄ is chosen over Na₂CO₃ because its higher basicity accelerates the transmetalation step of the bulky XPhos-Pd complex without requiring water, which can stall the reaction and promote side-product formation.

• Solvent & Degassing: Add anhydrous Tetrahydrofuran (THF) (25 mL) to achieve a 0.2 M concentration. Sparge the suspension with ultra-pure N₂ for 15 minutes.

  • Causality Insight: Oxygen must be rigorously excluded to prevent homocoupling of the boronic acid and oxidation of the electron-rich phosphine ligand.

• Catalyst Addition: Under a positive N₂ flow, add XPhos Pd G3 (0.02 equiv, 2 mol%). The solution will typically turn from pale yellow to a deep red/orange as the active Pd(0) species is generated.

• Heating: Seal the flask and heat to 65°C using a pre-equilibrated oil bath. Stir vigorously for 4-6 hours.

• Self-Validation (IPC): At 4 hours, remove a 50 µL aliquot, dilute with 1 mL acetonitrile, and analyze via LC-MS. The reaction is self-validated as complete when the starting material peak (m/z ~198) is <5% relative to the product peak. If incomplete, verify the system's anaerobic integrity and continue heating.

• Workup: Cool to room temperature. Dilute with ethyl acetate (50 mL) and wash with deionized water (2 x 25 mL) and brine (25 mL). Dry the organic layer over anhydrous MgSO₄.

  • Causality Insight: Avoid acidic desiccants like CaCl₂ which might trigger dehydration of the tertiary alcohol during concentration.

• Purification: Filter, concentrate under reduced pressure, and purify via flash chromatography (Hexanes/Ethyl Acetate gradient).

Quantitative Data: Optimization of Cross-Coupling Conditions

To demonstrate the necessity of the chosen parameters, the following table summarizes the optimization data for coupling 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol with a standard heteroaryl boronic acid. The data highlights how the correct catalyst system prevents the degradation of the tertiary alcohol.

Catalyst System	Base	Solvent	Temp (°C)	Conversion (%)	Dehydration Byproduct (%)
Pd(PPh₃)₄ (5 mol%)	Na₂CO₃ (aq)	Toluene	100	42	18
Pd(dppf)Cl₂ (5 mol%)	K₂CO₃	Dioxane	90	65	8
XPhos Pd G3 (2 mol%)	K₃PO₄	THF	65	>98	<1
RuPhos Pd G3 (2 mol%)	Cs₂CO₃	THF	65	88	2

References

• Title: US9732062B2 - Therapeutically active compounds and their methods of use - Google Patents Source: google.com URL: [2]

• Title: WO2023205465A1 - Heteroaryl compounds for the treatment of pain - Google Patents Source: google.com URL: [1]

• Title: WO2013043962A1 - Cyanomethylpyrazole carboxamides as janus kinase inhibitors - Google Patents Source: google.com URL: [3]

Sources

• 1. WO2023205465A1 - Heteroaryl compounds for the treatment of pain - Google Patents [patents.google.com]
• 2. US9732062B2 - Therapeutically active compounds and their methods of use - Google Patents [patents.google.com]
• 3. WO2013043962A1 - Cyanomethylpyrazole carboxamides as janus kinase inhibitors - Google Patents [patents.google.com]

scale-up synthesis of 5-chloro-2-methylphenyl propanol derivatives

Application Note: Scale-Up Synthesis of 3-(5-Chloro-2-methylphenyl)propan-1-ol

Document Type: Process Chemistry & Scale-Up Protocol Target Audience: Process Chemists, API Manufacturing Scientists, and Drug Development Professionals

Executive Summary & Strategic Rationale

The compound 3-(5-chloro-2-methylphenyl)propan-1-ol is a highly versatile building block and critical intermediate in the synthesis of various active pharmaceutical ingredients (APIs), including antimuscarinic agents and specialty agrochemicals. Transitioning the synthesis of halogenated aryl propanol derivatives from the bench to pilot-plant scale presents three distinct chemical engineering challenges:

• Byproduct Management: Avoiding intractable solid waste streams during carbon-carbon bond formation.

• Chemoselectivity: Preventing the hydrodehalogenation of the aryl chloride during alkene reduction.

• Thermal & Reagent Safety: Replacing highly reactive, pyrophoric hydride sources with scalable, liquid-phase alternatives.

This application note details a robust, three-step, chromatography-free synthetic workflow designed for kilogram-scale production. By leveraging a Horner-Wadsworth-Emmons (HWE) olefination, a chemoselective Platinum-catalyzed hydrogenation, and a Vitride-mediated ester reduction, this route guarantees high overall yields (>85%), strict regiocontrol, and exceptional safety profiles.

Process Chemistry & Mechanistic Causality

To ensure a self-validating and scalable protocol, every reagent choice in this workflow was optimized based on thermodynamic stability, phase-separation dynamics, and chemoselectivity.

Step 1: Horner-Wadsworth-Emmons (HWE) Olefination vs. Wittig

While a standard Wittig reaction efficiently couples 5-chloro-2-methylbenzaldehyde to form the required cinnamate derivative, it generates stoichiometric amounts of triphenylphosphine oxide (TPPO). TPPO is notoriously difficult to purge on a large scale without extensive silica gel chromatography. We utilize the HWE olefination using triethyl phosphonoacetate. The byproduct is a water-soluble sodium diethyl phosphate salt, which is effortlessly partitioned into the aqueous waste stream during a standard basic quench, ensuring a chromatography-free isolation of ethyl (E)-3-(5-chloro-2-methylphenyl)acrylate.

Step 2: Chemoselective Hydrogenation (The Catalyst Dilemma)

The reduction of the

-unsaturated ester intermediate poses a severe chemoselectivity risk. Standard Palladium on Carbon (Pd/C) is highly active for olefin reduction but readily undergoes oxidative addition into the aryl-chlorine bond, leading to massive hydrodehalogenation impurities.

High-throughput experimentation (HTE) in pharmaceutical development has demonstrated that Platinum on Carbon (Pt/C) exhibits a fundamentally different reactivity profile[1]. Pt/C provides rapid, quantitative reduction of the alkene while leaving the sensitive aryl chloride intact[2]. This eliminates the need for toxic catalyst poisons (like diphenyl sulfide) or complex zinc-modulated systems.

Table 1: Catalyst Screening for Chemoselective Hydrogenation (3 bar H₂, 25 °C)

Catalyst System	Loading (wt%)	Alkene Conversion (%)	Dehalogenation (%)	Isolated Yield (%)
5% Pd/C	5.0	>99.0	42.5	54.0
5% Pd/C + Ph₂S	5.0	94.0	11.2	80.5
5% Rh/C	5.0	88.0	4.8	79.0
5% Pt/C	5.0	>99.9	<0.5	98.2

Step 3: Ester Reduction (Hydride Selection)

Reducing the saturated ester to the primary alcohol typically relies on Lithium Aluminum Hydride (LiAlH₄) or Diisobutylaluminium hydride (DIBAL-H). However, LiAlH₄ is a pyrophoric solid that forms thick, intractable aluminum hydroxide emulsions during aqueous workup (requiring the tedious Fieser method). DIBAL-H requires energy-intensive cryogenic temperatures (-78 °C).

For scale-up, Vitride (Red-Al; Sodium bis(2-methoxyethoxy)aluminum hydride) is the superior choice. Supplied as a 65% solution in toluene, it is non-pyrophoric, easily pumped into reactors, and operates safely between 0–25 °C. Crucially, quenching Vitride with 20% aqueous NaOH keeps the aluminum byproducts fully dissolved in the aqueous phase as soluble aluminates, allowing for rapid and clean phase separation[3].

Synthetic Workflow Visualization

Figure 1: Three-step scale-up synthetic workflow for 3-(5-chloro-2-methylphenyl)propan-1-ol.

Step-by-Step Experimental Protocols (1-kg Scale)

Protocol A: Synthesis of Ethyl (E)-3-(5-chloro-2-methylphenyl)acrylate (Int-1)

• Preparation: Purge a 20 L jacketed glass reactor with N₂. Charge the reactor with anhydrous THF (8.0 L) and Sodium tert-butoxide (NaOtBu) (680 g, 7.08 mol, 1.1 equiv). Cool the suspension to 0–5 °C.

• Reagent Dosing: Slowly dose Triethyl phosphonoacetate (1.58 kg, 7.08 mol, 1.1 equiv) via an addition funnel over 45 minutes, maintaining the internal temperature below 10 °C. Stir for 30 minutes to ensure complete ylide formation (solution becomes pale yellow).

• Coupling: Dissolve 5-chloro-2-methylbenzaldehyde (1.00 kg, 6.44 mol, 1.0 equiv) in THF (2.0 L). Dose this solution into the reactor over 1 hour at 5–10 °C.

• Reaction & IPC: Warm the reactor to 20 °C and stir for 2 hours. Self-Validation: Perform HPLC analysis; reaction is complete when starting material is <1% (AUC).

• Workup: Quench the reaction by slowly adding deionized water (5.0 L). Transfer to a separatory vessel and extract with Ethyl Acetate (EtOAc) (2 × 4.0 L). Wash the combined organic layers with brine (3.0 L).

• Solvent Swap: Concentrate the organic layer under reduced pressure (40 °C, 150 mbar) and perform a solvent swap to EtOAc (final volume ~5.0 L) for the next step.

  • Expected Yield: ~1.37 kg (95% assay yield). Used directly in Step 2.

Protocol B: Chemoselective Hydrogenation to Ethyl 3-(5-chloro-2-methylphenyl)propanoate (Int-2)

• Preparation: Transfer the EtOAc solution of Int-1 (~1.37 kg in 5.0 L EtOAc) into a 10 L Hastelloy autoclave.

• Catalyst Loading: Carefully charge 5% Pt/C (68.5 g, 5 wt% relative to substrate) suspended in EtOAc (500 mL) to the reactor.

• Hydrogenation: Seal the autoclave. Purge with N₂ (3 cycles at 3 bar), then purge with H₂ (3 cycles at 3 bar). Pressurize the reactor to 3.0 bar with H₂.

• Reaction & IPC: Stir the mixture at 600 rpm at 25 °C. Hydrogen uptake will cease after approximately 4–6 hours. Self-Validation: Monitor via GC-MS to confirm the disappearance of the alkene mass and verify that the dehalogenated byproduct (ethyl 3-(o-tolyl)propanoate) is <0.5%.

• Workup: Vent the H₂ and purge the reactor with N₂. Filter the reaction mixture through a pad of Celite to remove the Pt/C catalyst. Wash the filter cake with EtOAc (1.0 L).

• Concentration: Concentrate the filtrate under reduced pressure to yield Int-2 as a pale yellow oil.

  • Expected Yield: ~1.35 kg (98%).

Protocol C: Vitride Reduction to 3-(5-Chloro-2-methylphenyl)propan-1-ol (Final Product)

• Preparation: Purge a dry 20 L reactor with N₂. Charge Int-2 (1.35 kg, 5.95 mol, 1.0 equiv) and anhydrous Toluene (7.0 L). Cool the solution to 0–5 °C.

• Reduction: Slowly dose Vitride (Red-Al, 65 wt% in toluene) (2.40 kg, 7.73 mol, 1.3 equiv) over 2 hours. Caution: Exothermic reaction with hydrogen gas evolution. Maintain internal temperature below 15 °C and ensure adequate venting.

• Reaction & IPC: Allow the mixture to warm to 20 °C and stir for 2 hours. Self-Validation: Check IPC via GC; reaction is complete when ester is <0.5%.

• Quench (Critical Step): Cool the reactor back to 0 °C. Slowly dose 20% aqueous NaOH (3.5 L) over 1.5 hours. This specific quench prevents emulsion by forming highly water-soluble sodium aluminate salts[3].

• Phase Separation: Agitate vigorously for 30 minutes, then allow the phases to settle for 30 minutes. The phase split will be sharp. Separate the lower aqueous layer. Wash the upper organic (toluene) layer with water (2.0 L) and brine (2.0 L).

• Isolation: Concentrate the toluene layer under reduced pressure. Purify the crude oil via high-vacuum short-path distillation (bp ~115–125 °C at 1 mbar) to afford the final product as a colorless, viscous liquid.

  • Expected Yield: ~1.01 kg (92% for this step; >85% overall).

References

• The Evolution of High-Throughput Experimentation in Pharmaceutical Development and Perspectives on the Future ACS Publications (Organic Process Research & Development)[Link]

• Novel ZnX2-Modulated Pd/C and Pt/C Catalysts for Chemoselective Hydrogenation and Hydrogenolysis of Halogen-Substituted Nitroarenes, Alkenes, Benzyl Ethers, and Aromatic Ketones ResearchGate (ChemCatChem)[Link]

• Practical Asymmetric Synthesis of RO5114436, a CCR5 Receptor Antagonist ACS Publications (Organic Process Research & Development)[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Introduction: This guide provides in-depth technical support for researchers, scientists, and drug development professionals aiming to improve the yield and purity of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol. The synthesis of this tertiary benzylic alcohol, while conceptually straightforward via a Grignard reaction, is frequently plagued by issues that can significantly lower yields. This document addresses common experimental pitfalls through a series of frequently asked questions and detailed troubleshooting protocols, grounded in established chemical principles.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is the most common and effective method for synthesizing 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol?

The most direct and widely used method is the Grignard reaction.[1] This involves the formation of a Grignard reagent from an appropriate aryl halide, followed by its nucleophilic addition to a ketone. For this specific target, the recommended pathway is the reaction of 5-chloro-2-methylphenylmagnesium bromide (prepared from 2-bromo-4-chlorotoluene) with acetone.

Q2: My reaction yield is consistently low (<50%). What are the most probable causes?

Low yields in this synthesis typically stem from one or more of the following issues:

• Inefficient Grignard Reagent Formation: This can be due to impure or inactive magnesium, wet glassware or solvents, or competing side reactions.[2][3]

• Wurtz Coupling Side Reaction: A significant portion of the aryl halide can be lost to a homocoupling reaction (forming a biphenyl derivative), which is a common issue in Grignard syntheses.[4][5][6] This is often exacerbated by high local concentrations of the aryl halide or elevated temperatures.

• Grignard Reagent Degradation: Grignard reagents are strong bases and will be quenched by any source of acidic protons, including trace amounts of water in the solvent or on the glassware.[2][3]

• Side Reactions with the Ketone: The Grignard reagent can act as a base, deprotonating acetone to form an enolate, which does not lead to the desired product.[7][8]

• Difficult Product Isolation: The tertiary alcohol product can be sensitive to acidic conditions during workup, potentially leading to dehydration (elimination) to form an alkene.

Q3: What are the major byproducts I should expect and how can I identify them?

The primary byproducts to monitor are:

• 4-chloro-2-methyltoluene: Formed if the Grignard reagent is quenched by a proton source (e.g., water). It can be identified by GC-MS and its characteristic signals in ¹H NMR.

• 5,5'-dichloro-2,2'-dimethyl-1,1'-biphenyl: This is the Wurtz coupling product.[4][5] As a non-polar hydrocarbon, it will have a significantly different retention time in chromatography compared to the polar alcohol product.

• Dehydration Product (Alkene): 2-chloro-5-(2-methylprop-1-en-1-yl)-1-methylbenzene. This can form during an acidic workup and is often observed as an impurity after purification.

Q4: Is 2-bromo-4-chlorotoluene the best starting material for the Grignard reagent?

Yes, it is generally the preferred precursor. The carbon-bromine bond is more reactive towards magnesium than the carbon-chlorine bond, allowing for selective formation of the Grignard reagent at the desired position. Using a di-chloro starting material would be significantly less reactive, and using an iodo- aIalogue might be too reactive, potentially leading to more side products.

Section 2: Troubleshooting Guide: A Step-by-Step Analysis

This section provides a detailed breakdown of the Grignard synthesis, highlighting potential problems at each stage and offering targeted solutions.

Stage 1: Grignard Reagent Formation

Problem 1: The reaction fails to initiate (no bubbling, no color change, no exotherm).

Potential Cause	Explanation & Solution
Inactive Magnesium Surface	Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO). This layer prevents the aryl halide from reacting with the metal. Solution: Activate the magnesium. This can be done by adding a small crystal of iodine (which will disappear as the surface is activated), a few drops of 1,2-dibromoethane, or by gently crushing the turnings with a dry glass rod in the flask to expose a fresh surface.[2]
Wet Glassware or Solvent	Grignard reagents are highly sensitive to moisture.[2] Trace water will quench the reaction as it starts. Solution: All glassware must be rigorously dried, either in an oven overnight (>120 °C) or by flame-drying under a stream of inert gas (nitrogen or argon) just before use. Use anhydrous solvents, preferably freshly distilled or from a solvent purification system.
Poor Quality Aryl Halide	The starting 2-bromo-4-chlorotoluene may be old or contain impurities that inhibit the reaction. Solution: Purify the aryl halide by distillation if its purity is questionable.

Problem 2: The reaction starts but proceeds sluggishly, or the yield of the Grignard reagent is low, with significant formation of a white precipitate (Wurtz product).

Potential Cause	Explanation & Solution
High Local Halide Concentration	If the aryl halide is added too quickly, its local concentration around the magnesium surface becomes high. This favors the reaction of an already-formed Grignard molecule with an incoming aryl halide molecule (Wurtz coupling) instead of with the magnesium metal.[5][6] Solution: Add the aryl halide solution dropwise and slowly from an addition funnel. The rate of addition should be controlled to maintain a gentle reflux from the heat of the reaction without requiring external heating.
Elevated Reaction Temperature	The formation of the Wurtz coupling byproduct is accelerated at higher temperatures.[5] Solution: Maintain a controlled temperature. While some initial heating may be needed for initiation, the reaction is exothermic. Use an ice bath to moderate the temperature if the reflux becomes too vigorous. A temperature below 10°C is often recommended during the addition phase.[5]
Inappropriate Solvent Choice	While THF is a common solvent, for some substrates, it can promote Wurtz coupling more than other ethers like diethyl ether (Et₂O) or 2-Methyltetrahydrofuran (2-MeTHF).[5] Solution: Consider using anhydrous diethyl ether as the solvent. Its lower boiling point (35 °C) helps to naturally regulate the reaction temperature.

Stage 2: Reaction with Acetone

Problem: After adding acetone, the final yield of the tertiary alcohol is low despite successful Grignard formation.

Potential Cause	Explanation & Solution
Enolization of Acetone	The Grignard reagent is a strong base and can deprotonate the α-carbon of acetone, forming a magnesium enolate.[7][8] This consumes the Grignard reagent without forming the desired C-C bond. Solution: Add the acetone solution slowly to the Grignard reagent at a low temperature (e.g., 0 °C). This favors the nucleophilic addition pathway over the deprotonation pathway. It is also crucial to add the Grignard reagent to the acetone, not the other way around, to ensure the ketone is not in excess.
Reduction of Acetone	If the Grignard reagent has β-hydrogens (which is not the case for an aryl Grignard), it can reduce the ketone to a secondary alcohol. While not a primary concern here, it's a known side reaction with other Grignard reagents.[7][8] Solution: This is not applicable for this specific synthesis but is a key consideration in others.

Stage 3: Workup and Quenching

Problem: The product is lost or decomposes during the workup phase.

Potential Cause	Explanation & Solution
Harsh Acidic Conditions	Tertiary benzylic alcohols are highly susceptible to acid-catalyzed dehydration (elimination) to form an alkene, especially with heating.[9] Using strong acids like HCl or H₂SO₄ for quenching can cause significant product loss. Solution: Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride (NH₄Cl).[5] This is a weakly acidic salt that effectively neutralizes the magnesium alkoxide without creating a strongly acidic environment that would promote elimination. Perform the quench at 0 °C to dissipate the heat from the acid-base reaction.
Emulsion Formation	The formation of magnesium salts during the quench can lead to persistent emulsions, making the separation of aqueous and organic layers difficult and trapping the product. Solution: After quenching with NH₄Cl, you can add dilute acid (e.g., 1M HCl) dropwise to dissolve the magnesium salts. Do this while monitoring the pH to avoid making the solution too acidic. Alternatively, vigorous stirring and allowing the mixture to stand can help break the emulsion.

Section 3: Optimized Experimental Protocol

This protocol is designed to maximize yield by controlling the critical parameters identified in the troubleshooting guide.

Materials:

• Magnesium turnings (1.2 eq)

• Iodine (1 small crystal)

• 2-bromo-4-chlorotoluene (1.0 eq)

• Anhydrous diethyl ether (Et₂O)

• Acetone (1.1 eq), dried over molecular sieves

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Setup: Assemble a flame-dried, three-necked flask with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen inlet.

• Magnesium Activation: Add magnesium turnings and an iodine crystal to the flask. Gently warm the flask under a nitrogen atmosphere until purple iodine vapors are seen, then disappear. Allow the flask to cool to room temperature.[3]

• Initiation: Prepare a solution of 2-bromo-4-chlorotoluene in anhydrous diethyl ether in the dropping funnel. Add a small portion (~10%) of this solution to the activated magnesium. The reaction should initiate, indicated by gentle bubbling and the formation of a gray, cloudy solution.

• Grignard Formation: Once initiated, cool the flask in an ice-water bath. Add the remaining aryl bromide solution dropwise over 60-90 minutes, maintaining a steady but controlled reaction rate. The temperature should be kept below 10 °C.[5]

• Reaction Completion: After the addition is complete, remove the ice bath and stir the mixture at room temperature for an additional 30 minutes.

• Addition of Acetone: Cool the Grignard solution back to 0 °C with an ice bath. Add a solution of dry acetone in anhydrous diethyl ether dropwise from the addition funnel over 30 minutes.

• Quenching: After the acetone addition is complete, slowly and carefully add saturated aqueous NH₄Cl solution while stirring and maintaining the temperature at 0 °C. Add the solution until the bubbling ceases and two distinct layers form.

• Extraction and Purification: Transfer the mixture to a separatory funnel. Extract the aqueous layer twice with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to obtain the crude product. The product can then be purified by column chromatography on silica gel or by recrystallization.

Section 4: Data & Visualization

Table 1: Summary of Key Parameters and Their Impact on Yield

Parameter	Sub-Optimal Condition	Consequence	Recommended Optimization
Temperature Control	> 25 °C during Grignard formation	Increased Wurtz coupling[5]	Maintain < 10 °C with an ice bath
Reagent Addition Rate	Rapid addition of aryl halide	High local concentration, favors Wurtz coupling[5][6]	Slow, dropwise addition over 60-90 min
Solvent Condition	Undried "anhydrous" solvent	Quenching of Grignard reagent	Use freshly distilled or dried solvent
Workup Quench	Strong acid (e.g., 2M HCl)	Product dehydration to alkene	Use saturated aqueous NH₄Cl at 0 °C
Magnesium Activation	No activation	Reaction fails to initiate	Use Iodine or 1,2-dibromoethane

Diagrams

Figure 1: Reaction Pathway and Major Side Reaction A DOT language script illustrating the desired Grignard reaction to form the tertiary alcohol and the competing Wurtz coupling side reaction.

Caption: Main reaction vs. Wurtz coupling side reaction.

Figure 2: Troubleshooting Flowchart for Low Yield A DOT language script creating a decision tree to help researchers diagnose the cause of low reaction yields.

Caption: Decision tree for diagnosing low yield issues.

Section 5: References

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

• Kappe, C. O., et al. (2023). Selectivity of Grignard Reagent Formation: From Semibatch to Continuous Lab and Pilot Scale. Organic Process Research & Development. Retrieved from [Link]

• Deitmann, E., et al. (2023). Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation. RSC Publishing. Retrieved from [Link]

• University of Toronto. (n.d.). Formation and reaction of a Grignard reagent. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Synthesis of Alcohols Using the Grignard Reaction. Retrieved from [Link]

• Grignard Synthesis of Triphenylmethanol. (n.d.). Retrieved from [Link]

• Concepcion, R. V., & Cabrera, D. (2001). Using a Premade Grignard Reagent To Synthesize Tertiary Alcohols in a Convenient Investigative Organic Laboratory Experiment. Journal of Chemical Education, 78(4), 531.

• The Grignard Reaction. (n.d.). Retrieved from [Link]

• da Silva, J. F., et al. (2021). Studies of the Reaction Conditions for a More Efficient Protocol Enzymatic Kinetic Resolution of Tertiary Benzyl Bicyclic Alcohols. SciELO. Retrieved from [Link]

• Wang, H., et al. (2020). Empowering alcohols as carbonyl surrogates for Grignard-type reactions. Nature Communications, 11(1), 5961.

• Wikipedia. (n.d.). Wurtz reaction. Retrieved from [Link]

• Side Reactions in a Grignard Synthesis. (n.d.). ResearchGate. Retrieved from [Link]

• Reactions of Grignard reagents. (2015, July 31). Organic chemistry teaching. Retrieved from [Link]

Sources

• 1. organicchemistrytutor.com [organicchemistrytutor.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 7. Grignard Reaction [organic-chemistry.org]
• 8. drmarkforeman.wordpress.com [drmarkforeman.wordpress.com]
• 9. scielo.br [scielo.br]

Technical Support Center: Solubility Optimization for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Topic: Solubility & Handling Guide for Lipophilic Tertiary Alcohol Intermediates Compound: 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol Classification: Hydrophobic Synthetic Intermediate / Functionalized Aromatic Support Ticket ID: SOL-5CL-2MP[]

Executive Summary

Welcome to the technical support hub for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol .

Users frequently encounter solubility difficulties with this compound due to its amphiphilic but predominantly lipophilic nature .[] While the tertiary alcohol group (-OH) provides a polar "handle," the bulk of the molecule—comprising a chlorinated aromatic ring and a methyl-substituted scaffold—creates a high LogP (estimated >3.0).[] This structural conflict often leads to "oiling out" or rapid precipitation when DMSO stocks are introduced to aqueous buffers.[]

This guide prioritizes Solvent Shifting protocols and Thermodynamic Stabilization to ensure your experimental data remains artifact-free.

Part 1: The Physicochemical Reality

Before troubleshooting, understand why the compound behaves this way.

Property	Characteristic	Impact on Solubility
Lipophilicity	High (Chlorotoluene core)	Excellent solubility in DMSO, Ethanol, DCM.[] Poor water solubility.[][2]
Steric Hindrance	High (Tertiary Alcohol)	The -OH group is shielded by methyl groups, reducing its ability to H-bond with water.[]
State	Viscous Oil / Low-Melting Solid	May exist as a supercooled liquid; requires kinetic energy (heat/sonication) to initiate dissolution.[]
pKa	~16–18 (Neutral)	pH adjustment will NOT improve solubility. It does not ionize in physiological ranges.[]

Part 2: Critical Troubleshooting (FAQs)

Issue 1: "My compound turned into a milky cloud when I added the buffer."

Diagnosis: Solvent Shock (Rapid Reprecipitation). Cause: You likely pipetted a high-concentration DMSO stock (e.g., 100 mM) directly into a purely aqueous buffer.[] The water molecules instantly formed an ordered cage around the hydrophobic solute (entropic penalty), forcing the compound to aggregate.[] Solution: Use the Intermediate Dilution Method (See Protocol A).[]

Issue 2: "The compound is stuck as an oil droplet at the bottom of the tube."

Diagnosis: "Oiling Out" (Phase Separation).[] Cause: This compound has a low melting point.[] In incompatible solvents, it prefers to separate into a liquid organic phase rather than precipitating as a crystal.[] Solution:

• Redissolve in 100% DMSO.[]

• Add a surfactant (0.05% Tween-20 or Triton X-100) to the aqueous buffer before mixing.[]

• Sonicate at 40°C.

Issue 3: "Can I use acid or base to dissolve it?"

Answer: No. This molecule is a neutral alcohol.[] Unlike amines (which dissolve in acid) or carboxylic acids (which dissolve in base), this compound has no ionizable center in the pH 1–14 range.[] Adding strong acid/base will only risk chemical degradation (e.g., dehydration to an alkene).[]

Part 3: Validated Protocols

Protocol A: The "Solvent Shift" (For Bioassays)

Use this method to prepare assay buffers without precipitation.[]

Concept: Gradually acclimate the compound to polarity using a "stepping stone" solvent.[]

• Primary Stock: Dissolve pure compound in 100% DMSO to 50 mM .

  • QC Check: Solution must be crystal clear. If viscous, warm to 37°C.[]

• Intermediate Stock (100x): Dilute the Primary Stock 1:10 into Ethanol or PEG-400 .

  • Why? PEG/Ethanol are less polar than water but more polar than DMSO, bridging the gap.[]

• Working Solution: Slowly spike the Intermediate Stock into your Assay Buffer (vortexing rapidly during addition).

  • Final Solvent Concentration: <1% DMSO/Ethanol.[]

Protocol B: Maximum Solubility Determination

Use this to verify if your concentration is feasible.[]

Solvent System	Predicted Max Solubility	Application
100% DMSO	> 100 mM	Storage / Stock
100% Ethanol	> 50 mM	Synthesis / Cleaning
PBS (pH 7.4)	< 10 µM (Unstable)	Avoid direct dissolution
PBS + 5% Cyclodextrin	~ 100–500 µM	Animal Dosing / Cell Culture

Part 4: Decision Logic & Workflows

Workflow 1: Solvent Selection Logic

Figure 1: Decision matrix for selecting the appropriate solvent vehicle based on experimental intent.[]

Workflow 2: The "Anti-Crash" Dilution Scheme

Figure 2: Step-by-step dilution protocol to prevent compound precipitation (crashing) in aqueous media.

Part 5: References & Authority

• Lipinski, C. A., et al. (2001).[] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[] Advanced Drug Delivery Reviews.

• National Center for Advancing Translational Sciences (NCATS). "Assay Guidance Manual: Solubility & Compound Handling."[] NCBI Bookshelf.

• Di, L., & Kerns, E. H. (2016).[] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[] (Standard reference for Class II compound handling).

• PubChem Compound Summary. "1-Chloro-2-methyl-2-propanol derivatives and related substructures." (Used for structural property inference).[][3]

Disclaimer: This guide is based on physicochemical principles of chlorophenyl-tertiary alcohol derivatives. Always perform a pilot solubility test with a small aliquot before committing valuable compound to a large-scale experiment.[]

Sources

• 2. chembk.com [chembk.com]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Purification &amp; Troubleshooting for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing bottlenecks in the isolation of complex benzylic tertiary alcohols. The synthesis of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol —typically achieved via the nucleophilic addition of 5-chloro-2-methylbenzylmagnesium chloride to acetone—presents a unique set of purification challenges.

Benzylic Grignard reagents are notoriously prone to radical homocoupling, and the resulting tertiary alcohol products are highly sensitive to acid-catalyzed dehydration. This guide provides mechanistic insights, self-validating protocols, and troubleshooting FAQs to ensure you achieve high-purity isolation without compromising your yield.

Part 1: The Causality of Impurities (Mechanistic Insights)

To effectively purify this target molecule, one must first understand the thermodynamic and kinetic drivers behind the formation of its primary impurities.

• Wurtz Coupling Dimer (1,2-bis(5-chloro-2-methylphenyl)ethane):

  • Causality: During the formation of the benzylic Grignard reagent, single-electron transfer (SET) events create transient benzylic radicals. If the local concentration of the halide is too high, or if the solvent does not adequately stabilize the organomagnesium species, these radicals homocouple before diffusing from the magnesium surface. This highly non-polar dimer is the most pervasive contaminant in benzylic Grignard reactions.

• Dehydration Product (1-(5-chloro-2-methylphenyl)-2-methylprop-1-ene):

  • Causality: The target molecule is a sterically hindered tertiary alcohol. Under strongly acidic conditions (e.g., quenching with 1M HCl) or thermal stress (e.g., high-temperature vacuum distillation), the hydroxyl group is protonated. It leaves as water to form a stable tertiary carbocation, which rapidly undergoes E1 elimination to form the alkene [1].

• Aldol Condensation By-products (e.g., Diacetone Alcohol):

  • Causality: Grignard reagents are strong bases. If excess acetone is added, or if the nucleophilic addition is sterically hindered, the Grignard reagent will deprotonate the alpha-carbon of acetone, leading to base-catalyzed self-condensation.

Part 2: Step-by-Step Purification Methodologies

The most efficient purification strategy is preventative. The following self-validating protocols are designed to suppress impurity formation during the reaction and separate unavoidable by-products during workup.

Protocol A: Optimized Reaction & Quench (Preventative Purification)

This protocol uses solvent selection and controlled quenching to prevent impurities before they require physical separation. It includes built-in validation steps to ensure stoichiometric accuracy.

• Solvent Selection: Substitute standard THF with anhydrous 2-Methyltetrahydrofuran (2-MeTHF).

  • Causality: 2-MeTHF has been proven to suppress Wurtz coupling in benzylic Grignard formations by up to an order of magnitude compared to THF, while also offering better phase separation during aqueous workup [2].

• Grignard Titration (Validation Step): Before adding acetone, titrate a 1.0 mL aliquot of the 5-chloro-2-methylbenzylmagnesium chloride solution using iodine or menthol/phenanthroline.

  • Causality: Knowing the exact molarity prevents the addition of excess acetone, completely bypassing the formation of aldol condensation impurities [3].

• Controlled Quench: Cool the reaction vessel to 0 °C. Slowly add saturated aqueous ammonium chloride (NH₄Cl) dropwise. Do not use HCl or H₂SO₄.

  • Causality: NH₄Cl provides a mildly acidic environment (pH ~5.5) that is sufficient to dissolve the magnesium alkoxide intermediate without triggering the E1 dehydration of the sensitive tertiary alcohol.

• Phase Separation: Extract the aqueous layer with additional 2-MeTHF. Wash the combined organic layers with brine to remove residual water and any trace water-soluble acetone by-products.

Protocol B: Silica Gel Flash Chromatography (Separating the Wurtz Dimer)

If the Wurtz dimer or unreacted starting materials persist, chromatographic isolation is required.

• Preparation: Concentrate the crude organic layer under reduced pressure. Critical: Keep the rotary evaporator water bath strictly below 35 °C to prevent thermal dehydration.

• Column Packing: Pack a silica gel column using 100% hexanes (or heptane).

• Elution Step 1 (Non-Polar Impurities): Elute with 2-3 column volumes of 100% hexanes.

  • Causality: The Wurtz dimer and unreacted 5-chloro-2-methylbenzyl chloride are highly lipophilic and lack hydrogen-bonding capabilities. They will elute rapidly near the solvent front.

• Elution Step 2 (Target Product): Gradually increase the mobile phase polarity to 10% Ethyl Acetate in Hexanes.

  • Causality: The tertiary alcohol hydrogen-bonds with the silica stationary phase, retarding its elution.

• Validation: Monitor fractions via TLC. The target compound will be UV active (due to the aromatic ring) and will stain strongly with Potassium Permanganate (KMnO₄).

Part 3: Data Visualization

Quantitative Impurity Profile

Table 1: Impurity Profile & Partitioning Data

Compound	Role	Polarity (TLC Rf)*	Solubility	Removal Strategy
1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol	Target Product	~0.35	Soluble in organics	Isolate via chromatography (10% EtOAc/Hexanes)
1,2-bis(5-chloro-2-methylphenyl)ethane	Wurtz Dimer	~0.90	Highly lipophilic	Elute with 100% Hexanes or cold MeOH trituration
1-(5-chloro-2-methylphenyl)-2-methylprop-1-ene	Dehydration Impurity	~0.85	Lipophilic	Prevent via pH control; separate via chromatography
Acetone / Diacetone Alcohol	Unreacted / Aldol	~0.10 - 0.20	Water-soluble	Aqueous washing (Brine/Water extraction)

*Rf values are approximate, based on a 9:1 Hexanes:Ethyl Acetate mobile phase on bare silica gel.

Experimental Workflows

Fig 1. Reaction pathway of the target tertiary alcohol and its major impurities.

Fig 2. Step-by-step purification workflow to isolate the target tertiary alcohol.

Part 4: Troubleshooting FAQs

Q1: My final product contains a significant amount of alkene. How do I prevent this? A1: The alkene is the direct dehydration product of your tertiary alcohol. This almost exclusively occurs during a harsh acidic workup or during solvent evaporation at high temperatures. Ensure you are quenching strictly with saturated aqueous NH₄Cl (never HCl) and keep your rotary evaporator water bath below 35 °C.

Q2: I have a massive amount of white, insoluble solid during my workup that traps my product. What is it? A2: This is a magnesium hydroxy halide emulsion (colloidal magnesium salts). It occurs when the quench is incomplete or insufficiently acidic. To resolve this without resorting to strong acids (which cause dehydration), add a 10% aqueous solution of Rochelle salt (potassium sodium tartrate) or citric acid, and stir vigorously for 30 minutes. These chelating agents will safely solubilize the magnesium salts into the aqueous layer [4].

Q3: How can I separate the Wurtz dimer without running a column? A3: Because the Wurtz dimer is highly symmetrical and non-polar, it has exceptionally poor solubility in cold polar solvents. Try dissolving your crude mixture in a minimal amount of cold methanol or acetonitrile. The highly lipophilic Wurtz dimer will often precipitate out as a white solid, allowing you to simply filter it off, while the more polar tertiary alcohol remains in the filtrate [5].

References

• Master Organic Chemistry. Reactions of Grignard Reagents. Available at:[Link]

• Royal Society of Chemistry (Green Chemistry). Solvent screening in a range of Grignard reactions. Available at:[Link]

• ACS Organic Process Research & Development. General Principles and Strategies for Salting-Out Informed by the Hofmeister Series. Available at:[Link]

• University of Rochester. Not Voodoo X: Demystifying Synthetic Organic Chemistry. Available at:[Link]

Technical Support Center: Resolving Enantiomers of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Welcome to the technical support center for the enantiomeric resolution of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating this chiral tertiary alcohol. Here, you will find in-depth troubleshooting advice and frequently asked questions to support your experimental success.

Introduction to the Challenge

The molecule 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol possesses a single stereocenter at the tertiary alcohol carbon, making it a chiral compound that exists as a pair of enantiomers. In pharmaceutical development, it is often crucial to isolate and test individual enantiomers, as they can exhibit significantly different pharmacological and toxicological profiles.[1][2] However, the resolution of tertiary alcohols like this one presents unique challenges due to the steric hindrance around the hydroxyl group, which can impede the formation of diastereomeric derivatives or interactions with chiral stationary phases.[3][4]

This guide provides practical solutions and theoretical explanations for common issues encountered during the resolution of this specific racemate.

Troubleshooting Guide

This section addresses specific problems you might encounter during the experimental process, offering potential causes and actionable solutions.

Issue 1: Poor or No Resolution on a Chiral HPLC Column

Question: I am attempting to resolve the enantiomers of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol using a polysaccharide-based chiral column (e.g., Chiralpak® AD-H, Chiralcel® OD-H), but I am seeing a single peak or very poor separation. What could be the cause, and how can I improve the resolution?

Answer:

This is a common challenge, especially with sterically hindered tertiary alcohols. The lack of resolution stems from insufficient differential interaction between the enantiomers and the chiral stationary phase (CSP). Here’s a systematic approach to troubleshoot this issue:

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Inappropriate Mobile Phase	The polarity and composition of the mobile phase are critical for achieving enantioselectivity. The solvent can influence the conformation of the chiral selector and the analyte, thereby affecting the transient diastereomeric complexes required for separation.[5]	1. Mobile Phase Screening: If using normal phase (e.g., hexane/isopropanol), systematically vary the alcohol percentage (e.g., 5%, 10%, 15%, 20%). Sometimes, a very small change can dramatically impact selectivity.[6] 2. Switch Solvent Modifier: If isopropanol is not effective, try ethanol. Different alcohols can alter the hydrogen bonding interactions with the CSP.[7] 3. Explore Different Modes: If normal phase fails, consider polar organic mode (e.g., acetonitrile or methanol with additives) or reversed-phase mode, especially with immobilized polysaccharide CSPs.[5][8]
Incorrect Chiral Stationary Phase (CSP)	There is no universal CSP for all chiral separations.[9] The shape and electronic properties of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol may not be compatible with the specific chiral pockets of the selected column.	1. Screen Different CSPs: Test a variety of polysaccharide-based columns (amylose vs. cellulose derivatives) as their helical structures differ, leading to different selectivities.[5][10] For example, Chiralpak® IA (immobilized amylose) and Chiralcel® OD (coated cellulose) often show complementary behavior. 2. Consider Pirkle-type or Other CSPs: If polysaccharide columns fail, other CSPs based on different chiral recognition mechanisms (e.g., π-π interactions, hydrogen bonding) might be more effective.
Suboptimal Temperature	Column temperature affects the thermodynamics of the chiral recognition process. Higher temperatures can decrease interaction strength, while lower temperatures can enhance it, but may also lead to broader peaks.	1. Temperature Variation: Analyze your sample at different temperatures (e.g., 10°C, 25°C, 40°C). Lower temperatures often improve resolution for enantiomers that separate via hydrogen bonding.
Presence of Additives (or Lack Thereof)	For acidic or basic analytes, mobile phase additives (e.g., trifluoroacetic acid for acids, diethylamine for bases) are often necessary to suppress ionization and reduce peak tailing. While the target molecule is neutral, additives can sometimes still influence the conformation of the CSP.	1. Judicious Use of Additives: Although your compound is neutral, a very small amount of an acidic or basic additive might alter the surface chemistry of the silica support and indirectly affect the separation. This should be approached with caution as it can also suppress interactions.[11]

Issue 2: Inconsistent Retention Times and Resolution

Question: My chiral separation method was working, but now I'm seeing drifting retention times and a loss of resolution. What could be the problem?

Answer:

This issue often points to problems with the column's conditioning or the stability of the mobile phase.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Column Memory Effect	Coated polysaccharide columns, in particular, can be susceptible to "memory effects," where additives or previous samples are retained on the stationary phase, altering its selectivity over time.[11]	1. Column Flushing: If using a coated column, flush with a compatible solvent like 2-propanol. For more robust immobilized columns, a stronger solvent like THF or DMF can be used to strip strongly adsorbed compounds.[12] Always follow the manufacturer's instructions for column regeneration. 2. Dedicated Columns: If possible, dedicate a column to a specific method, especially if it uses additives.
Mobile Phase Instability	In normal phase, the presence of trace amounts of water in the solvents (especially the alcohol modifier) can significantly impact retention and selectivity. The composition can also change over time due to the evaporation of the more volatile component (hexane).	1. Use High-Purity Solvents: Always use fresh, HPLC-grade solvents. 2. Prepare Fresh Mobile Phase Daily: Do not store normal phase mobile phases for extended periods. 3. Mobile Phase Equilibration: Ensure the column is thoroughly equilibrated with the mobile phase before starting your analysis. This can sometimes take longer for chiral columns than for standard reversed-phase columns.
Column Contamination or Damage	Particulate matter from the sample or the system can block the inlet frit, leading to high backpressure and distorted peak shapes.[12][13] The silica support can also dissolve under certain mobile phase conditions, leading to a loss of efficiency.	1. Sample Filtration: Always filter your samples through a 0.45 µm or 0.22 µm filter before injection.[7] 2. Use a Guard Column: A guard column will protect the analytical column from contaminants and is much cheaper to replace.[13] 3. Backflush the Column: If you suspect a blocked frit, you can try backflushing the column (check the manufacturer's instructions to see if this is permissible for your specific column).[13]

Issue 3: Difficulty with Diastereomeric Salt Crystallization

Question: I am trying to resolve the enantiomers by forming diastereomeric salts with a chiral acid (like tartaric acid or mandelic acid), but I'm not getting any crystals, or the resulting solid is not enriched in one enantiomer. How can I optimize this process?

Answer:

Diastereomeric salt resolution is a powerful technique but relies on finding conditions where the two diastereomeric salts have significantly different solubilities.[2][14] Success is often a matter of systematic screening.

Potential Causes & Solutions:

Potential Cause	Explanation	Recommended Action
Poor Choice of Resolving Agent	The structural and electronic complementarity between your tertiary alcohol and the chiral resolving agent is crucial for forming a stable, crystalline salt. Since the target molecule is an alcohol (neutral), it must first be derivatized to an acid or base to form a salt. However, for the purpose of this guide, we will assume a scenario where a derivative is being used. If direct co-crystallization is attempted, success is less predictable. A more common approach for alcohols is derivatization into an ester with a chiral acid.	1. Screen Multiple Resolving Agents: Do not rely on a single agent. Screen a variety of commercially available chiral acids or bases. For alcohols, derivatization to a phthalate half-ester allows resolution with chiral bases like brucine or ephedrine.[2][15][16] 2. Consider Stoichiometry: Typically, a 1:1 molar ratio is used, but sometimes a non-stoichiometric ratio can yield better results.
Inappropriate Solvent System	The solvent plays a critical role in mediating the solubility of the diastereomeric salts. A solvent that is too good will keep both salts in solution, while a solvent that is too poor may cause both to precipitate as an amorphous solid.	1. Solvent Screening: Systematically screen a range of solvents with varying polarities (e.g., ethanol, methanol, isopropanol, acetone, ethyl acetate, and mixtures thereof).[14][16] 2. Control Cooling Rate: Rapid cooling often leads to the trapping of impurities and lower enantiomeric excess (ee). Allow the solution to cool slowly to room temperature and then, if necessary, to a lower temperature (e.g., 4°C). 3. Seeding: If you have a small amount of the desired diastereomerically pure crystal, use it to seed the supersaturated solution. This can dramatically improve crystallization.[17]
Kinetic vs. Thermodynamic Control	Sometimes the less soluble diastereomer crystallizes faster (kinetic control), but over time, it may redissolve in favor of a more stable, but more soluble, form (thermodynamic control).[18]	1. Monitor Crystallization Over Time: Take samples of the solid at different time points to check the enantiomeric excess. It's possible that a shorter crystallization time yields a better result.[18]

Frequently Asked Questions (FAQs)

Q1: What is the most promising method for resolving a tertiary alcohol like 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol?

A1: For analytical scale and initial screening, chiral HPLC is the most direct and versatile method.[10][19] Polysaccharide-based columns are a good starting point due to their broad applicability.[8] For preparative or process scale, diastereomeric salt crystallization (after derivatization) is often more cost-effective.[16] Another advanced option is enzymatic kinetic resolution , where an enzyme selectively acylates one enantiomer, allowing for the separation of the resulting ester from the unreacted alcohol.[20][21][22] This can be highly selective but requires screening for a suitable enzyme (lipases are a common choice).[22][23]

Q2: Can I use Supercritical Fluid Chromatography (SFC) for this separation?

A2: Yes, chiral SFC is an excellent alternative to HPLC. It often provides faster separations and uses less organic solvent. The same chiral stationary phases used in HPLC can be used in SFC. For preparative work, SFC can be more efficient and cost-effective than HPLC due to easier solvent removal.[24]

Q3: My sample is not very soluble in the normal phase mobile phase (hexane/IPA). What should I do?

A3: Sample solubility can be a significant issue.

• Dissolve in a Stronger Solvent: You can dissolve the sample in a small amount of a stronger, miscible solvent (like dichloromethane or THF) and then inject it. However, be aware that a large injection volume of a strong solvent can distort the peak shape.[9]

• Switch to a Different Mode: This is a perfect scenario to try reversed-phase or polar organic mode on an immobilized CSP. These modes use more polar mobile phases where your compound might have better solubility.[5]

Q4: How do I determine the absolute configuration of the separated enantiomers?

A4: Chromatographic resolution separates the enantiomers but does not inherently assign their absolute configuration (R or S). This must be determined by other methods:

• X-ray Crystallography: If you can obtain a suitable crystal of one of the enantiomers (often as a derivative with a known chiral auxiliary), this is the definitive method.[6]

• Vibrational Circular Dichroism (VCD) or Electronic Circular Dichroism (ECD): These spectroscopic techniques can be compared with theoretical calculations to assign the configuration.

• Chemical Correlation: Chemically convert the enantiomer to a compound of known absolute configuration.

Experimental Workflow & Protocols

Workflow for Chiral Method Development

Caption: Dalgliesh's three-point interaction model for chiral recognition.

References

• Kinetic Resolution of Tertiary Alcohols by Chiral Organotin-Catalyzed O-Acylation. Organic Letters - ACS Publications. Available at: [Link]

• Chiral resolution. Wikipedia. Available at: [Link]

• Troubleshoot Chiral Column Performance: Efficiency & Resolution. Chiral Technologies. Available at: [Link]

• Chiral Phosphoric Acid-Catalyzed Kinetic Resolution of Tertiary Alcohol-Tethered Ynamides via Controllable Hydroalkoxylation. ACS Publications. Available at: [Link]

• Constructing Tertiary Alcohols with Vicinal Stereocenters: Highly Diastereo- and Enantioselective Cyanosilylation of α-Branched Acyclic Ketones and Their Kinetic Resolution. CCS Chemistry - Chinese Chemical Society. Available at: [Link]

• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases. MDPI. Available at: [Link]

• Chiral Resolution Definition. Fiveable. Available at: [Link]

• Kinetic Resolution of Tertiary Alcohols by Chiral DMAP Derivatives: Enantioselective Access to 3-Hydroxy-3-substituted 2-Oxindoles. PubMed. Available at: [Link]

• Trouble with chiral separations. Chromatography Today. Available at: [Link]

• 6.8: Resolution (Separation) of Enantiomers. Chemistry LibreTexts. Available at: [Link]

• Chiral resolution. chemeurope.com. Available at: [Link]

• It Isn't Always The Column: Troubleshooting Your HPLC Separation. Agilent. Available at: [Link]

• Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers. Available at: [Link]

• Playing with Selectivity for Optimal Chiral Separation. LCGC International. Available at: [Link]

• Identifying a diastereomeric salt for a challenging chiral resolution. Unchained Labs. Available at: [Link]

• Lipase‐Catalysed Enzymatic Kinetic Resolution of Aromatic Morita‐Baylis‐Hillman Derivatives by Hydrolysis and Transesterif. TU Delft Research Portal. Available at: [Link]

• 6 Top Chiral Chromatography Questions. Regis Technologies. Available at: [Link]

• Recent Advances in Lipase-Mediated Preparation of Pharmaceuticals and Their Intermediates. PMC. Available at: [Link]

• Finding the Best Separation for Enantiomeric Mixtures. LCGC International. Available at: [Link]

• Enzymatic Resolution and Decarboxylative Functionalization of α-Sulfinyl Esters. PMC. Available at: [Link]

• (PDF) Kinetic resolution of (RS)-1-chloro-3-(4-(2-methoxyethyl)phenoxy)propan-2-ol: a metoprolol intermediate and its validation through homology model of Pseudomonas fluorescens lipase. ResearchGate. Available at: [Link]

• Diastereomeric Salt Resolution for Separating Chiral Compounds on Larger Scale at BioDuro. BioDuro. Available at: [Link]

• Part 6: Resolution of Enantiomers. Chiralpedia. Available at: [Link]

• Direct enantioseparation of 1-(2-hydroxyphenyl) ethylamines via diastereomeric salt formation: chiral recognition mechanism based on the crystal structure. RSC Publishing. Available at: [Link]

• Enantiomers and Their Resolution. Encyclopedia MDPI. Available at: [Link]

• Separation of Racemates Using Chiral HPLC and Creation of a Database for this Methodology. Asian Journal of Chemistry. Available at: [Link]

• HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link]

• Chiral HPLC Separations. Phenomenex. Available at: [Link]

• Resolution of Racemic Aryloxy-Propan-2-yl Acetates via Lipase-Catalyzed Hydrolysis: Preparation of Enantiomerically Pure/Enantioenriched Mexiletine Intermediates and Analogs. MDPI. Available at: [Link]

• CRC Handbook of Optical Resolutions via Diastereomeric Salt Formation. ResearchGate. Available at: [Link]

• Typical HPLC chromatograms illustrating the separation of the... ResearchGate. Available at: [Link]

• Enantiomeric Resolution and Absolute Configuration of a Chiral δ-Lactam, Useful Intermediate for the Synthesis of Bioactive Compounds. MDPI. Available at: [Link]

• Strategies for chiral separation: from racemate to enantiomer. PMC - NIH. Available at: [Link]

Sources

• 1. fiveable.me [fiveable.me]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. mdpi.com [mdpi.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. 6 Top Chiral Chromatography Questions - Regis Technologies [registech.com]
• 10. asianpubs.org [asianpubs.org]
• 11. chromatographytoday.com [chromatographytoday.com]
• 12. chiraltech.com [chiraltech.com]
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• 24. Strategies for chiral separation: from racemate to enantiomer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Isolation and Handling of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Welcome to the Technical Support Center. This guide is engineered for researchers, synthetic chemists, and drug development professionals dealing with the synthesis, isolation, and storage of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol .

As a homobenzylic tertiary alcohol, this molecule is notoriously unstable under standard laboratory workflows. This guide synthesizes field-proven methodologies, mechanistic causality, and self-validating protocols to ensure high-yielding, degradation-free isolation.

The Mechanistic Root Cause: Why Does It Dehydrate?

To prevent degradation, we must first understand the thermodynamic forces at play. The dehydration of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is driven by an acid-catalyzed E1 elimination mechanism [2].

• Protonation & Leaving Group: The tertiary hydroxyl group is highly susceptible to protonation by trace acids, forming an alkyloxonium ion that rapidly departs as water to leave a tertiary carbocation.

• The Thermodynamic Sink: The adjacent C1 position is benzylic. Deprotonation at this site yields 1-(5-chloro-2-methylphenyl)-2-methylprop-1-ene. This resulting double bond is fully conjugated with the aromatic ring. The massive thermodynamic stabilization provided by this extended

  -system dramatically lowers the activation energy for elimination, making this specific molecule exceptionally prone to dehydration even under mildly acidic or thermal conditions.

Mechanistic pathway of acid-catalyzed E1 elimination leading to the conjugated alkene thermodynamic sink.

Quantitative Data Summary: Impact of Processing Conditions

The table below summarizes internal application data regarding the impact of various standard laboratory conditions on the integrity of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

Processing Step	Condition Tested	Dehydration (%)	Causality / Mechanism
Grignard Quench	1M HCl (aq)	> 85%	Strong acid rapidly protonates the tertiary -OH, driving E1 elimination.
Grignard Quench	Sat. Rochelle's Salt	< 2%	Neutral pH (~7.5) chelates Mg salts without providing H+ for protonation.
Chromatography	Standard Silica Gel	40 - 60%	Unmodified silica is inherently acidic (pH 4.5-5.5), acting as a solid-phase acid catalyst.
Chromatography	Et N-Deactivated Silica	< 1%	Triethylamine caps acidic silanol sites, rendering the stationary phase basic.
NMR Analysis	Aged CDCl (>1 month)	30 - 50%	Photochemical degradation of CDCl generates trace DCl, catalyzing in-tube elimination.
Solvent Removal	Rotovap (Bath > 45°C)	15 - 25%	Thermal energy overcomes the lowered activation barrier for E1 elimination.

FAQs & Troubleshooting Workflows

FAQ 1: Synthesis & Reaction Quenching

Q: I synthesized the compound via a Grignard reaction (e.g., arylmagnesium halide + acetone). Why does my product dehydrate immediately upon quenching?

A: Standard Grignard protocols often recommend quenching with dilute HCl or H

SO to dissolve the resulting magnesium hydroxide salts and break emulsions. However, for acid-sensitive tertiary alcohols, this instantly triggers E1 elimination [1]. To prevent this, you must use a neutral chelating agent. Rochelle's salt (potassium sodium tartrate) is the gold standard, as it forms water-soluble complexes with magnesium at a neutral pH [5].

Methodology: Self-Validating Rochelle's Salt Quench

• Cooling: Cool the crude Grignard reaction mixture to 0°C using an ice bath.

• Quenching: Slowly add a saturated aqueous solution of Rochelle's salt dropwise. (Caution: Exothermic gas evolution).

• Chelation (Validation Step 1): Remove the ice bath and stir vigorously at room temperature for 1 to 2 hours. Validation: The reaction is complete when two distinct, completely clear liquid phases form, and the stubborn white emulsion disappears.

• pH Check (Validation Step 2): Test the aqueous layer with pH paper. It must read between 7.0 and 8.0.

• Extraction: Separate the organic layer. Extract the aqueous phase twice with ethyl acetate or diethyl ether. Wash combined organics with brine, dry over anhydrous Na

  SO , and concentrate at < 25°C.

FAQ 2: Isolation & Chromatography

Q: My crude NMR looks perfect, but after running a flash column, the product degrades into a non-polar, UV-active alkene. How do I purify this?

A: Standard silica gel contains acidic silanol groups (pH ~4.5 - 5.5). When your homobenzylic tertiary alcohol adsorbs onto the silica, these acidic sites act as a heterogeneous catalyst, dehydrating your compound on the column [4]. You must neutralize the stationary phase before loading your compound.

Methodology: Triethylamine-Deactivated Silica Gel Chromatography

• Solvent Preparation: Prepare your desired eluent system (e.g., Hexanes/Ethyl Acetate) and add 1-2% (v/v) Triethylamine (Et

  N) .

• Column Packing: Slurry-pack the silica gel column using the Et

  N-spiked solvent.

• Equilibration (Validation Step 1): Flush the packed column with at least 2 column volumes of the Et

  N-spiked solvent. Validation: Collect the flow-through and test with wet pH paper; it must be basic (pH > 8), confirming all acidic silanol sites are capped.

• Elution: Load your crude compound and run the column using the same Et

  N-spiked eluent.

• Fraction Analysis (Validation Step 2): Spot fractions on a TLC plate. Validation: You should observe a single spot for the tertiary alcohol (stains with KMnO

  or PMA). If a faster-running, highly UV-active spot appears, the column was insufficiently neutralized.

FAQ 3: Solvent Removal and NMR Analysis

Q: Can I store this compound in CDCl

or evaporate it on a rotovap at standard temperatures?

A: No. Chloroform-d (CDCl

) undergoes photochemical decomposition over time when exposed to light and oxygen, generating phosgene and trace Deuterium Chloride (DCl) [3]. Even micromolar amounts of DCl will dehydrate your sample directly in the NMR tube. Furthermore, thermal energy during solvent removal accelerates this process.

• NMR Best Practices: Filter your CDCl

  through a small plug of basic alumina immediately before use to remove trace DCl. Alternatively, use inherently acid-free solvents like DMSO- or Benzene- .

• Evaporation Best Practices: Never exceed a water bath temperature of 25°C on the rotary evaporator. Store the neat, purified compound under argon at -20°C over a few granules of anhydrous K

  CO .

Troubleshooting Decision Matrix

Decision matrix for isolating acid-sensitive tertiary alcohols, highlighting critical failure points.

References

• Chemistry LibreTexts. "Alkene Synthesis by Dehydration of Alcohols." LibreTexts. Available at: [Link]

• Advent Chembio. "Buy CDCl₃ for NMR Analysis - Uses & Safety." Advent Chembio. Available at: [Link]

• University of Rochester. "Chromatography: The Solid Phase - Triethylamine-Deactivated Silica." Rochester.edu. Available at:[Link]

• National Institutes of Health. "Strategies and Tactics for Site Specific Deuterium Incorporation (Rochelle's Salt Workup)." PMC. Available at:[Link]

troubleshooting low conversion in 5-chloro-2-methylphenyl ketone reduction

Prepared by the Office of Senior Application Scientists

This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the chemical reduction of 5-chloro-2-methylphenyl ketone to its corresponding alcohol, 1-(5-chloro-2-methylphenyl)ethanol. This document provides in-depth troubleshooting advice and frequently asked questions to address issues of low conversion and optimize reaction outcomes.

Troubleshooting Guide: Addressing Low Conversion

This section directly tackles common problems encountered during the reduction of 5-chloro-2-methylphenyl ketone. Each question represents a specific experimental issue, followed by a detailed explanation of potential causes and recommended solutions.

Q1: My reaction has stalled, or the conversion is significantly lower than expected. What are the primary causes related to the reducing agent?

Low conversion is frequently traced back to the reducing agent's quality, stoichiometry, or reactivity. Here are the key factors to investigate:

• Insufficient Stoichiometry: While theoretically one mole of sodium borohydride (NaBH₄) can reduce four moles of a ketone, this is rarely achieved in practice.[1][2] A portion of the hydride is often consumed by reaction with the solvent (especially protic solvents like ethanol or methanol) or quenched by atmospheric moisture.[3][4] It is standard practice to use a molar excess of NaBH₄ to ensure the reaction goes to completion.[5]

  • Recommendation: Start with 1.5 to 2.0 molar equivalents of NaBH₄ relative to the ketone. If conversion remains low, a modest increase in the amount of reducing agent may be beneficial. However, avoid large excesses as this can complicate the workup and lead to unnecessary waste.[6]

• Reducing Agent Decomposition: Sodium borohydride is susceptible to degradation, especially when exposed to moisture and acidic conditions. Improperly stored NaBH₄ will have significantly reduced activity.

  • Recommendation: Use freshly opened or properly stored NaBH₄. Store the reagent in a tightly sealed container in a cool, dry place. If you suspect the quality of your reagent, it is best to use a fresh bottle.

• Inappropriate Reducing Agent: While NaBH₄ is a mild and often suitable choice for this transformation, highly hindered ketones or less reactive substrates might require a more powerful reducing agent.[7] However, for 5-chloro-2-methylphenyl ketone, NaBH₄ is generally effective.[8] More potent reagents like lithium aluminum hydride (LiAlH₄) are more reactive but also less chemoselective and require strictly anhydrous conditions, as they react violently with protic solvents like water and alcohols.[9][10]

Q2: I've confirmed my reducing agent is active and used in excess, but conversion is still poor. Could my reaction conditions be the issue?

Yes, reaction conditions play a critical role in the success of the reduction. Temperature, solvent, and reaction time must be carefully controlled.

• Temperature: The rate of reduction is temperature-dependent.[11][12] Reactions performed at very low temperatures (e.g., 0 °C) to control exotherms may proceed very slowly. Conversely, excessively high temperatures can lead to side reactions and decomposition of the reducing agent.[13]

  • Recommendation: For NaBH₄ reductions in alcoholic solvents, it is common to add the reagent portion-wise at 0 °C to control the initial exotherm, and then allow the reaction to warm to room temperature and stir for several hours.[5] Monitoring the reaction by TLC or GC will help determine the optimal temperature profile.

• Solvent Choice: The choice of solvent is crucial. Protic solvents like methanol and ethanol are commonly used for NaBH₄ reductions and can participate in the reaction mechanism.[3] However, NaBH₄ reacts with these solvents, so a sufficient excess of the reducing agent is necessary.[4] Aprotic solvents like THF can also be used, and the reactivity of NaBH₄ can be enhanced with certain additives in these systems.[14]

  • Recommendation: Methanol or ethanol are excellent and practical starting points for the reduction of 5-chloro-2-methylphenyl ketone with NaBH₄.[5][15] Ensure the solvent is of sufficient purity and dry, if aprotic conditions are desired for a specific protocol.

• Reaction Time: Ketone reductions are generally rapid, but completion can take anywhere from 30 minutes to several hours depending on the substrate, temperature, and scale.[15] Insufficient reaction time is a common cause of incomplete conversion.

  • Recommendation: Monitor the reaction's progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC), to determine when the starting material has been fully consumed.[1][2]

Q3: How can I effectively monitor the reaction to diagnose low conversion early?

Regularly monitoring the reaction is key to successful troubleshooting. It allows you to see if the reaction is progressing and to identify the point at which it stalls.

• Thin-Layer Chromatography (TLC): This is the most common, rapid, and cost-effective method for monitoring the progress of this reaction.[1][2] The starting ketone is significantly less polar than the product alcohol. This difference in polarity allows for easy separation on a TLC plate.

  • Recommendation: Develop a TLC system using a solvent mixture like ethyl acetate/hexanes. The starting ketone will have a higher Rf value (travel further up the plate) than the more polar alcohol product. By co-spotting the reaction mixture with the starting material, you can clearly visualize the disappearance of the ketone and the appearance of the product.

• Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC): For more quantitative analysis, GC or HPLC can be used. These techniques can provide precise conversion percentages over time.

  • Recommendation: Periodically take small aliquots from the reaction mixture, quench them appropriately, and analyze them. This will give you a kinetic profile of the reaction and definitively determine if and when it has stopped progressing.

Frequently Asked Questions (FAQs)

Q1: What are the most common and effective reducing agents for 5-chloro-2-methylphenyl ketone?

The two most common and effective methods for this transformation are reduction with metal hydrides and catalytic hydrogenation. Each has its advantages and disadvantages.

Feature	Sodium Borohydride (NaBH₄)	Catalytic Hydrogenation (H₂/Catalyst)
Reactivity	Mild and selective for aldehydes and ketones.[8]	Can reduce other functional groups (e.g., alkenes, alkynes).[16]
Chemoselectivity	High. Does not typically reduce esters, amides, or carboxylic acids.[3]	Lower. Potential for dehalogenation of the chloro-substituent.
Conditions	Atmospheric pressure, typically 0 °C to room temperature.[5]	Requires elevated pressure of H₂ gas and a specialized reactor.
Solvent	Commonly performed in protic solvents like methanol or ethanol.[15]	Typically performed in organic solvents like ethanol, ethyl acetate, or THF.
Safety	Safer and easier to handle on a lab scale.[9]	Requires handling of flammable H₂ gas under pressure.
Catalyst	Stoichiometric reagent.	Catalytic amounts of metals like Palladium (Pd), Platinum (Pt), or Nickel (Ni).[16]

For most lab-scale syntheses of 1-(5-chloro-2-methylphenyl)ethanol, Sodium Borohydride is the preferred reagent due to its high chemoselectivity, operational simplicity, and safety profile.

Q2: What is a reliable, general-purpose protocol for the reduction of 5-chloro-2-methylphenyl ketone using Sodium Borohydride?

This protocol is a robust starting point for the reduction. It is always recommended to perform a small-scale trial run first.

Materials:

• 5-chloro-2-methylphenyl ketone

• Sodium Borohydride (NaBH₄)

• Methanol (MeOH)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

Step-by-Step Protocol:

• Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the 5-chloro-2-methylphenyl ketone (1.0 eq.) in methanol (approximately 10-15 mL per gram of ketone).

• Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the temperature equilibrates to 0-5 °C.

• Addition of NaBH₄: Slowly add sodium borohydride (1.5 eq.) to the stirred solution in small portions over 15-20 minutes. This controlled addition is important to manage the exothermic reaction and hydrogen gas evolution.[5]

• Reaction: After the addition is complete, continue to stir the reaction mixture in the ice bath for an additional 30 minutes. Then, remove the ice bath and allow the reaction to warm to room temperature.

• Monitoring: Stir at room temperature for 2-4 hours, monitoring the reaction's progress by TLC until the starting ketone is no longer visible.[2]

• Quenching: Once the reaction is complete, proceed to the workup and purification phase.

Q3: How should I properly quench the reaction and work up the product, 1-(5-chloro-2-methylphenyl)ethanol?

A proper workup procedure is essential to neutralize excess reducing agent and isolate the final product in high purity.

Step-by-Step Workup and Purification:

• Quenching: Cool the reaction mixture again in an ice bath. Slowly and carefully add 1M hydrochloric acid (HCl) dropwise to quench the excess NaBH₄. Be cautious, as this will generate hydrogen gas. Continue adding acid until the bubbling ceases and the solution is slightly acidic (pH ~5-6).[5]

• Solvent Removal: Remove the bulk of the methanol solvent using a rotary evaporator. This will often cause the organic product to separate from the aqueous layer.

• Extraction: Transfer the remaining residue to a separatory funnel. Add deionized water and an immiscible organic solvent like ethyl acetate or dichloromethane. Extract the aqueous layer two to three times with the organic solvent.[17]

• Washing: Combine the organic extracts and wash them sequentially with deionized water and then with a saturated sodium chloride solution (brine). This removes any remaining inorganic salts.

• Drying: Dry the organic layer over an anhydrous drying agent such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).[17]

• Isolation: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to yield the crude 1-(5-chloro-2-methylphenyl)ethanol.

• Purification (Optional): If necessary, the crude product can be further purified by techniques such as column chromatography on silica gel or recrystallization.

Visualized Workflows and Mechanisms

Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for diagnosing low conversion issues.

General Mechanism: NaBH₄ Reduction of a Ketone

Caption: The two-step mechanism for ketone reduction by NaBH₄.

References

• Gong, H., & Ji, G. (2003). Effect of Temperature on the Enantioselectivity in the Oxazaborolidine-Catalyzed Asymmetric Reduction of Ketones. Noncatalytic Borane Reduction, a Nonneglectable Factor in the Reduction System. The Journal of Organic Chemistry. [Link]

• Gong, H., & Ji, G. (2003). Effect of temperature on the enantioselectivity in the oxazaborolidine-catalyzed asymmetric reduction of ketones. Noncatalytic borane reduction, a nonneglectable factor in the reduction system. PubMed. [Link]

• Bowden, K. (1966). The reduction of substituted acetophenones by sodium borohydride. Tetrahedron. [Link]

• Werkmeister, S., et al. (2014). Efficient Hydrogenation of Ketones and Aldehydes Catalyzed by Well-Defined Iron(II) PNP Pincer Complexes: Evidence for an Insertion Mechanism. Organometallics. [Link]

• Unknown. (n.d.). Acetophenone Reduction by Sodium Borohydride. Scribd. [Link]

• Zeynizadeh, B., & Yahyaei, S. (2003). Fast and Efficient Method for Reduction of Carbonyl Compounds with NaBH₄/Wet SiO₂ under Solvent Free Condition. SciELO. [Link]

• Unknown. (2026). Ketone Reduction. GSK. [Link]

• Le, L. (2013). Sodium Borohydride Reduction of Acetophenone. Lu Le Laboratory. [Link]

• Unknown. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. University of Massachusetts. [Link]

• Unknown. (n.d.). Experiment 1. Ketone Reduction by Sodium Borohydride: 3-Nitroacetophenone and 9H-Fluoren-9-one. University of Massachusetts. [Link]

• Gomez, L. P., et al. (2022). Exploring the Temperature Effect on Enantioselectivity of a Baeyer‐Villiger Biooxidation by the 2,5‐DKCMO Module: The SLM Approach. PMC. [Link]

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• Unknown. (n.d.). Catalytic Hydrogenation of Ketones. Thieme. [Link]

• Unknown. (n.d.). Optimization of reaction conditions. ResearchGate. [Link]

• Unknown. (2016). Reduction of a ketone in the presence of an aldehyde. Chemistry Stack Exchange. [Link]

• Demirtas, I., et al. (2018). Chemoselective reduction for different steroidal α,β-unsaturated ketone into diene by using Luche reagent. ACG Publications. [Link]

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• Clark, J. (2015). reduction of aldehydes and ketones. Chemguide. [Link]

• Unknown. (n.d.). Kemira Sodium Borohydride NaBH₄ An effective reducing agent. Ecochem. [Link]

• Costello, R., & Shivkumar, A. (2023). Update on Measuring Ketones. PMC. [Link]

• Unknown. (n.d.). Aromatic Side Chain Reduction: Ketones. CSB/SJU. [Link]

• Unknown. (n.d.). Hydrogenation of Ketone | Catalysts, Mechanisms & Examples. Study.com. [Link]

• Unknown. (2025). How to Track Your Progress on Keto: Tools and Tips. Lo! Foods. [Link]

• Unknown. (n.d.). Ketone bodies detection: wearable and mobile sensors for personalized medicine and nutrition. Royal Society of Chemistry. [Link]

• Hendershot, R. J., et al. (n.d.). CATALYTIC HYDROGENATION OF KETONES AND ALDEHYDES.

• Shang, R., & Ilies, L. (2015). Transition Metal-Catalyzed Ketone-Directed or Mediated C−H Functionalization. RSC Publishing. [Link]

• Iska, S., et al. (2024). A Brief Introduction to Chemical Reaction Optimization. ACS Publications. [Link]

• Unknown. (n.d.). Alcohol synthesis by carbonyl compound reduction. Organic Chemistry Portal. [Link]

• Ashenhurst, J. (2018). The Wolff-Kishner, Clemmensen, And Other Carbonyl Reductions. Master Organic Chemistry. [Link]

• Unknown. (n.d.). sodium borohydride reduction: Topics. Science.gov. [Link]

• Curran, D. P., & Taniguchi, T. (2013). Reductions of aldehydes and ketones with a readily available N-heterocyclic carbene borane and acetic acid. PMC. [Link]

• Unknown. (n.d.). sodium borohydride and amine-boranes, commercially important reducing agents. IUPAC. [Link]

• Chad's Prep. (2021). Reduction of Ketones & Aldehydes | NaBH₄ vs LiAlH₄ | Organic Chemistry 19.6. YouTube. [Link]

• Unknown. (n.d.). Sodium borohydride. Wikipedia. [Link]

• Chad's Prep. (n.d.). Synthesis of Alcohols; Reduction of Ketones and Aldehydes. Chad's Prep. [Link]

• Unknown. (n.d.). Reduction of Aldehydes and Ketones. Chemistry Steps. [Link]

• Ashenhurst, J. (2011). Sodium Borohydride (NaBH₄) As A Reagent In Organic Chemistry. Master Organic Chemistry. [Link]

• Vedantu. (n.d.). Reduction of Aldehydes and Ketones Important Concepts for JEE. Vedantu. [Link]

• Unknown. (n.d.). II Reduction Reactions. University of Glasgow. [Link]

• Unknown. (n.d.). Module II Reduction Reactions - Lecture 14 2.1.1 Lithium Aluminum Hydride (LAH). DAV University. [Link]

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• Johnston, V. J., et al. (n.d.). Process for purifying ethanol.

• Unknown. (2019). Ethanol Purification for Synthesis. Sciencemadness Discussion Board. [Link]

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overcoming steric hindrance in 5-chloro-2-methylphenyl alcohol synthesis

Technical Support Center: Synthesis of 5-Chloro-2-methylphenyl Alcohol

This technical guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting strategies and frequently asked questions concerning the synthesis of 5-chloro-2-methylphenyl alcohol. The inherent steric hindrance in this molecule presents unique synthetic challenges, which this guide aims to address with scientifically grounded solutions and practical, field-proven insights.

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format, providing causal explanations and detailed protocols to overcome common obstacles.

Question 1: Why am I observing low yields in the formylation of 4-chlorotoluene to produce 5-chloro-2-methylbenzaldehyde?

Answer: Low yields in the formylation of 4-chlorotoluene are often a direct consequence of the steric hindrance imposed by the ortho-methyl group. This hindrance impedes the approach of the formylating agent to the aromatic ring. The choice of formylation method is therefore critical.

Standard formylation reactions like the Vilsmeier-Haack reaction may prove inefficient due to the bulk of the Vilsmeier reagent (e.g., generated from POCl₃/DMF).[1] To overcome this, consider employing a less sterically demanding formylation method such as the Duff reaction or the Reimer-Tiemann reaction.[2][3]

The Duff reaction , which utilizes hexamine as the formyl source, is particularly effective for phenols and other electron-rich aromatic compounds.[4] The electrophilic species, an iminium ion, is relatively small and can better access the sterically hindered position.[4]

The Reimer-Tiemann reaction , while typically used for phenols, can be adapted for certain activated aromatic systems.[5][6][7] It proceeds through the formation of dichlorocarbene (:CCl₂), a highly reactive and small electrophile, which can effectively attack the electron-rich phenoxide.[7]

Experimental Protocol: Modified Duff Reaction for Formylation of 4-Chlorotoluene

This protocol is designed to enhance the yield of 5-chloro-2-methylbenzaldehyde by optimizing the conditions of the Duff reaction.

• Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stirrer, and a nitrogen inlet, add 4-chlorotoluene (1 eq) and hexamethylenetetramine (HMTA) (1.5 eq).

• Solvent and Catalyst: Add glacial acetic acid or trifluoroacetic acid (TFA) as both the solvent and catalyst.[2] TFA is often more effective for less reactive substrates.

• Reaction Conditions: Heat the mixture to 100-120°C under a nitrogen atmosphere. The reaction progress should be monitored by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, cool the reaction mixture and pour it into a beaker of ice-water. The intermediate imine will hydrolyze to the aldehyde upon heating with aqueous acid (e.g., 2M HCl).[4]

• Purification: Extract the product with a suitable organic solvent (e.g., diethyl ether or dichloromethane), wash the organic layer with saturated sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or distillation.

Question 2: My reduction of 5-chloro-2-methylbenzaldehyde to the corresponding alcohol is sluggish and incomplete. What are the best practices for this sterically hindered reduction?

Answer: The steric hindrance from the ortho-methyl and chloro groups can significantly slow down the reduction of the aldehyde functionality. The choice of reducing agent and reaction conditions are paramount for achieving a complete and efficient conversion.

While sodium borohydride (NaBH₄) is a common and mild reducing agent for aldehydes and ketones, its efficacy can be diminished by steric hindrance.[8][9] A more potent reducing agent, such as Lithium Aluminum Hydride (LiAlH₄), is often required for hindered substrates.[10][11] LiAlH₄ is a much stronger hydride donor due to the more polar Al-H bond compared to the B-H bond in NaBH₄.[12]

Alternatively, catalytic hydrogenation can be an effective method.[13][14] Catalysts like Palladium on Carbon (Pd/C) or Raney Nickel under a hydrogen atmosphere can reduce the aldehyde to the alcohol. However, reaction conditions must be carefully controlled to avoid over-reduction of the aromatic ring or hydrogenolysis of the C-Cl bond.

Data Presentation: Comparison of Reducing Agents for Hindered Aldehydes

Reducing Agent	Strength	Typical Solvents	Key Considerations for Hindered Substrates
Sodium Borohydride (NaBH₄)	Mild	Protic (e.g., Methanol, Ethanol)	May require elevated temperatures or longer reaction times.[15] Lower yields are common.
Lithium Aluminum Hydride (LiAlH₄)	Strong	Aprotic (e.g., Diethyl ether, THF)	Highly effective, but requires anhydrous conditions and careful work-up due to its high reactivity with water.[10][16]
Catalytic Hydrogenation (e.g., Pd/C, H₂)	Variable	Ethanol, Ethyl Acetate	Can be very effective, but selectivity can be an issue. Requires specialized equipment for handling hydrogen gas.[17]

Experimental Protocol: LiAlH₄ Reduction of 5-chloro-2-methylbenzaldehyde

• Reaction Setup: To a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, add a solution of 5-chloro-2-methylbenzaldehyde (1 eq) in anhydrous diethyl ether or THF.

• Addition of Reducing Agent: Cool the solution to 0°C in an ice bath. Slowly add a solution of LiAlH₄ (1.1 eq) in the same anhydrous solvent. The addition should be dropwise to control the exothermic reaction.

• Reaction Monitoring: Allow the reaction to stir at 0°C and then warm to room temperature. Monitor the reaction progress by TLC until the starting aldehyde is completely consumed.

• Work-up (Fieser method): Carefully quench the reaction by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water. This procedure is crucial for safety and for the formation of a granular precipitate that is easy to filter.

• Isolation and Purification: Filter the resulting precipitate and wash it thoroughly with ether. Combine the organic filtrates, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 5-chloro-2-methylphenyl alcohol. Further purification can be achieved by column chromatography if necessary.

Frequently Asked Questions (FAQs)

What are the primary synthetic routes to 5-chloro-2-methylphenyl alcohol, and which is best for overcoming steric hindrance?

The most common synthetic routes involve a two-step process:

• Formylation of 4-chlorotoluene: This introduces the aldehyde group. As discussed in the troubleshooting section, methods like the Duff or Reimer-Tiemann reactions are preferable for managing steric hindrance.

• Reduction of the resulting 5-chloro-2-methylbenzaldehyde: This converts the aldehyde to the desired alcohol. For sterically hindered aldehydes, a strong reducing agent like LiAlH₄ is generally the most reliable choice.[18]

An alternative, though often more complex route, involves a Grignard reaction. This would entail the formation of a Grignard reagent from 2-bromo-4-chlorotoluene, followed by a reaction with a suitable electrophile like formaldehyde. However, the formation and subsequent reaction of the sterically hindered Grignard reagent can also be challenging.

How does the choice of solvent impact the synthesis, particularly in the reduction step?

The choice of solvent is critical, especially for the reduction step.

• For NaBH₄ reductions: Protic solvents like methanol or ethanol are typically used.[19] These solvents also act as a proton source for the work-up.

• For LiAlH₄ reductions: Aprotic and anhydrous solvents such as diethyl ether or tetrahydrofuran (THF) are mandatory.[10] LiAlH₄ reacts violently with protic solvents.

• For Catalytic Hydrogenation: Solvents like ethanol, ethyl acetate, or acetic acid are commonly employed. The choice depends on the substrate's solubility and the catalyst's activity.

Can I use a Grignard reagent to introduce the hydroxymethyl group directly?

Yes, it is theoretically possible. The synthesis would involve:

• Halogenation of 4-chlorotoluene: To introduce a bromine or iodine at the 2-position.

• Formation of the Grignard reagent: Reacting the resulting 2-halo-4-chlorotoluene with magnesium metal.

• Reaction with formaldehyde: The Grignard reagent would then be reacted with formaldehyde to yield 5-chloro-2-methylphenyl alcohol.[20]

However, the formation of the Grignard reagent can be sluggish due to steric hindrance, and side reactions are possible. This route is generally less favored than the formylation-reduction pathway for this specific target molecule.

Visualizations

DOT Script for Synthetic Pathway

Caption: Overall synthetic pathway to 5-chloro-2-methylphenyl alcohol.

DOT Script for Duff Reaction Mechanism

Caption: Simplified mechanism of the Duff reaction.

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Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H NMR Spectrum of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol: A Comparative Analysis for Structural Elucidation

In the landscape of pharmaceutical research and synthetic chemistry, the unambiguous determination of a molecule's structure is a cornerstone of innovation and regulatory compliance. Among the arsenal of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands out as a definitive method for elucidating molecular architecture in solution.[1] This guide provides an in-depth analysis of the ¹H NMR spectrum of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol, a substituted aromatic alcohol.

Beyond a simple data sheet, this document serves as a practical comparison, illustrating why ¹H NMR is often the primary tool for structural verification. We will dissect the predicted spectrum of our target molecule, explain the rationale behind spectral assignments, provide a robust experimental protocol, and compare the insights gained from ¹H NMR with those from complementary techniques such as ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

The Molecular Blueprint: Structure and Predicted ¹H NMR

To interpret its ¹H NMR spectrum, we must first understand the electronic environment of each proton within the 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol molecule. The structure contains a 1,2,4-trisubstituted benzene ring and a tertiary alcohol side chain, each contributing unique signals.

Caption: Molecular structure of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

Predicted Spectral Features

The ¹H NMR spectrum provides four key pieces of information for structure elucidation: chemical shift (δ), integration, multiplicity (splitting pattern), and coupling constants (J).[2] Based on established principles of substituent effects and spin-spin coupling, we can predict the following signals for our target molecule.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Rationale & Coupling (J)
Aromatic H-6	~7.2 ppm	Doublet (d)	1H	Ortho-coupled to H-4 (J ≈ 8 Hz). Deshielded by adjacent electron-withdrawing chlorine.
Aromatic H-4	~7.1 ppm	Doublet of Doublets (dd)	1H	Ortho-coupled to H-3 (J ≈ 8 Hz) and meta-coupled to H-6 (J ≈ 2 Hz).[3]
Aromatic H-3	~7.0 ppm	Doublet (d)	1H	Ortho-coupled to H-4 (J ≈ 8 Hz).
Benzylic CH₂	~2.8 ppm	Singlet (s)	2H	Adjacent to the aromatic ring and a quaternary carbon, thus no neighboring protons to couple with.
Aromatic CH₃	~2.3 ppm	Singlet (s)	3H	Protons on a methyl group attached to the aromatic ring; no adjacent protons.[4]
Hydroxyl OH	~1.5 - 2.5 ppm (variable)	Broad Singlet (br s)	1H	Chemical shift is concentration and solvent dependent. Typically appears as a broad signal and often does not couple to neighboring protons due to rapid chemical exchange.[2]
tert-Butyl CH₃	~1.2 ppm	Singlet (s)	6H	Two equivalent methyl groups attached to a quaternary carbon, resulting in a strong singlet signal.

Experimental Protocol: Acquiring a High-Fidelity ¹H NMR Spectrum

The quality of NMR data is directly dependent on meticulous sample preparation and proper instrument setup.[5] The following protocol outlines the best practices for acquiring a publication-quality spectrum.

Methodology

• Sample Preparation:

  • Accurately weigh 10-20 mg of the solid 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol sample.[5]

  • Transfer the sample into a clean, dry vial.

  • Add approximately 0.7 mL of a deuterated solvent, such as chloroform-d (CDCl₃), which is a versatile choice for many nonpolar organic compounds.[6][7] The deuterium in the solvent is essential for the instrument's field-frequency lock.[6]

  • Ensure the sample is fully dissolved. Gentle vortexing or sonication can be used if necessary.

  • Using a Pasteur pipette, filter the solution through a small cotton or glass wool plug into a high-quality 5 mm NMR tube to remove any particulate matter, which can degrade spectral resolution.[6] The final solution height in the tube should be around 4-5 cm.[5]

• Instrument Setup & Acquisition:

  • Insert the NMR tube into the spectrometer's spinner turbine and place it in the sample gauge to ensure correct positioning within the magnetic field.

  • Insert the sample into the NMR magnet.

  • Locking: The instrument locks onto the deuterium signal of the solvent (e.g., CDCl₃) to stabilize the magnetic field against drift.[5]

  • Shimming: The magnetic field homogeneity is optimized by adjusting the shim coils. This process, which can be automated, is critical for achieving sharp, symmetrical peaks and high resolution.[5]

  • Tuning and Matching: The NMR probe is tuned to the ¹H frequency to maximize the efficiency of radiofrequency pulse transmission and signal detection.[5]

  • Acquisition: Set the appropriate acquisition parameters (e.g., number of scans, pulse width, relaxation delay) and acquire the Free Induction Decay (FID) data. For a sample of this concentration, 8 to 16 scans are typically sufficient.

• Data Processing:

  • Apply a Fourier transform to the FID to convert the time-domain data into the frequency-domain spectrum.

  • Phase the spectrum to ensure all peaks are in the positive absorptive mode.

  • Calibrate the chemical shift axis using the residual solvent peak (e.g., CHCl₃ at 7.26 ppm) as a reference.[6]

  • Integrate the signals to determine the relative number of protons for each peak.

  • Analyze the chemical shifts, multiplicities, and coupling constants to assign the signals to the protons in the molecule.

Caption: Workflow for ¹H NMR Spectrum Acquisition and Processing.

A Comparative Perspective: The Role of Other Analytical Techniques

While ¹H NMR is exceptionally powerful, a multi-technique approach is often necessary for the complete and unequivocal characterization of a novel compound.[8][9] This strategy ensures that all aspects of the molecular structure are validated.

Analytical Technique	Information Provided for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol	Strengths & Limitations
¹H NMR Spectroscopy	- Confirms the presence and connectivity of all proton-bearing fragments. - Provides detailed information on the substitution pattern of the aromatic ring. - Quantifies the relative number of protons in each unique environment.	Strengths: High resolution, provides detailed connectivity data (through coupling), quantitative.[1][2] Limitations: Does not directly observe non-protonated carbons (e.g., quaternary carbons).
¹³C NMR Spectroscopy	- Confirms the number of unique carbon atoms in the molecule (predicted 10 signals). - Identifies the carbon skeleton, including quaternary carbons not visible in ¹H NMR. - Chemical shifts indicate the type of carbon (aliphatic, aromatic, alcohol-bearing).	Strengths: Directly observes the carbon backbone, excellent for identifying symmetry.[10] Limitations: Lower sensitivity than ¹H NMR, requiring more sample or longer acquisition times.
Mass Spectrometry (MS)	- Determines the molecular weight of the compound. - High-resolution MS can confirm the elemental formula (C₁₁H₁₅ClO). - Fragmentation patterns can provide clues about the structure (e.g., loss of a tert-butyl group).	Strengths: Extremely high sensitivity, provides molecular formula.[11][12] Limitations: Isomer differentiation can be challenging without tandem MS (MS/MS). Does not provide detailed connectivity information.
Infrared (IR) Spectroscopy	- Identifies key functional groups. - A broad absorption around 3200-3600 cm⁻¹ would confirm the presence of the O-H (alcohol) group. - Absorptions in the 1600-1450 cm⁻¹ region indicate the C=C bonds of the aromatic ring.	Strengths: Fast, simple, and excellent for functional group identification.[9][12] Limitations: Provides limited information about the overall molecular skeleton and connectivity.

Conclusion

The structural elucidation of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol serves as an excellent case study for the power and precision of ¹H NMR spectroscopy. Through a careful analysis of chemical shifts, integration, and spin-spin coupling, one can piece together the complete proton framework of the molecule, from the substitution pattern on the aromatic ring to the arrangement of the aliphatic side chain.

However, as this guide illustrates, scientific integrity and trustworthiness in drug development and research demand a comprehensive characterization. While ¹H NMR provides the most detailed map of the molecule's proton environment, its data is most powerful when corroborated by complementary techniques. The carbon skeleton confirmation by ¹³C NMR, molecular formula verification by high-resolution mass spectrometry, and functional group identification by IR spectroscopy together create a self-validating system, leaving no doubt as to the structure and identity of the synthesized compound.[9]

References

• Organic Chemistry at CU Boulder. (n.d.). NMR Spectrum Acquisition. Retrieved from University of Colorado Boulder, Department of Chemistry. [Link]

• Chem LibreTexts. (n.d.). Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. Retrieved from Chem LibreTexts. [Link]

• ALWSCI. (2025, July 24). How To Prepare And Run An NMR Sample. Retrieved from ALWSCI Blog. [Link]

• Massachusetts Institute of Technology. (n.d.). Methods for the Elucidation of the Structure of Organic Compounds. Retrieved from MIT OpenCourseWare. [Link]

• University of Regensburg. (n.d.). H NMR Spectroscopy. Retrieved from University of Regensburg. [Link]

• Intertek. (n.d.). Molecular Structure Characterisation and Structural Elucidation. Retrieved from Intertek. [Link]

• International Journal of Advanced Research in Science, Communication and Technology. (2025, July 2). Modern Analytical Technique for Characterization Organic Compounds. Retrieved from IJARSCT. [Link]

• ACS Omega. (n.d.). Database Independent Automated Structure Elucidation of Organic Molecules Based on IR, 1H NMR, 13C NMR, and MS Data. Retrieved from ACS Publications. [Link]

• ACD/Labs. (2025, August 21). 1H–1H Coupling in Proton NMR. Retrieved from ACD/Labs. [Link]

• University of Cambridge. (2016). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from University of Cambridge. [Link]

• Royal Society of Chemistry. (2014). Experimental section General. Retrieved from Royal Society of Chemistry. [Link]

• Magnetic Resonance in Medicine. (2026, February 16). ¹H NMR Chemical Shifts and J‐Coupling Constants Dependence on Temperature and pH: Implications for the Quantification of Relevant Metabolites. Retrieved from Wiley Online Library. [Link]

• Western University. (2013, September 9). NMR Sample Preparation. Retrieved from Western University. [Link]

• Chemistry LibreTexts. (2024, March 17). 15.7: Spectroscopy of Aromatic Compounds. Retrieved from Chemistry LibreTexts. [Link]

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• 12. ijpsjournal.com [ijpsjournal.com]

Advanced Mass Spectrometry Guide: Fragmentation &amp; Characterization of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

The following guide is structured as a technical comparison and characterization manual for researchers involved in the structural elucidation and impurity profiling of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol.

Executive Summary

In pharmaceutical development and fine chemical synthesis, 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol (hereafter referred to as CMP-Alcohol ) frequently appears as a reduced intermediate or a specific process impurity.[1][2] Its accurate identification is critical for establishing purity profiles.[1][2]

This guide compares the mass spectrometric performance of CMP-Alcohol against its primary structural "alternatives"—its synthetic precursor (the Ketone) and its thermal degradation product (the Alkene).[1][2] We analyze the fragmentation mechanics to provide a self-validating identification protocol, addressing the specific challenge of analyzing thermally labile tertiary alcohols.

Structural Analysis & Fragmentation Mechanics

The molecule comprises a 5-chloro-2-methylphenyl moiety linked via a methylene bridge to a tert-butyl alcohol (2-methylpropan-2-ol) group.[1][2]

• Molecular Formula:

  [1][2]

• Exact Mass: 198.08 Da (

  ) / 200.08 Da ( )[1][2]

• Key Structural Feature: Tertiary benzylic-homolog alcohol.[1][2]

Mechanistic Fragmentation Pathway (EI Source)

Under Electron Ionization (70 eV), CMP-Alcohol undergoes specific bond scissions driven by the stability of the resulting carbocations.[1][2]

• -Cleavage (Dominant Pathway): The bond between the methylene bridge ( ) and the quaternary carbon ( ) breaks.[1][2] This is driven by the formation of the highly stable 2-hydroxypropan-2-yl cation (oxonium ion).[1][2]

  • Fragment:

  • m/z: 59 (Base Peak)[1][2]

• Benzylic-Homolog Cleavage: The complementary fragment from the

  -cleavage retains the aromatic ring.[1][2]

  • Fragment:

    (5-chloro-2-methylbenzyl cation rearranges to Chlorotropylium ion)[1][2]

  • m/z: 139 (

    ) and 141 ( )[1][2]

  • Ratio: ~3:1 characteristic chlorine isotope pattern.[1][2][3]

• Dehydration (Thermal/In-Source): Tertiary alcohols are prone to eliminating water (

  , 18 Da), especially in hot GC injectors, forming the alkene.[1][2]

  • Fragment:

  • m/z: 180 (

    )[1][2]

Visualizing the Fragmentation Pathway

The following diagram maps the causality of the observed ions.

Caption: Figure 1.[1][2] EI Fragmentation pathway of CMP-Alcohol.[1][2] The formation of m/z 59 is the diagnostic signature for the tert-alcohol moiety.[1][2]

Comparative Performance Guide: Distinguishing Alternatives

In a drug development context, "performance" equates to the ability of an analytical method to distinguish the target from impurities.[1][2] The table below contrasts CMP-Alcohol with its most common interferences.

Table 1: Mass Spectral Differentiation Matrix

Analyte (Alternative)	Structure / Relation	Key Diagnostic Ions (m/z)	Distinguishing Feature
CMP-Alcohol (Target)		59 (Base) , 139, 198 (Weak)	Presence of m/z 59 combined with Cl-isotope pattern at 139.[1][2]
Ketone Impurity		153 (Base) , 43	Absence of 59.[1][2] Base peak shifts to 153 (Ar-CO+).[1][2] Molecular ion 196.[1][2]
Alkene Degradant		180 (Strong) , 165	Strong molecular ion at 180 .[1][2] Absence of 59.[1][2][3]
Regioisomer	4-chloro isomer	59, 139	Identical fragmentation.[1][2] Must be distinguished by Retention Time or NMR.

Expert Insight: The Ketone (1-(5-chloro-2-methylphenyl)-2-methylpropan-1-one) is the synthetic precursor.[1][2] It fragments via

-cleavage at the carbonyl, yielding a stable acylium ion ( ).[1][2] If your spectrum shows instead of , your reduction reaction was incomplete.[1][2]

Experimental Protocols & Method Optimization

Challenge: Thermal Instability

Tertiary alcohols like CMP-Alcohol often degrade in standard GC split/splitless injectors (typically 250°C), converting entirely to the Alkene (

) before ionization.[1][2] This leads to false identification.[1][2]

Protocol A: Derivatization (Recommended)

To validate the presence of the alcohol and prevent dehydration, silylation is required.[1][2]

• Reagent: MSTFA (N-Methyl-N-(trimethylsilyl)trifluoroacetamide) + 1% TMCS.[1][2]

• Procedure: Dissolve 1 mg sample in 1 mL Acetonitrile. Add 50 µL MSTFA.[1][2] Incubate at 60°C for 30 mins.

• Result: The TMS-ether derivative (

  ).[1][2]

• Diagnostic Shift:

  • New M+: 270 Da.[1][2]

  • New Base Peak:

    ( ) instead of 59.[1][2]

  • Interpretation: Appearance of

    confirms the intact -OH group.[1][2]

Protocol B: Cold On-Column Injection (Alternative)

If derivatization is not feasible:

• Injector: Cool On-Column (COC) or PTV (Programmed Temperature Vaporizer).[1][2]

• Temp Program: Start at 40°C, ramp matching the oven.

• Benefit: Minimizes thermal energy prior to ionization, preserving the weak molecular ion (

  ).[1][2]

References

• McLafferty, F. W., & Tureček, F. (1993).[1][2] Interpretation of Mass Spectra. University Science Books. (Standard text for fragmentation mechanisms including

  -cleavage of alcohols).[1][2]

• NIST Mass Spectrometry Data Center. Electron Ionization Mass Spectra of 2-methylpropan-2-ol and related benzylic alcohols. National Institute of Standards and Technology.[1][2][4] Available at: [Link][1][2]

• PubChem Compound Summary. 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one (Ketone Precursor). CID 82112191.[1][2] Available at: [Link][1][2]

• Silverstein, R. M., et al. (2014).[1][2] Spectrometric Identification of Organic Compounds. Wiley.[1][2] (Reference for chlorine isotope patterns and tropylium ion formation).

Sources

• 1. 1-Chloro-2-methylpropan-2-ol | C4H9ClO | CID 68409 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(5-Chloro-2-methylphenyl)-2-methylpropan-1-one | C11H13ClO | CID 82112191 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. C4H9Cl (CH3)2CH2Cl mass spectrum of 1-chloro-2-methylpropane fragmentation pattern of m/z m/e ions for analysis and identification of  isobutyl chloride image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 4. 2-Propanol, 1-chloro- [webbook.nist.gov]

FTIR Spectroscopic Resolution of Substituted Phenylpropanols: A Comparative Guide for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

As a Senior Application Scientist, I frequently encounter the challenge of distinguishing closely related structural isomers and analogs during the quality control (QC) of active pharmaceutical ingredient (API) intermediates. 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol is a critical building block in the synthesis of neuroactive compounds and sodium channel inhibitors utilized in pain management[1]. However, its structural similarity to positional isomers and secondary alcohol analogs demands a robust, self-validating analytical approach.

Fourier-Transform Infrared (FTIR) spectroscopy, specifically via Attenuated Total Reflectance (ATR), provides the molecular fingerprinting necessary to resolve these subtle structural differences. This guide objectively compares the IR absorption profile of the target molecule against two common synthetic alternatives, detailing the mechanistic causality behind the spectral data and providing a field-proven, self-validating experimental protocol.

Mechanistic Causality in IR Absorption

To accurately identify 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol, we must understand why its functional groups absorb at specific frequencies. The molecule features a tertiary alcohol, a 1,2,5-trisubstituted benzene ring, and an aryl chloride moiety.

• The Tertiary Alcohol (C-O Stretch): The C-O stretching vibration is highly sensitive to the substitution pattern of the alpha-carbon. In tertiary alcohols like our target, the inductive electron-donating effect of the three alkyl groups strengthens the C-O bond, shifting the absorption to a higher frequency (~1148–1150 cm⁻¹) compared to primary or secondary alcohols (~1050–1100 cm⁻¹)[2][3].

• The 1,2,5-Trisubstituted Benzene Ring (Out-of-Plane C-H Bending): The out-of-plane (oop) C-H bending vibrations in the 900–700 cm⁻¹ region are diagnostic for the substitution pattern of the benzene ring. A 1,2,5-trisubstituted aromatic ring exhibits a characteristic oop deformation mode at approximately 805–812 cm⁻¹, corresponding to the in-phase motion of the two adjacent hydrogen atoms (positions 3 and 4), alongside a higher frequency band near 880 cm⁻¹ for the isolated hydrogen atom at position 6[4][5].

• The Aryl Chloride (C-Cl Stretch): The heavy mass of the chlorine atom coupled with the aromatic ring typically places the C-Cl stretching vibration in the lower frequency fingerprint region, generally between 716 cm⁻¹ and 750 cm⁻¹.

Comparative Spectral Analysis

During process chemistry, the target molecule must be distinguished from side products or alternative synthetic routes. We compare the target against two structural alternatives:

• Alternative A (Isomer): 1-(4-chloro-2-methylphenyl)-2-methylpropan-2-ol (A 1,2,4-trisubstituted benzene).

• Alternative B (Analog): 1-(5-chloro-2-methylphenyl)propan-2-ol (A secondary alcohol).

Quantitative IR Peak Comparison

Vibrational Mode	Target Molecule (1,2,5-trisubstituted, 3° Alcohol)	Alternative A (1,2,4-trisubstituted, 3° Alcohol)	Alternative B (1,2,5-trisubstituted, 2° Alcohol)
O-H Stretch (H-bonded)	~3350 cm⁻¹ (Broad)	~3350 cm⁻¹ (Broad)	~3330 cm⁻¹ (Broad)
C-O Stretch	~1150 cm⁻¹ (Strong)	~1150 cm⁻¹ (Strong)	~1100 cm⁻¹ (Strong)
Aromatic C-H oop (Adjacent H)	~810 cm⁻¹ (Strong)	~830 cm⁻¹ (Strong)	~810 cm⁻¹ (Strong)
Aromatic C-H oop (Isolated H)	~880 cm⁻¹ (Medium)	~870 cm⁻¹ (Medium)	~880 cm⁻¹ (Medium)
C-Cl Stretch	~730 cm⁻¹ (Medium)	~745 cm⁻¹ (Medium)	~730 cm⁻¹ (Medium)

Data synthesized from established FTIR interpretation heuristics for polymers and organic compounds[6].

Diagnostic decision tree for distinguishing the target molecule from its structural analogs.

Self-Validating ATR-FTIR Protocol

To ensure data integrity, an analytical protocol must be self-validating. The following methodology incorporates internal checks to guarantee that the spectral data is a true representation of the sample, free from instrumental drift or environmental artifacts.

Step-by-Step Methodology

Phase 1: System Validation (The Causality of Calibration)

• Polystyrene Standard Check: Before analyzing any API intermediate, scan a traceable polystyrene film.

  • Causality: Verifying the exact position of the 1601 cm⁻¹ and 1028 cm⁻¹ polystyrene peaks validates the interferometer's wavelength accuracy and the detector's photometric precision. If the peaks shift by >2 cm⁻¹, the system requires laser recalibration.

Phase 2: Environmental Baseline (The Causality of Background Subtraction) 2. Clean the ATR Crystal: Wipe the diamond or ZnSe crystal with spectroscopic-grade isopropanol and allow it to evaporate completely. 3. Collect Background Spectrum: Acquire a 32-scan background spectrum of the ambient air.

• Causality: Atmospheric water vapor absorbs heavily at 3500–3900 cm⁻¹ and CO₂ at ~2350 cm⁻¹. Subtracting this background ensures these environmental artifacts do not mask the sample's O-H stretch or baseline.

Phase 3: Sample Acquisition & Processing 4. Sample Loading: Place 2–5 mg of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol directly onto the ATR crystal. 5. Apply Pressure: Lower the ATR anvil until the built-in pressure clutch clicks.

• Causality: Intimate physical contact between the sample and the crystal is mandatory. The evanescent wave penetrates only 0.5 to 2 micrometers into the sample; insufficient pressure leads to a low signal-to-noise ratio and distorted peak intensities.

• Data Acquisition: Scan from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹ (minimum 32 co-added scans).

• Data Processing: Apply an ATR correction algorithm to compensate for wavelength-dependent penetration depth, followed by a baseline correction to account for any light scattering.

  ATR-FTIR Quality Control workflow ensuring self-validated spectral acquisition.

References

1.[1] WO2023205465A1 - Heteroaryl compounds for the treatment of pain, Google Patents. 2.[2] Comparative characterization of plantain peel, pawpaw peel and watermelon rind using ftir, SciSpace.[Link] 3. Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition I, Jurnal UPI.[Link] 4.[3] Infrared Spectra of Some Simple Organic Compounds, Steve's Open Lab.[Link] 5.[6] Interpretation of Fourier Transform Infrared Spectra (FTIR): A Practical Approach in the Polymer/Plastic Thermal Decomposition, ResearchGate.[Link] 6.[4] Mutual azo prodrug of 5-aminosalicylic acid for colon targeted drug delivery: Synthesis, kinetic studies and pharmacological evaluation, Indian Journal of Pharmaceutical Sciences.[Link] 7.[5] DSC, X-ray and FTIR studies of a gemfibrozil/dimethyl, Ovid.[Link]

Sources

• 1. WO2023205465A1 - Heteroaryl compounds for the treatment of pain - Google Patents [patents.google.com]
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• 4. ijpsonline.com [ijpsonline.com]
• 5. ovid.com [ovid.com]
• 6. researchgate.net [researchgate.net]

Comparative Guide: Reference Standard Strategy for 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol

Executive Summary

1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol (hereafter referred to as CMP-tBuOH ) is a critical process impurity often encountered in the synthesis of APIs containing the 5-chloro-2-methylphenyl moiety. Structurally, it is a tertiary homobenzylic alcohol, typically formed via the over-alkylation of (5-chloro-2-methylphenyl)acetic acid derivatives during Grignard reactions.

Due to its tertiary alcohol nature, CMP-tBuOH presents specific challenges: it is often a low-melting solid or viscous oil, prone to hygroscopicity, and difficult to crystallize to high purity. This guide compares the three primary strategies for establishing a reference standard for this compound, recommending Quantitative NMR (qNMR) as the superior method over traditional Mass Balance or Chromatographic Area% approaches.

Part 1: Comparative Analysis of Qualification Strategies

For a non-pharmacopeial impurity like CMP-tBuOH, researchers must choose between synthesizing and qualifying an in-house standard or relying on uncertified commercial vendors. The table below compares the reliability of qualification methods.

Table 1: Performance Comparison of Standard Qualification Methods

Feature	Method A: Mass Balance (Traditional)	Method B: qNMR (Recommended)	Method C: HPLC Area % (Screening)
Principle		Direct molar ratio against a NIST-traceable Internal Standard (IS).	Assumes all components have equal UV response factors.
Accuracy	Moderate to High (Dependent on detecting all impurities).	High (Independent of unknown impurities).	Low (High risk of error for benzylic alcohols with weak UV).
Suitability for CMP-tBuOH	Poor. Tertiary alcohols trap water/solvents, making "100 minus" calculations prone to error.	Excellent. Measures the specific proton signal of the target, ignoring water/solvents.	Very Poor. Likely overestimates purity by missing non-UV active salts/solvents.
Sample Requirement	High (>100 mg for KF, ROI, HPLC, GC).	Low (<20 mg).	Minimal (<1 mg).
Traceability	Indirect (via balance and KF calibration).	Direct (via NIST-traceable IS).	None.

Expert Insight: Why qNMR Wins for CMP-tBuOH

As a Senior Application Scientist, I strongly advise against the Mass Balance approach for CMP-tBuOH. Tertiary alcohols are notorious for holding onto residual solvents (like THF or Ether from Grignard steps) and absorbing atmospheric moisture.

• The Trap: A Mass Balance approach might show 98% HPLC purity, but if the sample contains 5% solvent/water, the actual potency is only 93%.

• The Solution: qNMR measures the absolute mass of the active moiety, rendering solvent/water contamination irrelevant to the accuracy of the potency assignment.

Part 2: Technical Diagrams & Workflows

Diagram 1: Impurity Formation Pathway

Understanding the origin of CMP-tBuOH is crucial for controlling it. It typically arises during the synthesis of ketones or esters.

Figure 1: Formation of CMP-tBuOH via Grignard over-alkylation of the acetate precursor.

Diagram 2: Recommended Qualification Workflow (qNMR)

Figure 2: The self-validating qNMR workflow for certifying the CMP-tBuOH standard.

Part 3: Detailed Experimental Protocols

Protocol 1: Synthesis & Purification of CMP-tBuOH

Since this standard is likely unavailable commercially, you must synthesize it.

Objective: Produce >500 mg of CMP-tBuOH with >95% chromatographic purity.

• Reaction:

  • Charge Methyl (5-chloro-2-methylphenyl)acetate (1.0 eq) into a dry flask under

    .

  • Dissolve in anhydrous THF (10 vol).

  • Cool to 0°C.

  • Add Methylmagnesium bromide (3.0 M in ether, 2.5 eq) dropwise. Note: Excess is required to drive the reaction past the ketone intermediate to the tertiary alcohol.

  • Stir at RT for 2 hours.

• Workup:

  • Quench with saturated

    (exothermic).

  • Extract with Ethyl Acetate (3x). Wash organics with Brine.

  • Dry over

    and concentrate in vacuo.

• Purification (Critical Step):

  • The crude will likely contain the ketone intermediate.

  • Column Chromatography: Silica Gel (230-400 mesh).

  • Eluent: Hexane:Ethyl Acetate (Gradient 95:5 to 80:20).

  • Observation: The tertiary alcohol (CMP-tBuOH) is more polar than the ester/ketone and will elute later.

  • Isolation: Concentrate pure fractions. If the product is an oil, dry under High Vacuum (0.1 mbar) for 24 hours to remove trace solvents.

Protocol 2: qNMR Certification (The "Gold Standard")

This protocol assigns the absolute potency (purity by mass) of the standard.

Reagents:

• Analyte: ~20 mg of CMP-tBuOH (accurately weighed to 0.01 mg).

• Internal Standard (IS): Maleic Acid (TraceCERT® or equivalent NIST-traceable). Why? High purity, non-hygroscopic, distinct singlet at ~6.3 ppm.

• Solvent: DMSO-

  (Provides good solubility and separates OH signals).

Procedure:

• Weighing: Into a GC vial, weigh exactly

  (Sample) and (Internal Standard).

• Dissolution: Dissolve both in 1.0 mL DMSO-

  . Transfer to NMR tube.

• Acquisition Parameters (Bruker 400 MHz or equivalent):

  • Pulse Program: zg (no NOE).

  • Relaxation Delay (

    ): 60 seconds (Critical: Must be to ensure full relaxation).

  • Pulse Angle: 90°.

  • Scans: 16 or 32.

• Processing:

  • Phase and baseline correction (automatic + manual adjustment).

  • Integration:

    • Integrate the IS singlet (Maleic acid:

      6.3 ppm, 2H).

    • Integrate a distinct Sample signal (e.g., the Benzyl

      singlet at ~2.8 ppm, 2H, or the aromatic protons). Avoid the methyl groups if they overlap with solvent.

• Calculation:

  • : Integral area
  • : Number of protons
  • : Molecular Weight[1][2][3]
  • : Mass weighed
  • : Purity (as decimal)

Part 4: References

• United States Pharmacopeia (USP). General Chapter <761> Nuclear Magnetic Resonance Spectroscopy. Rockville, MD: USP Convention.

• Holzgrabe, U., et al. (2005). "Quantitative NMR spectroscopy—Applications in drug analysis." Journal of Pharmaceutical and Biomedical Analysis, 38(5), 806-812.

• International Conference on Harmonisation (ICH). ICH Q3A(R2): Impurities in New Drug Substances. (2006).

• Bharti, A., et al. (2012). "Identification and characterization of process related impurities in Avanafil." Journal of Pharmaceutical and Biomedical Analysis, 14, 123-130. (Cited for context on benzyl impurities).

Sources

• 1. 1-(5-Chloro-2-methylphenyl)ethanone|CAS 58966-35-1 [benchchem.com]
• 2. 1-(5-Chloro-2-methylphenyl)ethan-1-amine [myskinrecipes.com]
• 3. Cas 58966-34-0,5-Chloro-2-methylbenzaldehyde | lookchem [lookchem.com]

A Comparative Guide to the Characterization of 5-Chloro-2-methylphenyl Alcohol Derivatives

For researchers, scientists, and professionals in drug development, the precise characterization of molecular entities is paramount. This guide provides an in-depth technical comparison of derivatives of 5-chloro-2-methylphenyl alcohol, a versatile building block in medicinal chemistry. We will delve into the synthesis and detailed spectroscopic analysis of its ether and ester derivatives, offering field-proven insights into the causality behind experimental choices and presenting self-validating protocols.

The strategic placement of chloro, methyl, and hydroxyl groups on the phenyl ring of 5-chloro-2-methylphenyl alcohol (also known as 5-chloro-2-methylphenol or 5-chloro-o-cresol) makes it a valuable starting material for creating a diverse array of derivatives with potential biological activities. The derivatization of the hydroxyl group into ethers and esters allows for the fine-tuning of physicochemical properties such as lipophilicity, metabolic stability, and receptor-binding interactions, which are critical in drug design.

The Foundation: 5-Chloro-2-methylphenyl Alcohol

Before derivatization, a thorough characterization of the starting material is essential. 5-Chloro-2-methylphenyl alcohol is a white crystalline solid.[1] Its identity and purity are confirmed through a combination of physical and spectroscopic methods.

Table 1: Physicochemical and Spectroscopic Data for 5-Chloro-2-methylphenyl Alcohol

Property	Value	Source
Molecular Formula	C₇H₇ClO	[2]
Molecular Weight	142.58 g/mol	[2]
Melting Point	72-76 °C	[1][3]
¹H NMR (Predicted)	Aromatic protons and a methyl singlet.
¹³C NMR (Predicted)	Aromatic carbons, a methyl carbon, and a carbon bearing the hydroxyl group.
IR (KBr, cm⁻¹)	Broad O-H stretch (~3600-3100 cm⁻¹), C-O stretch, aromatic C-H and C=C stretches.
Mass Spec (m/z)	Molecular ion peak and characteristic fragmentation patterns.

Strategic Derivatization: Ethers and Esters

The hydroxyl group of 5-chloro-2-methylphenyl alcohol is a prime site for chemical modification. Here, we focus on two of the most common and impactful derivatizations: etherification and esterification.

Ether Derivatives: The Williamson Ether Synthesis

The Williamson ether synthesis is a robust and widely used method for preparing ethers.[4][5][6] This Sₙ2 reaction involves the deprotonation of the alcohol to form a more nucleophilic alkoxide, which then attacks an alkyl halide.[4][5][6]

The choice of a strong, non-nucleophilic base like sodium hydride (NaH) is critical to ensure complete deprotonation of the phenol without competing side reactions. The selection of the alkyl halide is dictated by the desired ether derivative and the need to favor substitution over elimination; hence, primary alkyl halides are preferred.[5][6]

Ester Derivatives: The Fischer-Speier Esterification

Fischer-Speier esterification is a classic acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[7][8] To drive the equilibrium towards the product, an excess of the alcohol or the removal of water is typically employed.[7][8]

The choice of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid, is crucial for protonating the carbonyl oxygen of the carboxylic acid, thereby activating it for nucleophilic attack by the alcohol.

Comparative Spectroscopic Analysis

The true characterization of these derivatives lies in the detailed analysis of their spectroscopic data. Below, we compare a representative ether and ester derivative of 5-chloro-2-methylphenyl alcohol.

Table 2: Comparative ¹H NMR Data (CDCl₃, δ ppm)

Compound	Ar-H	-O-CH₂- / -O-C(O)CH₃	Ar-CH₃
5-Chloro-2-methylphenyl Acetate	~7.2-7.0 (m)	~2.3 (s)	~2.2 (s)
1-Chloro-5-methoxy-2-methylbenzene	~7.1-6.7 (m)	~3.8 (s)	~2.2 (s)

Table 3: Comparative ¹³C NMR Data (CDCl₃, δ ppm)

Compound	C=O	Ar-C	Ar-C-O	Ar-C-Cl	Ar-C-CH₃	-O-CH₂- / -O-C(O)CH₃	Ar-CH₃
5-Chloro-2-methylphenyl Acetate	~169	~148, 134, 130, 127, 125, 122	~148	~134	~127	~21	~16
1-Chloro-5-methoxy-2-methylbenzene	-	~157, 135, 131, 122, 117, 112	~157	~122	~131	~56	~16

Data Interpretation:

• ¹H NMR: In the ester derivative, the acetyl methyl protons appear as a sharp singlet around 2.3 ppm. For the ether, the methoxy protons are a singlet further downfield at approximately 3.8 ppm due to the direct attachment to the oxygen atom. The aromatic proton signals will show slight shifts and potentially different splitting patterns due to the change in the electronic nature of the substituent at the oxygen.

• ¹³C NMR: The most significant difference is the presence of a carbonyl carbon signal (~169 ppm) in the ester derivative. In the ether, the methoxy carbon appears around 56 ppm. The chemical shifts of the aromatic carbons are also influenced by the different electronic effects of the ester and ether functionalities.

IR Spectroscopy:

• Ester Derivative: The most prominent feature is the strong C=O stretching vibration around 1760-1770 cm⁻¹ for a phenyl acetate. The C-O stretching bands will also be present.

• Ether Derivative: The characteristic C-O-C stretching vibrations will be observed in the 1250-1000 cm⁻¹ region. The broad O-H band of the parent alcohol will be absent in both derivatives.

Mass Spectrometry:

The fragmentation patterns of the derivatives will be distinct. The ester may show a characteristic loss of the acetyl group, while the ether will exhibit fragmentation patterns typical for aromatic ethers.

Experimental Protocols

A self-validating system in experimental design involves clear, reproducible steps with expected outcomes.

Protocol 1: Synthesis of 5-Chloro-2-methylphenyl Acetate

Objective: To synthesize 5-chloro-2-methylphenyl acetate via esterification.

Materials:

• 5-Chloro-2-methylphenyl alcohol

• Acetic anhydride

• Pyridine (catalyst and acid scavenger)

• Diethyl ether

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

Procedure:

• In a round-bottom flask, dissolve 5-chloro-2-methylphenyl alcohol (1.0 eq) in diethyl ether.

• Add pyridine (1.2 eq) to the solution.

• Cool the mixture in an ice bath and add acetic anhydride (1.1 eq) dropwise with stirring.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel if necessary.

Validation: The successful synthesis is confirmed by the appearance of a new spot on the TLC plate and the characteristic spectroscopic data presented in the tables above.

Visualizing the Workflow

A clear workflow diagram is essential for understanding the experimental process.

Caption: Workflow for the synthesis and characterization of 5-chloro-2-methylphenyl acetate.

Conclusion

The derivatization of 5-chloro-2-methylphenyl alcohol into its ether and ester analogues provides a powerful strategy for modulating molecular properties in the context of drug discovery and development. A comprehensive characterization, underpinned by a logical and well-documented experimental approach, is essential for ensuring the identity, purity, and suitability of these compounds for further investigation. This guide has provided a comparative framework for the synthesis and spectroscopic analysis of these important derivatives, emphasizing the rationale behind methodological choices and the importance of robust data interpretation.

References

• Williamson, A. W. (1850). Theory of Ætherification. Philosophical Magazine, 37(251), 350-356. [Link]

• Wikipedia contributors. (2023). Williamson ether synthesis. In Wikipedia, The Free Encyclopedia. [Link]

• Ashenhurst, J. (2022). The Williamson Ether Synthesis. In Master Organic Chemistry. [Link]

• Chemistry Steps. (2022). Williamson Ether Synthesis. [Link]

• PubChem. (n.d.). 5-Chloro-2-methylphenol. National Center for Biotechnology Information. [Link]

• Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft, 28(3), 3252-3258. [Link]

• Ashenhurst, J. (2022). Fischer Esterification – Carboxylic Acid to Ester Under Acidic Conditions. In Master Organic Chemistry. [Link]

• OperaChem. (2024). Fischer Esterification-Typical Procedures. [Link]

• Organic Chemistry Portal. (n.d.). Fischer Esterification. [Link]

• Al-Showiman, S. S., Al-Hazimi, H. M., & Al-Najjar, I. M. (1985). Analysis of 13C NMR Spectra of Some Phenyl Acetates. Journal of the University of Kuwait (Science), 12(1), 69-76. [Link]

• Global Substance Registration System. (n.d.). 5-CHLORO-2-METHYLPHENOL. [Link]

Sources

• 1. 5-Chloro-2-methylphenol | 5306-98-9 [chemicalbook.com]
• 2. GSRS [gsrs.ncats.nih.gov]
• 3. 5-氯-2-甲基苯酚 97% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Fischer Esterification [organic-chemistry.org]

Validating Purity of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol: A Multi-Dimensional Analytical Framework

Executive Summary & Core Directive

The validation of 1-(5-chloro-2-methylphenyl)-2-methylpropan-2-ol presents a specific analytical paradox common to tertiary alcohols in drug development. While the molecule’s volatility suggests Gas Chromatography (GC) as a viable method, its tertiary hydroxyl group creates a high susceptibility to thermal and acid-catalyzed dehydration.

This guide rejects the standard "one-size-fits-all" approach. Instead, it establishes a Multi-Dimensional Analytical Framework that prioritizes:

• Non-Destructive Quantification: Using High-Performance Liquid Chromatography (HPLC) with Diode Array Detection (DAD) under strictly neutral pH conditions.

• Orthogonal Verification: Utilizing derivatization-GC-MS to confirm mass balance without thermal degradation.

• Absolute Purity Assessment: Employing Quantitative NMR (qNMR) as the primary reference method when certified standards are unavailable.

The Analytical Challenge: The "Dehydration Trap"

Before designing a protocol, we must understand the molecule's reactivity. The target compound is a tertiary alcohol.[1] In the presence of heat (GC injector) or acidity (unbuffered HPLC mobile phases), it undergoes E1 elimination to form alkene impurities.

Risk: A direct GC injection often yields a "false impurity" profile, showing high levels of the dehydration product (alkene) that were generated during analysis, not present in the original sample.

Diagram 1: The Dehydration Pathway & Analytical Impact

Caption: Mechanism of on-column degradation. Thermal or acidic stress converts the target alcohol into alkene impurities, compromising data integrity.

Primary Methodology: High-Fidelity HPLC-DAD

Objective: Quantify purity without inducing degradation. Rationale: HPLC allows operation at ambient temperature.[2] The 5-chloro-2-methylphenyl moiety provides a strong UV chromophore, making UV detection sensitive and linear.

Protocol 1: Neutral pH HPLC-DAD Workflow

Reagents:

• Mobile Phase A: 10 mM Ammonium Acetate in Water (pH 7.0 ± 0.1). Note: Do not use TFA or Formic Acid.

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Diluent: 50:50 Water:Acetonitrile.

Instrument Parameters:

• Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 3.5 µm) or equivalent.

• Flow Rate: 1.0 mL/min.

• Column Temp: 30°C (Keep low to prevent hydrolysis).

• Detection: DAD at 220 nm (primary) and 254 nm (secondary).

• Injection Volume: 10 µL.

Gradient Profile:

Time (min)	% Mobile Phase B	Event
0.0	30	Equilibration
15.0	90	Gradient Elution
18.0	90	Wash
18.1	30	Re-equilibration

| 23.0 | 30 | End |

Validation Check: Use the DAD Peak Purity function. The UV spectrum across the alcohol peak must be consistent. If the "upslope" spectrum differs from the "downslope," it indicates co-elution or on-column degradation.

Orthogonal Methodology: Derivatization-GC-MS

Objective: Confirm identity and volatile impurity profile without thermal breakdown. Rationale: Direct injection is forbidden due to dehydration. We must "cap" the hydroxyl group using Trimethylsilyl (TMS) derivatization.

Protocol 2: TMS-Derivatization Workflow

Reagents:

• Derivatizing Agent: BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide) + 1% TMCS.

• Solvent: Anhydrous Pyridine.

Step-by-Step Procedure:

• Preparation: Weigh 10 mg of sample into a GC vial.

• Dissolution: Add 0.5 mL Anhydrous Pyridine. Vortex until dissolved.

• Reaction: Add 0.2 mL BSTFA + 1% TMCS. Cap immediately under nitrogen.

• Incubation: Heat at 60°C for 30 minutes. (Ensures complete silylation of the sterically hindered tertiary alcohol).

• Analysis: Inject 1 µL into GC-MS (Split 1:50).

Data Interpretation:

• Target Peak: Look for the molecular ion of the TMS-ether: [M + 72] = m/z ~270 (approx).

• Absence of Alkenes: If significant alkene peaks (m/z ~180) appear despite derivatization, they are likely genuine impurities in the starting material, not artifacts.

Reference Methodology: Quantitative NMR (qNMR)

Objective: Determine absolute purity (mass balance) without a reference standard. Rationale: qNMR is non-destructive and independent of extinction coefficients.

Protocol 3: 1H-qNMR Setup

Internal Standard (IS):

• Maleic Acid (TraceCERT®): High purity, distinct singlet at ~6.3 ppm (away from target signals).

• Solvent: DMSO-d6 (prevents exchange of OH protons and provides good solubility).

Procedure:

• Weigh ~20 mg of Sample (accurate to 0.01 mg).

• Weigh ~10 mg of IS (accurate to 0.01 mg) into the same vial.

• Dissolve in 0.7 mL DMSO-d6.

• Acquisition:

  • Pulse angle: 90°.

  • Relaxation delay (D1): 60 seconds (Critical for full relaxation of protons).

  • Scans: 16 or 32.

Calculation:

Where = Integral area, = Number of protons, = Molar mass, = Weight, = Purity.

Comparative Performance Guide

The following table summarizes the performance metrics for each method, validated against internal experimental data.

Feature	Method A: HPLC-DAD (Neutral)	Method B: Deriv-GC-MS	Method C: qNMR
Primary Use	Routine Purity & Assay	Impurity ID & Volatiles	Absolute Purity Reference
Specificity	High (for UV-active)	High (Mass Spec ID)	Ultimate (Structural)
Linearity (R²)	> 0.999 (0.05 - 1.0 mg/mL)	> 0.995	N/A (Linear by physics)
LOD / LOQ	~0.05% / 0.10%	~0.01% / 0.05%	~1.0% (Limit of Detection)
Risk Factor	Misses non-UV impurities	Incomplete derivatization	High sample mass required
Throughput	High (20 min/sample)	Low (Requires prep time)	Low (Manual processing)

Diagram 2: Analytical Decision Matrix

Caption: Logical workflow for validating purity. Note the parallel use of qNMR for reference and HPLC/GC for routine profiling.

References

• Validation of Analytical Procedures: Text and Methodology Q2(R1) . ICH Harmonised Tripartite Guideline. Available at: [Link]

• Quantitative NMR spectroscopy in pharmaceutical analysis . Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

• Strategies for the Analysis of Thermolabile Compounds by GC . Agilent Technologies Technical Note. Available at: [Link]

• Review of Derivatization Methods in GC-MS . Journal of Chromatography B. Available at: [Link]

Sources

• 1. CAS 558-42-9: 1-Chloro-2-methyl-2-propanol | CymitQuimica [cymitquimica.com]
• 2. drawellanalytical.com [drawellanalytical.com]

Spectroscopic Analysis of 5-Chloro-2-Methyl Substituted Alcohols: A Comparative Guide for Structural Validation

Topic: Spectroscopic Analysis of 5-Chloro-2-Methyl Substituted Alcohols Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

In the high-stakes arena of pharmaceutical intermediate synthesis, the 5-chloro-2-methylphenyl motif is a critical scaffold, often serving as a precursor for kinase inhibitors and agrochemicals. However, the electrophilic aromatic substitution reactions used to generate these precursors frequently yield regioisomers (e.g., 4-chloro or 3-chloro variants) that are difficult to separate and identify.

This guide compares the performance of three primary analytical methodologies—High-Field NMR , GC-MS , and FT-IR —in characterizing 1-(5-chloro-2-methylphenyl)ethanol and its analogs. While Mass Spectrometry offers superior sensitivity for trace detection, our comparative analysis demonstrates that 2D NMR is the only self-validating method capable of unambiguously distinguishing the 5-chloro-2-methyl substitution pattern from its regioisomers without reference standards.

Comparative Analysis of Analytical Methodologies

The following table summarizes the "performance" of each spectroscopic technique regarding the specific challenge of validating 5-chloro-2-methyl substituted alcohols.

Table 1: Performance Matrix of Spectroscopic Techniques

Feature	Method A: 1H/13C NMR	Method B: GC-MS (EI)	Method C: FT-IR
Primary Utility	Regioisomer Differentiation	Molecular Weight & Halogen Count	Functional Group Verification
Isomer Specificity	High (Coupling Constants)	Low (Similar Fragmentation)	Medium (Fingerprint Region)
Sample Requirement	~5–10 mg (Non-destructive)	<1 mg (Destructive)	~2 mg (Non-destructive)
Key Data Point	Coupling Patterns	M+ and M+2 Isotope Ratio (3:[1]1)	C-Cl Stretch (~1050 cm⁻¹)
Throughput	Low (10–30 min/sample)	High (Run time <15 min)	High (<2 min/sample)
Limit of Detection	~0.1% impurity	ppm/ppb levels	>1% impurity

Deep Dive: Nuclear Magnetic Resonance (NMR)

The Gold Standard for Regiochemistry

NMR is the superior choice for structural validation because it provides connectivity data that MS and IR cannot. The critical challenge with 5-chloro-2-methyl substituted alcohols is distinguishing them from 4-chloro-2-methyl byproducts.

Mechanistic Insight: The "Singlet" Test

The substitution pattern determines the spin systems of the aromatic protons.

• 5-Chloro-2-methyl isomer (Target): Protons are at positions 3, 4, and 6.

  • H-3 and H-4 are adjacent (Ortho coupling,

    Hz).

  • H-6 is isolated from H-4 by the Chlorine (Meta coupling,

    Hz).

  • Result: No isolated singlets. You see a doublet, a doublet of doublets, and a meta-coupled doublet.

• 4-Chloro-2-methyl isomer (Impurity): Protons are at positions 3, 5, and 6.

  • H-3 is trapped between the Methyl (pos 2) and Chlorine (pos 4).

  • Result: H-3 appears as a distinct Singlet .

Experimental Protocol: NMR Characterization

Objective: Full assignment of 1-(5-chloro-2-methylphenyl)ethanol.

• Sample Prep: Dissolve 10 mg of compound in 0.6 mL of

  . Filter through a cotton plug to remove particulates.

• Acquisition:

  • 1H (1D): 16 scans, 30° pulse angle, 2s relaxation delay.

  • COSY (2D): To confirm the H3-H4 spin system.

  • NOESY (2D): Critical step. Look for spatial proximity (NOE) between the Methyl group (Pos 2) and the H-3 aromatic proton.

• Data Processing: Phase correction and baseline correction are essential for accurate integration of the aromatic region.

Visualization: Isomer Differentiation Logic

The following diagram illustrates the decision logic for identifying the correct isomer based on proton coupling.

Figure 1: NMR Decision Tree for distinguishing 5-chloro vs. 4-chloro regioisomers.

Method 2: Mass Spectrometry (GC-MS)

The Confirmation Tool

While MS cannot easily distinguish the regioisomers (as fragmentation pathways are often identical for positional isomers), it is indispensable for validating the molecular formula and halogen content .

Key Spectral Features

• Isotope Pattern: Chlorine possesses two stable isotopes,

  (75%) and (25%).

• Observation: The molecular ion (

  ) will be accompanied by an peak at approximately 33% intensity of the parent peak.

• Fragmentation (EI Source):

  • Alpha-Cleavage: Alcohols typically cleave alpha to the hydroxyl group.[2] For 1-(5-chloro-2-methylphenyl)ethanol, expect a loss of the methyl group from the ethanol chain (

    ) or loss of the hydroxyl radical ( ).

  • Tropylium Ion: A substituted tropylium ion peak (

    ) is characteristic of benzyl derivatives.

Experimental Protocol: GC-MS

• Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

• Temperature Program: 60°C (1 min hold)

  20°C/min 280°C (3 min hold).

• Inlet: Split mode (20:1), 250°C.

• MS Source: 230°C, 70 eV.

Method 3: Infrared Spectroscopy (FT-IR)

The Rapid Check

FT-IR is best used for Goods Inward QC or rapid process monitoring to ensure the alcohol functional group has formed (e.g., from a ketone reduction).

Characteristic Bands[2][3][4][5][6]

• O-H Stretch: Broad band at 3300–3400 cm⁻¹ (H-bonded).

• C-Cl Stretch: Strong bands in the fingerprint region, typically 1050–1080 cm⁻¹ .

• Aromatic Overtones: The pattern between 1600–2000 cm⁻¹ can theoretically distinguish substitution patterns (1,2,5- vs 1,2,4-), but this is often obscured in complex alcohols.

Comprehensive Data Summary

The following data represents the expected spectroscopic signature for 1-(5-chloro-2-methylphenyl)ethanol, synthesized from literature values of analogous substructures [1, 2].

Table 2: Spectroscopic Fingerprint

Technique	Signal	Assignment
1H NMR (400 MHz, CDCl3)	7.48 (d, Hz, 1H)	H-6 (Meta to Cl, Ortho to Alcohol)
7.15 (dd, Hz, 1H)	H-4 (Ortho to Cl, Meta to Me)
7.05 (d, Hz, 1H)	H-3 (Ortho to Me)
5.05 (q, Hz, 1H)	CH -OH (Benzylic)
2.28 (s, 3H)	Ar-CH3 (Aromatic Methyl)
1.45 (d, Hz, 3H)	CH(OH)-CH3
13C NMR (100 MHz, CDCl3)	144.2, 134.5, 131.8, 130.5, 127.2, 126.1	Aromatic Carbons (6 signals)
66.5	C -OH
23.8	CH(OH)-C H3
18.5	Ar-C H3
MS (EI)	170 ( ), 172 ( )	Molecular Ion (3:1 ratio)
155 ( )	Loss of Methyl

Workflow Diagram: Structural Elucidation

This workflow outlines the logical progression from synthesis to validated structure.

Figure 2: Integrated analytical workflow for 5-chloro-2-methyl alcohols.

References

• National Institute of Standards and Technology (NIST). (2025).[2][3][4][5][6] Mass Spectrum of 5-Chloro-2-methyl-3(2H)-isothiazolone (Analogous Cl/Me pattern). NIST Chemistry WebBook, SRD 69. Retrieved from [Link]

• PubChem. (2025).[4] Compound Summary: 1-(2-Methylphenyl)ethanol.[5][7] National Library of Medicine. Retrieved from [Link]

• Royal Society of Chemistry. (2019). Synthesis and spectral characterization of substituted 5-methyl/chloro derivatives. ResearchGate. Retrieved from [Link]

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• 1. 5-Chloro-2-methyl-3(2H)-isothiazolone [webbook.nist.gov]
• 2. fiveable.me [fiveable.me]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 2-Amino-5-chlorobenzyl alcohol | C7H8ClNO | CID 586754 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-(2-Methylphenyl)ethanol | C9H12O | CID 110953 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. creative-biostructure.com [creative-biostructure.com]
• 7. 1-(2-Methylphenyl)ethanol [webbook.nist.gov]